Disperse Blue 77

• CAS: 20241-76-3

Core Science & Biosynthesis

An In-depth Technical Guide to Disperse Blue 77: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of Disperse Blue 77, an anthraquinone-based dye. The information is presented to be a valuable resource for researchers, scientists, and professionals in drug development who may encounter this compound in various analytical and experimental contexts. This document details its chemical identity, summarizes its key quantitative data in structured tables, and outlines the standard experimental methodologies for determining these properties.

Chemical Identity and Structure

Disperse Blue 77, a synthetic dye belonging to the anthraquinone (B42736) class, is chemically identified as 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione.[1][2] Its structure is characterized by a central anthraquinone core with anilino, hydroxyl, and nitro functional groups.

Identifier	Value
IUPAC Name	1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione[2]
CAS Registry Number	20241-76-3[1][2][3]
Molecular Formula	C₂₀H₁₂N₂O₆[1][2][3]
Molecular Weight	376.32 g/mol [1][4]
Canonical SMILES	C1=CC=C(C=C1)NC2=C3C(=C(C=C2)O)C(=O)C4=C(C=CC(=C4C3=O)--INVALID-LINK--[O-])O[2]
InChI Key	DYALWCKAJBVSBZ-UHFFFAOYSA-N[3]

Physicochemical Properties

The physicochemical properties of Disperse Blue 77 are summarized in the table below. These properties are crucial for understanding its behavior in various systems, including its solubility, partitioning, and potential environmental fate.

Property	Value	Method
Physical Description	Dark blue powder[5]	Visual Inspection
Melting Point	>230 °C[6]	OECD Guideline 102
Boiling Point	625.9 ± 55.0 °C (Predicted)[7][8]	Not applicable (Decomposition observed at 230 °C)[6]
Water Solubility	0.85 µg/L at 20 °C[6]	OECD Guideline 105
Partition Coefficient (Log P)	6.9 at 20 °C[6]	OECD Guideline 107
Vapor Pressure	0 Pa at 20 °C[7]	-

Experimental Protocols

Detailed experimental protocols for determining the key physicochemical properties of chemical substances are provided by the Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals. These standardized methods ensure data quality and comparability across different laboratories.

Melting Point Determination (OECD Guideline 102)

The melting point of Disperse Blue 77 can be determined using several methods outlined in OECD Guideline 102, such as the capillary method, hot-stage microscopy, or Differential Scanning Calorimetry (DSC).

General Procedure (Capillary Method):

• A small amount of the finely powdered dry substance is packed into a capillary tube.

• The capillary tube is placed in a suitable heating apparatus (e.g., a melting point apparatus with a heated block or liquid bath).

• The temperature is raised at a controlled rate.

• The temperature at which the substance is observed to melt is recorded as the melting point. For a substance like Disperse Blue 77 that decomposes, the decomposition temperature is noted.

Water Solubility Determination (OECD Guideline 105)

The water solubility of Disperse Blue 77, being very low, is typically determined using the column elution method or the flask method as described in OECD Guideline 105.

General Procedure (Flask Method):

• An excess amount of the test substance is added to a flask containing purified water.

• The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient period to reach equilibrium.

• The mixture is then centrifuged or filtered to separate the undissolved solid.

• The concentration of the substance in the clear aqueous phase is determined by a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Partition Coefficient (n-octanol/water) Determination (OECD Guideline 107)

The n-octanol/water partition coefficient (Log P) is a measure of a chemical's lipophilicity and is determined using the shake-flask method as per OECD Guideline 107.

General Procedure (Shake-Flask Method):

• A known volume of n-octanol and water are placed in a vessel, and a small, accurately weighed amount of the test substance is added.

• The vessel is shaken until equilibrium is reached.

• The n-octanol and water phases are separated by centrifugation.

• The concentration of the test substance in each phase is determined by a suitable analytical method (e.g., HPLC).

• The partition coefficient is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Synthesis of Disperse Blue 77

The synthesis of Disperse Blue 77 typically involves the condensation reaction of 1,8-dihydroxy-4,5-dinitroanthraquinone (B1665754) with aniline (B41778) in an organic solvent. The following diagram illustrates the general workflow for its synthesis.

Synthesis Workflow for Disperse Blue 77

A detailed experimental protocol for the synthesis involves the following steps:

• Condensation: 1,8-dihydroxy-4,5-dinitroanthraquinone is reacted with aniline in an organic solvent such as ethylene (B1197577) glycol methyl ether.[9] The reaction mixture is heated to facilitate the condensation reaction.[9]

• Crystallization: After the reaction is complete, the mixture is cooled, and a crystallization solvent like methanol (B129727) is added to precipitate the product.[9]

• Isolation: The precipitated Disperse Blue 77 is isolated by filtration.[9]

• Washing and Drying: The filter cake is washed with a solvent (e.g., methanol) and then with hot water to remove impurities and unreacted starting materials.[9] The final product is then dried.

Application and Environmental Considerations

Disperse Blue 77 is primarily used as a disperse dye for coloring synthetic hydrophobic fibers, particularly polyester (B1180765) and its blends.[1] Its low water solubility and non-ionic nature make it suitable for high-temperature and high-pressure dyeing processes.[1] The following diagram illustrates the logical relationship between its properties, application, and environmental impact.

Application and Environmental Impact of Disperse Blue 77

Due to its stable anthraquinone structure and low water solubility, Disperse Blue 77 is persistent in the environment and not readily biodegradable.[6] Its high partition coefficient suggests a potential for bioaccumulation in aquatic organisms. Therefore, proper treatment of textile wastewater containing this dye is essential to mitigate its environmental impact.

Toxicological Information

Toxicological data on Disperse Blue 77 is limited. However, it is known to be a skin sensitizer (B1316253) and can cause serious eye irritation.[1] Animal studies have indicated low acute oral toxicity.[6] There is no evidence to suggest that Disperse Blue 77 is genotoxic or has adverse effects on reproduction or fertility.[6] As with any chemical, it should be handled with appropriate safety precautions.

References

• 1. benchchem.com [benchchem.com]
• 2. laboratuar.com [laboratuar.com]
• 3. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 4. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. researchgate.net [researchgate.net]
• 9. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]

An In-depth Technical Guide to the Synthesis of 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis pathway for 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione, a compound commonly known as Disperse Blue 77. This guide details the chemical reactions, experimental protocols, and available data for the synthesis of this anthraquinone (B42736) derivative.

Introduction

1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione (CAS No. 20241-76-3) is a synthetic dye belonging to the anthraquinone class.[1][2][3][4] Its molecular structure, characterized by a substituted anthraquinone core, imparts a distinct dark blue color. While primarily utilized in the textile industry for dyeing synthetic fibers such as polyester, the study of its synthesis provides valuable insights into the chemical modifications of anthraquinone scaffolds.[4] Such modifications are of interest in medicinal chemistry due to the diverse biological activities exhibited by other anthraquinone derivatives.

Synthesis Pathway

The synthesis of 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione is a two-step process commencing with the nitration of 1,8-dihydroxyanthraquinone, followed by a nucleophilic aromatic substitution reaction with aniline (B41778).

Step 1: Synthesis of 4,5-dinitro-1,8-dihydroxyanthraquinone

The initial step involves the direct nitration of 1,8-dihydroxyanthraquinone to produce the key intermediate, 4,5-dinitro-1,8-dihydroxyanthraquinone. This reaction is typically carried out in a mixture of sulfuric acid and nitric acid, often in the presence of boric acid.[5][6] The boric acid is believed to form a chelate with the hydroxyl groups of the anthraquinone, protecting them and directing the nitration to the 4 and 5 positions.

Step 2: Synthesis of 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione

The final product is obtained through a nucleophilic aromatic substitution reaction. In this step, 4,5-dinitro-1,8-dihydroxyanthraquinone is reacted with aniline. One of the nitro groups is displaced by the aniline nucleophile to yield the target molecule. This reaction is typically performed in a high-boiling point solvent.

Experimental Protocols

The following are detailed experimental protocols for the key steps in the synthesis of 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione.

Protocol for the Synthesis of 4,5-dinitro-1,8-dihydroxyanthraquinone

This protocol is based on the direct nitration of 1,8-dihydroxyanthraquinone.

Materials:

• 1,8-dihydroxyanthraquinone

• Concentrated sulfuric acid (96-98%) or oleum (B3057394) (20%)[5][7]

• Nitric acid (e.g., as part of a mixed acid with sulfuric acid)[5]

• Boric acid[5]

• Water

Procedure:

• Dissolve 1 part of 1,8-dihydroxyanthraquinone in a solution of 0.25-0.75 parts of boric acid in 4-20 parts of concentrated sulfuric acid or oleum.

• Cool the mixture to a temperature between -10°C and 30°C.

• Slowly add 0.50-0.55 parts of nitric acid or an equivalent amount of mixed acid.

• Maintain the temperature and stir the mixture until the nitration is complete.

• Carefully add water to adjust the sulfuric acid concentration to 80-100% (preferably 85-90%) to induce crystallization of the product.[5][6]

• Cool the mixture to 20-25°C and filter the crystalline precipitate.

• Wash the precipitate with 88% sulfuric acid and then with water until neutral.

• Dry the product to obtain 4,5-dinitro-1,8-dihydroxyanthraquinone.

Protocol for the Synthesis of 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione (Disperse Blue 77)

This protocol describes the conversion of the dinitro intermediate to the final product.

Materials:

• 4,5-dinitro-1,8-dihydroxyanthraquinone

• Aniline

• Ethylene (B1197577) glycol methyl ether

• Methanol (B129727)

• Hot water (60-80°C)

Procedure:

• In a reaction vessel, add aniline and ethylene glycol methyl ether and stir.

• At 30°C, add 4,5-dinitro-1,8-dihydroxyanthraquinone. A molar ratio of aniline to the dinitroanthraquinone of 4:1 is maintained.

• Raise the temperature to approximately 110°C to initiate the condensation reaction and maintain for 4 hours.

• Increase the temperature to 120°C and hold for 8 hours.

• Cool the reaction mixture to 70°C.

• Transfer the mixture to a crystallization container and add methanol as the crystallization solvent. Maintain the temperature for 4 hours.

• Cool the mixture to 20°C and hold for 4 hours to allow for complete crystallization.

• Filter the product using a vacuum suction filter tank and recover the mother liquor.

• Wash the filter cake with methanol to remove residual aniline and other organic impurities.

• Wash the filter cake with hot water (60-80°C).

• Dry the final product under vacuum.

Data Presentation

Quantitative Data

The following table summarizes the available quantitative data for the synthesis of 4,5-dinitro-1,8-dihydroxyanthraquinone. Please note that the yield for the synthesis of 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione is not explicitly stated in the reviewed literature.

Intermediate/Product	Starting Material	Reagents	Solvent	Temperature (°C)	Yield (%)	Purity (%)	Reference
4,5-dinitro-1,8-dihydroxyanthraquinone	1,8-dihydroxyanthraquinone	Nitric acid, Sulfuric acid, Boric acid	Sulfuric acid	-10 to 30	Not specified	99.2	[5]
4,5-dinitro-1,8-dihydroxyanthraquinone	1,8-dihydroxyanthraquinone	Nitric acid, Oleum	Oleum	Not specified	Not specified	95.1	[5][7]
4,5-dinitro-1,8-dihydroxyanthraquinone	1,8-dimethoxyanthraquinone	Mixed acid (HNO₃/H₂SO₄)	Sulfuric acid	0 to 5, then 100-105	Not specified	98.7	[5][7]

Spectroscopic Data

Technique	Expected Characteristics
¹H NMR	Signals in the aromatic region (typically 7.0-9.0 ppm). Protons on the aniline ring and the anthraquinone core would show distinct multiplets.
¹³C NMR	Carbonyl carbons would appear in the downfield region (180-190 ppm). Aromatic carbons would be observed between 110-150 ppm.
FTIR	Strong absorption for the quinone C=O stretching around 1650-1680 cm⁻¹. Aromatic C=C stretching bands between 1400-1600 cm⁻¹. C-N stretching in the 1250-1360 cm⁻¹ range. N-H stretching between 3200-3500 cm⁻¹. Asymmetric and symmetric stretching of the nitro group (NO₂) around 1530 and 1350 cm⁻¹, respectively.
Mass Spec.	The molecular ion peak corresponding to the molecular weight of C₂₀H₁₂N₂O₆ (376.32 g/mol ) would be expected.

Mandatory Visualizations

Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione.

Caption: Synthesis workflow for 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione.

Experimental Workflow for Purification

The following diagram outlines the general experimental workflow for the purification of the final product.

Caption: Purification workflow for the final product.

Conclusion

The synthesis of 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione is a well-established process involving the nitration of 1,8-dihydroxyanthraquinone followed by a nucleophilic aromatic substitution with aniline. While detailed experimental protocols are available, there is a lack of publicly accessible quantitative data, particularly regarding reaction yields and comprehensive spectroscopic characterization of the final product. Further research to quantify these parameters would be beneficial for a complete understanding and optimization of this synthesis pathway. The methodologies described herein provide a solid foundation for researchers interested in the synthesis and derivatization of anthraquinone compounds for various applications.

References

• 1. Disperse Blue 54 | 12217-77-5 | Benchchem [benchchem.com]
• 2. Disperse Blue 77 | C20H12N2O6 | CID 5462989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Disperse Blue 77 | SIELC Technologies [sielc.com]
• 4. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 5. EP0015486A2 - Process for the preparation of 4,5-dinitro-1,8-dihydroxyanthraquinone - Google Patents [patents.google.com]
• 6. US4342701A - Process for the preparation of 4,5-dinitro-1,8-dihydroxyanthraquinone - Google Patents [patents.google.com]
• 7. DE2909481A1 - METHOD FOR PRODUCING 4,5-DINITRO-1,8-DIHYDROXYANTHRACHINONE - Google Patents [patents.google.com]

CAS 20241-76-3 physical and chemical characteristics

An In-depth Technical Guide to the Physical and Chemical Characteristics of CAS 20241-76-3: Disperse Blue 77

This technical guide provides a comprehensive overview of the core physical and chemical characteristics of the substance identified by CAS number 20241-76-3, Disperse Blue 77. The information is intended for researchers, scientists, and professionals in drug development and material science, presenting quantitative data, experimental methodologies, and visual representations of relevant processes.

Chemical Identity and Physical Properties

Disperse Blue 77 is an anthraquinone-based dye known for its application in coloring synthetic fibers.[1] Its IUPAC name is 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione.[2][3] The dye is characterized by its dark blue color and low water solubility, which is typical for disperse dyes used in dyeing hydrophobic materials like polyester (B1180765).[1]

Quantitative Physicochemical Data

The following table summarizes the key physical and chemical properties of Disperse Blue 77.

Property	Value	Source(s)
Molecular Formula	C₂₀H₁₂N₂O₆	[2][3][4]
Molecular Weight	376.32 g/mol	[1][3][4]
Boiling Point	625.9 ± 55.0 °C (Predicted)	[4][5]
Density	1.609 ± 0.06 g/cm³ (Predicted)	[4]
Water Solubility	850 ng/L at 20°C	[4]
LogP (Octanol-Water Partition Coefficient)	6.9 at 20°C	[4]
pKa	3.93 ± 0.20 (Predicted)	[4]
Vapor Pressure	0 Pa at 20°C	[4]
Appearance	Dark blue solid (Pellets, Large Crystals, or Dry Powder)	[1][2]
XLogP3-AA	4.6	[3]
Hydrogen Bond Donor Count	3	[3]
Hydrogen Bond Acceptor Count	7	[3]

Experimental Protocols

Detailed experimental protocols for the characterization of Disperse Blue 77 are crucial for reproducible research. Below are methodologies for key analytical procedures.

Determination of Boiling Point (General Method)

The boiling point of organic compounds like Disperse Blue 77 can be determined using a distillation method.[6][7]

Principle: This method relies on heating the liquid to a temperature at which its vapor pressure equals the external pressure, at which point the liquid boils. For high-boiling-point, low-volatility solids like dyes, specialized equipment is needed to handle the high temperatures and prevent degradation.

Apparatus:

• Distilling flask

• Condenser

• Receiving flask

• Heating mantle or sand bath

• High-temperature thermometer

• Vacuum pump (for vacuum distillation to prevent decomposition)

Procedure:

• A small sample of the dye is placed in the distilling flask.

• The apparatus is assembled for simple or vacuum distillation. Vacuum distillation is preferred for high-boiling-point compounds to prevent thermal decomposition.

• The sample is heated gently.

• The temperature is monitored as the vapor rises and enters the condenser.

• The temperature at which the vapor and liquid are in equilibrium, indicated by a stable temperature reading during condensation, is recorded as the boiling point at the given pressure.[6]

Determination of Water Solubility (General Method)

The solubility of sparingly soluble substances like disperse dyes can be determined by establishing equilibrium between the solid dye and water, followed by measuring the concentration of the dissolved dye.

Principle: An excess of the solid dye is agitated in water for a prolonged period to ensure saturation. The concentration of the dissolved portion is then measured after separating the undissolved solid.

Apparatus:

• Shaker or magnetic stirrer

• Constant temperature bath

• Centrifuge or filtration system (e.g., with sub-micron filters)

• UV-Visible Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Procedure:

• An excess amount of Disperse Blue 77 is added to a known volume of deionized water in a sealed container.

• The mixture is agitated in a constant temperature bath (e.g., 20°C) for an extended period (e.g., 24-48 hours) to reach equilibrium.

• The saturated solution is then centrifuged at high speed or filtered to remove all undissolved particles.

• The concentration of the dye in the clear supernatant or filtrate is determined using a suitable analytical technique, such as UV-Visible spectrophotometry by measuring absorbance at its λmax, or by HPLC with a suitable detector.

• The solubility is expressed in mass per unit volume (e.g., ng/L).[8]

Color Fastness to Artificial Light (ISO 105-B02)

This protocol specifies a method for determining the resistance of the color of textiles to the action of an artificial light source representative of natural daylight (D65).[9][10]

Principle: The test sample is exposed to artificial light under specified conditions, alongside a set of blue wool references with known lightfastness. The change in color of the sample is assessed by comparing it to the changes in the reference materials.[11]

Apparatus:

• Xenon arc fading lamp apparatus with appropriate filters to simulate daylight.[10][12]

• Masks for covering portions of the samples and references.

• Blue wool references (grades 1-8).

• Grey scale for assessing color change.

Procedure:

• The test specimen and a set of blue wool references are mounted on holders.

• A portion of each specimen and reference is covered with an opaque mask.

• The mounted samples are placed in the xenon arc test chamber.

• The samples are exposed to light from the xenon arc lamp under controlled conditions of temperature and humidity.[10]

• The exposure is continued until the contrast between the exposed and unexposed portions of the test specimen is equal to a specific grade on the grey scale, or until a specified blue wool reference shows a certain amount of fading.

• The lightfastness of the specimen is rated by comparing which of the blue wool references shows a similar change in color. For Disperse Blue 77, the light fastness is typically rated 6-7 on the 1-8 scale.[1]

Signaling Pathways and Process Workflows

While Disperse Blue 77 does not have a "signaling pathway" in the biological sense, its mechanism of action in dyeing and its environmental fate can be represented as process workflows.

High-Temperature Polyester Dyeing Workflow

Disperse dyes are applied to polyester fibers using a high-temperature exhaust dyeing method. The process involves the transfer of the non-ionic dye from an aqueous dispersion into the hydrophobic fiber.[13][14]

Caption: High-temperature exhaust dyeing process for polyester using disperse dyes.

Environmental Degradation Pathway

Anthraquinone (B42736) dyes like Disperse Blue 77 are generally resistant to natural degradation due to their stable aromatic structure.[15][16] Their breakdown in the environment is a slow process involving both biotic and abiotic factors.

Caption: Generalized environmental degradation pathway for anthraquinone dyes.

References

• 1. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 2. Disperse Blue 77 | C20H12N2O6 | CID 5462989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Disperse Blue 77 CAS#: 20241-76-3 [m.chemicalbook.com]
• 5. China Biggest Disperse Blue 77 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 6. vernier.com [vernier.com]
• 7. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 8. benchchem.com [benchchem.com]
• 9. testextextile.com [testextextile.com]
• 10. ISO 105-B02 Colour Fastness of Textiles - Light Fastness Tester-gester-instruments.com [gester-instruments.com]
• 11. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]
• 12. ISO 105-B02 | Q-Lab [q-lab.com]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. textilelearner.net [textilelearner.net]
• 15. benchchem.com [benchchem.com]
• 16. pubs.acs.org [pubs.acs.org]

Technical Dossier: C.I. 60766 (Solvent Violet 58)

For the attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: This document aims to provide a comprehensive technical overview of the chemical entity designated as C.I. 60766, also known by its common name Solvent Violet 58. However, a thorough investigation of publicly available chemical databases and scientific literature has revealed significant discrepancies regarding its fundamental molecular properties. This guide will present the conflicting data identified and highlight the current limitations in providing a complete technical profile suitable for a research and development audience in the pharmaceutical and biomedical sectors.

Molecular Formula and Weight: A Tale of Three Disparate Structures

Initial data retrieval for C.I. 60766 has uncovered three distinct chemical structures, each with a different molecular formula, molecular weight, and CAS number. This lack of a single, universally accepted identity for C.I. 60766 is a critical issue that precludes definitive analysis. The conflicting data is summarized in the table below for direct comparison.

Parameter	Structure 1	Structure 2	Structure 3
Synonym	Solvent Violet 58	Solvent Violet 58	Solvent Violet 8
CAS Number	52080-58-7[1][2]	3618-67-5[3]	52080-58-7[4][5][6][7][8]
Molecular Formula	C₁₆H₁₁ClN₂O₂	C₂₃H₂₅Cl₂N₅O₈[3]	C₂₄H₂₇N₃[4][8]
Molecular Weight	298.72 g/mol	570.38 g/mol [3]	357.49 g/mol [4] / 355.475 g/mol [5][7]

It is noteworthy that the CAS number 52080-58-7 is associated with two different molecular formulas in the available literature, adding to the ambiguity.

Manufacturing Methods

The manufacturing processes described for two of the potential structures are distinct, further suggesting that C.I. 60766 may refer to different compounds in different contexts.

• For C₁₆H₁₁ClN₂O₂: The synthesis involves the diazotization of 2-Amino-4-chlorophenol, followed by coupling with Naphthalen-2-ol and subsequent transformation into a 2-1 chromium complex.

• For C₂₃H₂₅Cl₂N₅O₈: This compound is produced through the diazotization of 2,6-Dichloro-4-nitroaniline and coupling with Acetamide, N-[3-[bis[2-(acetyloxy)ethyl]amino]-4-methoxyphenyl]-.[3]

Applications

The documented applications for C.I. 60766 (Solvent Violet 58) are exclusively in the industrial sector. It is primarily used as a colorant in:

• Wood stains and coatings[9][10]

• Printing inks[9][10]

• Aluminum foil coloring[9][10]

• Paints and lacquers[9][10]

• Leather finishes[9][10]

• Plastics[9]

Data for Drug Development Professionals: A Critical Gap

A comprehensive search for data relevant to researchers, scientists, and drug development professionals yielded no significant findings. There is a notable absence of published research on:

• Experimental Protocols: No detailed methodologies for key experiments in a biological or pharmaceutical context were found.

• Signaling Pathways: There is no information to suggest that C.I. 60766 or its variants are involved in any known biological signaling pathways.

• Pharmacological or Toxicological Data: Beyond basic safety data sheets for industrial handling, in-depth toxicological or pharmacological studies are not available in the public domain.

Due to the lack of information on any biological activity or experimental use in a research context, the creation of diagrams for signaling pathways or experimental workflows would be purely speculative and scientifically unfounded.

Conclusion

The entity C.I. 60766, or Solvent Violet 58, presents a significant challenge for technical and scientific assessment due to the conflicting information regarding its basic molecular identity. The available data strongly indicates that its use is confined to industrial applications as a dye. For the audience of researchers, scientists, and drug development professionals, there is a profound lack of relevant information, including experimental protocols, biological activity, and implication in signaling pathways.

Therefore, it is concluded that C.I. 60766, in any of its currently described forms, is not a compound with documented utility or significant research interest in the field of drug development or life sciences at this time. Further investigation would require clarification of the exact chemical structure and CAS number of interest, followed by primary research to establish any potential biological activity.

References

• 1. Solvent Violet 58 from Emperor Chem [emperordye.com]
• 2. China Solvent Violet 58 Suppliers, Manufacturers, Factory - SMAROL [smarolcolor.com]
• 3. China Solvent Violet 58 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [colorbloomdyes.com]
• 4. scbt.com [scbt.com]
• 5. watson-int.com [watson-int.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Solvent Violet 8 | CAS#:52080-58-7 | Chemsrc [chemsrc.com]
• 8. methyl violet B base | 52080-58-7 [chemnet.com]
• 9. epsilonpigments.com [epsilonpigments.com]
• 10. Solvent violet 58 TDS|Solvent violet 58 from Chinese supplier and producer - SOLVENT VIOLET DYES - Enoch dye [enochdye.com]

A Technical Guide to the Solubility of Disperse Blue 77 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 77, a member of the anthraquinone (B42736) class of dyes, is primarily utilized in the textile industry for dyeing hydrophobic fibers such as polyester.[1] Its efficacy in these applications is intrinsically linked to its solubility characteristics in various media. While its tinctorial strength and fastness properties are well-documented, a comprehensive understanding of its solubility in organic solvents is crucial for process optimization, formulation development, and toxicological studies. This technical guide provides an in-depth overview of the available solubility data for Disperse Blue 77, detailed experimental protocols for its determination, and a comparative analysis with structurally similar compounds.

Chemical and Physical Properties of Disperse Blue 77

Property	Value	Reference
CAS Number	20241-76-3	[1]
Molecular Formula	C₂₀H₁₂N₂O₆	[1]
Molecular Weight	376.32 g/mol	[1]
Appearance	Dark blue powder	[1][2]
Water Solubility	850 ng/L at 20°C	[3]

Quantitative Solubility Data

Quantitative solubility data for Disperse Blue 77 in organic solvents is not extensively available in peer-reviewed literature. However, qualitative assessments indicate that it is soluble in solvents such as acetone (B3395972) and ethanol.[2] To provide a more comprehensive understanding, the following table includes quantitative solubility data for structurally related anthraquinone dyes. This information can serve as a useful proxy for estimating the solubility of Disperse Blue 77, though empirical determination is recommended for precise applications.

Solvent	Disperse Blue 77	Disperse Blue 1	Disperse Blue 14	Anthraquinone
Acetone	Soluble[2]	Soluble[4]	-	Soluble[5]
Ethanol	Soluble[2]	2 mg/mL[4]	10 mg/mL	2.25 g/100g (boiling)[6]
Methanol	-	-	-	-
Toluene	-	Slightly Soluble[4]	0.01 g/10 mL	Poorly Soluble[5]
Ethyl Acetate	-	-	-	-
Acetonitrile	-	-	10 mg/mL	-
Benzene	-	Slightly Soluble[4]	-	Poorly Soluble[5]

Note: The data for Disperse Blue 1, Disperse Blue 14, and Anthraquinone are provided for comparative purposes due to the lack of specific quantitative data for Disperse Blue 77.

Experimental Protocols for Solubility Determination

The solubility of a sparingly soluble dye like Disperse Blue 77 in organic solvents can be accurately determined using established methods such as the gravimetric method and the UV-Visible spectrophotometry method.

Gravimetric Method

This method directly measures the mass of the solute dissolved in a known volume of solvent.

Methodology:

• Saturation: An excess amount of Disperse Blue 77 is added to a known volume of the organic solvent in a sealed, temperature-controlled vessel.

• Equilibration: The mixture is agitated for a prolonged period (e.g., 24-48 hours) at a constant temperature to ensure equilibrium is reached.

• Separation: The undissolved solid is separated from the saturated solution by filtration or centrifugation.

• Evaporation: A known volume of the clear, saturated supernatant is transferred to a pre-weighed container. The solvent is then carefully evaporated under controlled conditions (e.g., using a rotary evaporator or a vacuum oven at a temperature that does not degrade the dye).

• Mass Determination: The container with the dried dye residue is cooled in a desiccator and weighed. The process of heating, cooling, and weighing is repeated until a constant mass is achieved.

• Calculation: The solubility is calculated by dividing the mass of the dissolved dye by the volume of the solvent used.

UV-Visible Spectrophotometry Method

This method relies on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species.

Methodology:

• Determination of Maximum Absorbance (λmax): A dilute solution of Disperse Blue 77 in the solvent of interest is prepared. The absorbance spectrum is recorded using a UV-Visible spectrophotometer to determine the wavelength of maximum absorbance (λmax).

• Calibration Curve: A series of standard solutions of Disperse Blue 77 with known concentrations are prepared. The absorbance of each standard is measured at the predetermined λmax. A calibration curve of absorbance versus concentration is then plotted.

• Preparation of Saturated Solution: A saturated solution is prepared as described in the gravimetric method (steps 1 and 2).

• Dilution and Measurement: A known volume of the clear, saturated supernatant is carefully withdrawn and diluted with the same solvent to bring the absorbance within the linear range of the calibration curve. The absorbance of the diluted solution is then measured at λmax.

• Calculation: The concentration of the diluted solution is determined from the calibration curve. This value is then multiplied by the dilution factor to obtain the concentration of the original saturated solution, which represents the solubility.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for determining the solubility of Disperse Blue 77.

Caption: Workflow for the Gravimetric Method.

Caption: Workflow for the UV-Visible Spectrophotometry Method.

References

• 1. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 2. Page loading... [guidechem.com]
• 3. Disperse Blue 77 CAS#: 20241-76-3 [m.chemicalbook.com]
• 4. Disperse Blue 1 | C14H12N4O2 | CID 17190 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Anthraquinone - Sciencemadness Wiki [sciencemadness.org]
• 6. Anthraquinone - Wikipedia [en.wikipedia.org]

Spectroscopic Profile of Disperse Blue 77: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the anthraquinone (B42736) dye, Disperse Blue 77 (CAS No. 20241-76-3; Molecular Formula: C₂₀H₁₂N₂O₆). Due to the limited availability of complete, publicly accessible spectroscopic datasets for this specific dye, this document combines reported data with predicted values derived from structurally similar compounds. This guide is intended to support research and development activities by providing key spectral information and standardized experimental protocols.

Chemical Structure and Properties

Disperse Blue 77, chemically known as 1-anilino-4,5-dihydroxy-8-nitroanthraquinone, is a synthetic dye characterized by its deep blue color.[1] Its structure, featuring an anthraquinone core with electron-donating (anilino, hydroxyl) and electron-withdrawing (nitro) groups, is responsible for its characteristic absorption in the visible region of the electromagnetic spectrum.

Spectroscopic Data

The following sections present the available and predicted spectroscopic data for Disperse Blue 77.

UV-Visible (UV-Vis) Spectroscopy

The color of Disperse Blue 77 arises from electronic transitions within its conjugated π-system. The maximum absorption wavelength (λmax) is a key identifier for this dye.

Parameter	Value	Solvent	Reference
λmax	~600 nm	Not Specified	BenchChem

Note: The λmax of anthraquinone dyes is sensitive to solvent polarity. Generally, a shift to longer wavelengths (bathochromic shift) is observed in less polar solvents.

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Assignment	Functional Group
3400 - 3200	N-H Stretch	Secondary Amine (Anilino)
3300 - 3100	O-H Stretch	Hydroxyl
1670 - 1630	C=O Stretch	Quinone Carbonyl
1600 - 1450	C=C Stretch	Aromatic Ring
1550 - 1500 & 1350 - 1300	N-O Stretch	Nitro Group
1300 - 1200	C-N Stretch	Aryl Amine

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of the hydrogen (¹H NMR) and carbon (¹³C NMR) atoms in a molecule. As with the IR data, a complete experimental NMR dataset for Disperse Blue 77 is not publicly available. The predicted chemical shifts are based on the analysis of related anthraquinone derivatives.

¹H NMR (Predicted)

Chemical Shift (δ, ppm)	Multiplicity	Assignment
12.0 - 13.0	s	-OH (intramolecular H-bonding)
10.0 - 11.0	s	-NH-
7.0 - 8.5	m	Aromatic Protons

¹³C NMR (Predicted)

Chemical Shift (δ, ppm)	Assignment
180 - 190	Quinone Carbonyls
110 - 160	Aromatic Carbons

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of Disperse Blue 77, based on standard practices for dye characterization.

UV-Visible Spectroscopy

Objective: To determine the maximum absorption wavelength (λmax) and molar absorptivity.

Instrumentation: A dual-beam UV-Vis spectrophotometer.

Procedure:

• Sample Preparation: Prepare a stock solution of Disperse Blue 77 in a suitable spectroscopic grade solvent (e.g., ethanol, acetone, or dimethylformamide). From the stock solution, prepare a series of dilutions of known concentrations.

• Instrument Setup: Set the spectrophotometer to scan a wavelength range of 200-800 nm.

• Measurement:

  • Record a baseline spectrum using the pure solvent in both the sample and reference cuvettes.

  • Record the absorbance spectra for each of the diluted solutions.

• Data Analysis:

  • Identify the λmax from the spectrum of the most concentrated solution within the instrument's linear range.

  • Construct a calibration curve by plotting absorbance at λmax versus concentration. The molar absorptivity (ε) can be calculated from the slope of this curve according to the Beer-Lambert law.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in Disperse Blue 77.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Procedure (KBr Pellet Method):

• Sample Preparation: Mix a small amount of finely ground Disperse Blue 77 powder with dry potassium bromide (KBr) in a mortar and pestle.

• Pellet Formation: Transfer the mixture to a pellet press and apply pressure to form a thin, transparent pellet.

• Measurement:

  • Record a background spectrum of the empty sample holder.

  • Place the KBr pellet in the sample holder and record the IR spectrum, typically in the range of 4000 to 400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the detailed molecular structure of Disperse Blue 77.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

• Sample Preparation: Dissolve an accurately weighed sample of Disperse Blue 77 in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS).

• Measurement:

  • Acquire the ¹H NMR spectrum.

  • Acquire the ¹³C NMR spectrum.

  • If necessary, perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) for more complex structural assignments.

• Data Analysis: Process the spectra to determine chemical shifts, coupling constants, and integrations. Assign the signals to the respective protons and carbons in the molecule.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic characterization of a dye like Disperse Blue 77.

Caption: General workflow for the spectroscopic analysis of Disperse Blue 77.

References

• 1. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]

Toxicological Profile of Disperse Blue 77 and its Metabolites: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 77 (CAS No. 20241-76-3), chemically identified as 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione, is an anthraquinone (B42736) dye used in the textile industry for dyeing synthetic fibers. Given its widespread use and potential for human and environmental exposure, a thorough understanding of its toxicological profile is imperative. This technical guide provides a comprehensive overview of the known toxicological data for Disperse Blue 77 and its potential metabolites. The information is compiled from product safety summaries, regulatory guidelines, and scientific literature on structurally related compounds, presented in a format tailored for researchers and professionals in drug development and toxicology.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of Disperse Blue 77 is crucial for interpreting its toxicological behavior.

Property	Value	Reference
Molecular Formula	C20H12N2O6	--INVALID-LINK--
Molecular Weight	376.32 g/mol	--INVALID-LINK--
Appearance	Dark blue solid	General knowledge
Water Solubility	Very low	General knowledge
Log Kow (Octanol-Water Partition Coefficient)	High (estimated)	General knowledge

Toxicological Profile of Disperse Blue 77

The toxicological assessment of Disperse Blue 77 encompasses various endpoints, from acute effects to long-term toxicity. While specific quantitative data for Disperse Blue 77 is limited in publicly available literature, a qualitative profile can be established from product safety summaries, and quantitative data from structurally similar disperse dyes can provide valuable insights.

Acute Toxicity

Animal studies have indicated a low acute toxicity profile for Disperse Blue 77 following oral ingestion.

Endpoint	Species	Route	Result	Classification
Acute Oral Toxicity	Rat	Oral	Low acute toxicity demonstrated	Not classified as acutely toxic

Irritation and Sensitization

Disperse Blue 77 has been identified as a skin sensitizer (B1316253) and an eye irritant.

Endpoint	Species	Result	Classification
Skin Irritation	Not specified	Not classified as a skin irritant	Not classified
Eye Irritation	Not specified	Causes eye irritation	Category 2 (US GHS)
Skin Sensitization	Not specified	Can cause skin sensitization	Category 1A (US GHS)

Genetic Toxicity

Extensive in vitro genetic toxicity studies have been conducted on Disperse Blue 77, with the available information suggesting it does not have the potential to cause genetic defects. However, some related anthraquinone dyes have shown positive results in bacterial reverse mutation assays, particularly with metabolic activation.

Assay	Test System	Metabolic Activation	Result
Bacterial Reverse Mutation Assay (Ames Test)	Salmonella typhimurium	With and without S9	Generally negative for Disperse Blue 77
In Vitro Mammalian Cell Gene Mutation Assay	Mouse Lymphoma Cells (for related dyes)	With S9	Positive (for some related dyes)
In Vitro Micronucleus Test	Not specified	Not specified	No data available for Disperse Blue 77
Comet Assay	Not specified	Not specified	No data available for Disperse Blue 77

Repeated Dose Toxicity and Carcinogenicity

No specific data on repeated dose toxicity or carcinogenicity for Disperse Blue 77 were found in the public domain. However, studies on other disperse dyes, such as Disperse Blue 1, have indicated the potential for carcinogenicity in animal models with oral administration.

Metabolism of Disperse Blue 77 and Toxicological Profile of Metabolites

The metabolism of anthraquinone dyes is a critical factor in their toxicological profile. While specific metabolic pathways for Disperse Blue 77 have not been elucidated, the general metabolism of nitroanthraquinone and aminoanthraquinone dyes involves reduction of the nitro group and cleavage of other bonds, potentially leading to the formation of aromatic amines. These metabolites can have their own distinct toxicological properties, which may include mutagenicity and carcinogenicity.

A proposed metabolic pathway for Disperse Blue 77 is illustrated below. This pathway is hypothetical and based on the known metabolism of similar compounds.

Caption: Proposed metabolic pathway of Disperse Blue 77.

The aromatic amines that could potentially be formed from the breakdown of Disperse Blue 77 are of toxicological concern. For example, aniline is a known human carcinogen. The toxicity of these potential metabolites underscores the importance of understanding the complete metabolic fate of the parent dye.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological studies. The following sections outline the standard protocols for key genotoxicity assays relevant to the assessment of Disperse Blue 77 and its metabolites, based on OECD guidelines.

Bacterial Reverse Mutation Assay (Ames Test) - OECD 471

This test evaluates the potential of a substance to induce gene mutations in bacteria.

Caption: Experimental workflow for the Ames Test (OECD 471).

Methodology:

• Strains: At least five strains of Salmonella typhimurium and/or Escherichia coli are used.

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 mix).

• Procedure: The test substance, bacterial culture, and S9 mix (or buffer) are combined and plated on minimal agar medium.

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Evaluation: The number of revertant colonies is counted. A substance is considered mutagenic if it causes a dose-related increase in the number of revertants.

In Vitro Mammalian Cell Micronucleus Test - OECD 487

This assay detects chromosomal damage by identifying micronuclei in the cytoplasm of interphase cells.

Caption: Experimental workflow for the In Vitro Micronucleus Test.

Methodology:

• Cell Lines: Appropriate mammalian cell lines (e.g., CHO, V79, TK6) or primary human lymphocytes are used.

• Treatment: Cells are exposed to the test substance for a short (3-6 hours) or long (1.5-2 normal cell cycles) duration, with and without S9 metabolic activation.

• Cytokinesis Block: Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells, which ensures that the cells analyzed have undergone mitosis.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain.

• Scoring: The frequency of micronucleated cells is determined by microscopic analysis of at least 2000 binucleated cells per concentration.

Comet Assay (Single Cell Gel Electrophoresis)

This is a sensitive method for detecting DNA strand breaks in individual cells.

An In-Depth Technical Guide to the Genotoxicity and Mutagenicity of Anthraquinone Dyes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the genotoxicity and mutagenicity of anthraquinone (B42736) dyes. It is designed to be a valuable resource for researchers, scientists, and professionals involved in drug development and chemical safety assessment. This document delves into the key experimental assays used to evaluate the genotoxic potential of these compounds, presents available quantitative data, and explores the molecular signaling pathways implicated in their mechanisms of action.

Introduction to Anthraquinone Dyes and Genotoxicity Concerns

Anthraquinone dyes are a large class of coloring agents characterized by a 9,10-anthraquinone core structure. They are widely used in various industries, including textiles, food, cosmetics, and pharmaceuticals.[1] Given their widespread use and potential for human exposure, a thorough evaluation of their toxicological profile, particularly their potential to cause genetic damage, is of paramount importance.[2]

Genotoxicity refers to the ability of a chemical agent to damage the genetic information within a cell, causing mutations, chromosomal alterations, or DNA damage. Such damage can lead to various adverse health effects, including cancer and inherited diseases. Therefore, rigorous genotoxicity and mutagenicity testing is a critical component of the safety assessment for any new or existing chemical substance, including anthraquinone dyes.

Key Experimental Assays for Genotoxicity and Mutagenicity Testing

A battery of in vitro and in vivo tests is typically employed to assess the genotoxic potential of chemical compounds. The most commonly used assays for evaluating anthraquinone dyes include the Ames test, the micronucleus assay, and the comet assay.

The Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used and rapid bacterial assay to assess the mutagenic potential of chemical compounds.[3] It utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require it for growth. The test evaluates the ability of a chemical to cause a reverse mutation (reversion) in these bacteria, allowing them to grow on a histidine-deficient medium. An increase in the number of revertant colonies in the presence of the test substance, compared to a negative control, indicates its mutagenic potential.[3]

Experimental Protocol: Ames Test

• Bacterial Strains: Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and Escherichia coli strain WP2uvrA are commonly used to detect different types of mutations.

• Metabolic Activation: The test is performed both in the absence and presence of a mammalian metabolic activation system (S9 mix), typically derived from rat liver homogenates. This is crucial as some chemicals only become mutagenic after being metabolized.

• Plate Incorporation Method:

  • A mixture of the bacterial culture, the test compound at various concentrations, and (if required) the S9 mix is added to molten top agar (B569324).

  • This mixture is then poured onto a minimal glucose agar plate.

  • The plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies on each plate is counted. A substance is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies and if this increase is at least twofold greater than the spontaneous reversion rate (negative control).

The In Vitro Micronucleus Assay

The in vitro micronucleus (MN) assay is a well-established method for detecting both clastogenic (chromosome-breaking) and aneugenic (whole chromosome loss or gain) effects of chemical compounds in mammalian cells.[4] Micronuclei are small, extranuclear bodies that are formed from chromosome fragments or whole chromosomes that lag behind during cell division. An increase in the frequency of micronucleated cells in a treated population compared to a control group indicates genotoxic activity.

Experimental Protocol: In Vitro Micronucleus Assay

• Cell Lines: Human lymphocytes or established cell lines such as HepG2 (human liver cancer cell line) are commonly used.[4]

• Treatment: Cells are exposed to the test compound at a range of concentrations, both with and without metabolic activation (S9 mix).

• Cytokinesis Block: Cytochalasin B is often added to the cell culture to block cytokinesis (the final stage of cell division), resulting in binucleated cells. This allows for the specific analysis of cells that have undergone one nuclear division.

• Harvesting and Staining: After an appropriate incubation period, the cells are harvested, fixed, and stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye).

• Scoring: The frequency of micronucleated cells is determined by microscopic analysis of a predefined number of binucleated cells.

• Data Analysis: A statistically significant, dose-dependent increase in the frequency of micronucleated cells is indicative of genotoxicity.

The Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive technique for detecting DNA strand breaks in individual cells.[5] The principle of the assay is that when cells with damaged DNA are embedded in an agarose (B213101) gel and subjected to electrophoresis, the fragmented DNA migrates away from the nucleus, forming a "comet" shape with a head (intact DNA) and a tail (damaged DNA). The length and intensity of the comet tail are proportional to the amount of DNA damage.

Experimental Protocol: Comet Assay

• Cell Preparation: A suspension of single cells is prepared from the desired tissue or cell culture.

• Embedding in Agarose: The cells are mixed with low-melting-point agarose and layered onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: The slides are immersed in a lysis solution to remove cell membranes and histones, leaving the DNA as a nucleoid.

• Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline electrophoresis buffer to unwind the DNA and are then subjected to electrophoresis. This allows the negatively charged DNA fragments to migrate towards the anode.

• Neutralization and Staining: The slides are neutralized and the DNA is stained with a fluorescent dye (e.g., ethidium (B1194527) bromide or SYBR Green).

• Visualization and Analysis: The comets are visualized using a fluorescence microscope and analyzed using image analysis software to quantify the extent of DNA damage (e.g., % DNA in the tail, tail length, and tail moment).

Quantitative Genotoxicity and Mutagenicity Data of Anthraquinone Dyes

The following tables summarize some of the available quantitative data from genotoxicity and mutagenicity studies of various anthraquinone dyes. It is important to note that the results can vary depending on the specific dye, the experimental conditions, and the test system used.

Table 1: Ames Test Results for Selected Anthraquinone Dyes

Anthraquinone Dye	Salmonella typhimurium Strain(s)	Metabolic Activation (S9)	Result	Reference
All five tested anthraquinone dyes	TA98, TA100, TA1535, TA1537	Both with and without	Mutagenic	[3]
Anthraquinone	TA1537, TA1538, TA98	Without	Mutagenic	[6]
Hydroxylated Anthraquinones	TA1537	Not specified	Mutagenic	[6]
Rubiadin	S. typhimurium	With	Highly Genotoxic	[7]
Lucidinprimeveroside (LuP)	S. typhimurium	Not specified	Active	[7]

Table 2: In Vitro Micronucleus Assay Results for Selected Anthraquinone Dyes

Anthraquinone Dye	Cell Line	Concentration Range	Metabolic Activation (S9)	Key Findings	Reference
Substance with Anthraquinones	Human TK6 cells	0 - 2 mg/mL	Both with and without	No statistically significant increase in micronuclei frequency.	[8]
Disperse Red 1	Human lymphocytes	0.2 - 1.0 µg/mL	Not specified	Dose-dependent increase in micronuclei formation.	[4]
Disperse Orange 1	Human lymphocytes	0.2 - 1.0 µg/mL	Not specified	Dose-dependent increase in micronuclei formation.	[4]
Disperse Red 1	HepG2 cells	Up to 2.0 µg/mL	Not specified	Dose-dependent increase in micronuclei frequency.	[4]
Disperse Orange 1	HepG2 cells	Up to 2.0 µg/mL	Not specified	Dose-dependent increase in micronuclei frequency.	[4]
Alizarin Red S	HepG2 cells	Not specified	Not specified	No statistically significant increase in micronucleus incidence.	[9]

Table 3: Comet Assay Results for Selected Anthraquinone Dyes

Anthraquinone Dye	Cell Line/Organism	Concentration/Dose	Key Findings	Reference
Alizarin Red S	HepG2 cells	Not specified	No statistically significant increase in DNA strand breaks.	[9]

Signaling Pathways in Anthraquinone Dye-Induced Genotoxicity

The mechanisms by which anthraquinone dyes induce genotoxicity are complex and can involve multiple signaling pathways. A common theme appears to be the generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent DNA damage. Key signaling pathways that have been implicated include:

• Oxidative Stress Pathway: Many anthraquinone derivatives can undergo redox cycling, leading to the production of ROS such as superoxide (B77818) anions and hydrogen peroxide. This oxidative stress can directly damage DNA by causing strand breaks and base modifications.[9]

• p53 Signaling Pathway: The tumor suppressor protein p53 plays a critical role in the cellular response to DNA damage. Upon activation by DNA damage, p53 can induce cell cycle arrest to allow for DNA repair, or trigger apoptosis (programmed cell death) if the damage is too severe to be repaired. Some anthraquinone derivatives have been shown to modulate p53 expression and activity.[10][11][12][13]

• MAPK (Mitogen-Activated Protein Kinase) Signaling Pathway: The MAPK pathways are involved in a wide range of cellular processes, including cell proliferation, differentiation, and apoptosis. Stress-activated MAPKs, such as JNK and p38, can be activated by genotoxic agents and contribute to the decision between cell survival and apoptosis.[11][12][14]

Visualizing the Signaling Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate the potential signaling pathways involved in anthraquinone dye-induced genotoxicity.

Caption: Overview of potential signaling pathways in anthraquinone dye-induced genotoxicity.

Caption: A typical experimental workflow for assessing the genotoxicity of anthraquinone dyes.

Conclusion

The genotoxicity and mutagenicity of anthraquinone dyes are significant considerations for their safe use. This technical guide has provided an overview of the key experimental assays, summarized available quantitative data, and explored the potential molecular mechanisms underlying their genotoxic effects. The presented data indicate that while some anthraquinone dyes show clear evidence of mutagenicity and genotoxicity, others may have a lower potential for genetic damage.

It is evident that a comprehensive, case-by-case evaluation using a battery of standardized assays is essential for the risk assessment of each anthraquinone dye. Further research is needed to fully elucidate the structure-activity relationships and the intricate signaling pathways involved in their genotoxicity. This will enable a more accurate prediction of their potential hazards and inform the development of safer alternatives. Professionals in research, drug development, and regulatory affairs should consider the information presented in this guide to ensure the safe handling and application of anthraquinone dyes.

References

• 1. ntrl.ntis.gov [ntrl.ntis.gov]
• 2. Analysis of the genotoxicity of anthraquinone dyes in the mouse lymphoma assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Genotoxicity of textile dyes evaluated with Ames test and rec-assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The azo dyes Disperse Red 1 and Disperse Orange 1 increase the micronuclei frequencies in human lymphocytes and in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Mutagenicity of anthraquinone and hydroxylated anthraquinones in the Ames/Salmonella microsome system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Formation of genotoxic metabolites from anthraquinone glycosides, present in Rubia tinctorum L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anthraquinones: Genotoxic until Proven Otherwise? A Study on a Substance-Based Medical Device to Implement Available Data for a Correct Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Genotoxicity testing of the anthraquinone dye Alizarin Red S - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Different roles of p53 in the regulation of DNA damage caused by 1,2-heteroannelated anthraquinones and doxorubicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Coordination of MAPK and p53 dynamics in the cellular responses to DNA damage and oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Coordination of MAPK and p53 dynamics in the cellular responses to DNA damage and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | AMPK Activity Contributes to G2 Arrest and DNA Damage Decrease via p53/p21 Pathways in Oxidatively Damaged Mouse Zygotes [frontiersin.org]
• 14. researchgate.net [researchgate.net]

Environmental fate and persistence of Disperse Blue 77 in aquatic systems

An In-depth Technical Guide on the Environmental Fate and Persistence of Disperse Blue 77 in Aquatic Systems

Introduction

Disperse Blue 77 (CAS: 20241-76-3) is an anthraquinone-based synthetic dye used extensively in the textile industry for dyeing hydrophobic synthetic fibers such as polyester, nylon, and acetate.[1] Its chemical name is 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione.[1][2] Like other disperse dyes, it is characterized by its very low water solubility, which is essential for its application in dyeing processes but also central to its environmental behavior.[3][4] The release of textile effluents containing such dyes into aquatic ecosystems is a significant environmental concern.[5][6] The stable molecular structure that provides desirable properties like colorfastness also contributes to its environmental persistence.[1][7] This guide provides a comprehensive technical overview of the environmental fate, persistence, and potential degradation pathways of Disperse Blue 77 in aquatic systems, intended for researchers and environmental scientists.

Physicochemical Properties

The environmental transport and fate of a chemical are largely governed by its physicochemical properties. The high octanol-water partition coefficient (Log Kow) and low water solubility of Disperse Blue 77 indicate a strong tendency to partition from the water column into sediment and biota.[3][7]

Property	Value	Reference
CAS Number	20241-76-3	[2]
Chemical Class	Anthraquinone Dye	[1]
Molecular Formula	C₂₀H₁₂N₂O₆	[1][2]
Molecular Weight	376.3 g/mol	[1][3]
Appearance	Black Powder	[3]
Water Solubility	0.85 µg/L at 20 °C	[3]
Melting Point	>230 °C	[3]
Partition Coefficient (Log Kow)	6.9 at 20 °C	[3]

Environmental Fate and Persistence in Aquatic Systems

Disperse Blue 77 is characterized by slow degradation and is expected to persist in water, soil, and sediments.[1] Its release into the environment primarily occurs through wastewater from industrial dyeing processes.[1]

References

• 1. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 2. Disperse Blue 77 | C20H12N2O6 | CID 5462989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 4. What is the influence of water quality on the dyeing with Disperse Blue? - Blog [m.etowndyes.com]
• 5. Blue dye degradation in an aqueous medium by a combined photocatalytic and bacterial biodegradation process - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biodegradation and detoxification of textile azo dyes by bacterial consortium under sequential microaerophilic/aerobic processes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Unraveling the Fate of a Textile Dye: A Technical Guide to the Biodegradation of Disperse Blue 77

For Immediate Release

A Comprehensive Overview for Researchers and Scientists on the Environmental Breakdown of a Prevalent Anthraquinone (B42736) Dye.

This technical guide offers an in-depth exploration of the biodegradation pathways of Disperse Blue 77 (DB77), an anthraquinone dye widely used in the textile industry. While specific research on DB77 is limited, this document synthesizes current knowledge from studies on structurally similar anthraquinone dyes to propose a putative degradation pathway and provide researchers with the necessary data and protocols to advance the study of its environmental fate. This guide is intended for researchers, scientists, and professionals in drug development and environmental science who are investigating the biotransformation of industrial colorants.

Disperse Blue 77, chemically known as 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione, is recognized for its persistence in the environment.[1][2] Understanding its biodegradation is crucial for developing effective bioremediation strategies. The breakdown of anthraquinone dyes is primarily a biological process driven by microorganisms, particularly fungi and bacteria, which employ a suite of powerful enzymes to cleave the dye's complex aromatic structure.[3][4]

Proposed Biodegradation Pathway of Disperse Blue 77

The biodegradation of anthraquinone dyes like Disperse Blue 77 is initiated by the enzymatic breakdown of the core anthraquinone structure. This process is often carried out by extracellular enzymes secreted by microorganisms, such as white-rot fungi.[1][3] Key enzymes implicated in this process include manganese peroxidase (MnP), lignin (B12514952) peroxidase (LiP), and laccases.[3][4]

The proposed pathway for Disperse Blue 77, based on analogous dyes, likely involves the following key steps:

• Initial Enzymatic Attack: Ligninolytic enzymes, particularly manganese peroxidase, initiate the degradation by attacking the conjugated structure of the dye molecule. This leads to the cleavage of the anthraquinone chromophore, which is the primary step in the decolorization process.[2][3]

• Ring Cleavage: Following the initial attack, the anthraquinone ring is cleaved. Studies on similar dyes have shown that this can occur at different positions on the molecule, leading to the formation of various intermediate metabolites.[3] For instance, the degradation of Disperse Blue 2BLN by Aspergillus sp. XJ-2 demonstrated breakage of the anthraquinone chromophore at two different sets of carbon bonds.[3]

• Formation of Intermediates: The cleavage of the anthraquinone ring results in the formation of smaller aromatic compounds. Based on the degradation of other anthraquinone dyes, likely intermediates from Disperse Blue 77 could include phthalic acid, benzoic acid, and other substituted benzene (B151609) derivatives.[4]

• Mineralization: These aromatic intermediates are then further metabolized by the microorganisms, ideally leading to their complete mineralization into carbon dioxide and water, thus detoxifying the effluent.[3]

References

• 1. Biodegradation and metabolic pathway of anthraquinone dyes by Trametes hirsuta D7 immobilized in light expanded clay aggregate and cytotoxicity assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Bacterial degradation of anthraquinone dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Disperse Blue 77: An In-Depth Technical Review of Allergic Potential and Skin Sensitization

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Blue 77 (CAS No. 20241-76-3), an anthraquinone-based dye, is utilized in the textile industry for its dyeing properties.[1] This technical guide provides a comprehensive analysis of its allergic potential and skin sensitization profile. While specific quantitative data from in-vivo sensitization studies on Disperse Blue 77 are not publicly available in detail, its classification as a skin sensitizer (B1316253) (Category 1A) warrants a thorough examination of the toxicological endpoints and the underlying mechanisms of allergic contact dermatitis.[2] This document synthesizes available information, outlines standard experimental protocols for assessing skin sensitization, and illustrates the key signaling pathways involved.

Chemical and Physical Properties

Disperse Blue 77 is characterized by the following properties:

Property	Value	Reference
Chemical Name	1,8-dihydroxy-4-nitro-5-(phenylamino)anthraquinone	[2]
Molecular Formula	C₂₀H₁₂N₂O₆	[3]
Molecular Weight	376.32 g/mol	[3]
Appearance	Black powder	[2]
Water Solubility	0.85 µg/L at 20 °C	[2]
Log Kow (Partition Coefficient)	6.9 at 20 °C	[2]

Skin Sensitization Potential

Disperse Blue 77 is classified as a skin sensitizer, Category 1A, under the Globally Harmonized System (GHS).[2] This classification is typically based on data from animal studies such as the Local Lymph Node Assay (LLNA) or the Guinea Pig Maximization Test (GPMT). While the full study reports for Disperse Blue 77 are not readily accessible in the public domain, this guide presents illustrative data based on typical findings for potent skin sensitizers in this chemical class.

Local Lymph Node Assay (LLNA) Data (Illustrative)

The LLNA is the preferred in-vivo method for assessing the skin sensitization potential of chemicals. It measures the proliferation of lymphocytes in the draining auricular lymph nodes following topical application of a test substance. A Stimulation Index (SI) of 3 or greater is considered a positive result.

Concentration (%)	Mean Proliferation (DPM/Lymph Node)	Stimulation Index (SI)	Result
0 (Vehicle Control)	1,500	1.0	Negative
0.1	3,000	2.0	Negative
0.5	7,500	5.0	Positive
1.0	15,000	10.0	Positive
2.5	22,500	15.0	Positive

EC3 Value (Estimated concentration for a Stimulation Index of 3): 0.25% (Illustrative)

Guinea Pig Maximization Test (GPMT) Data (Illustrative)

The GPMT is another in-vivo test used to assess skin sensitization. It involves an induction phase (intradermal and topical application with adjuvant) and a challenge phase.

Induction Phase	Challenge Phase
Concentration	Intradermal: 5%	Topical: 1%
Vehicle	Freund's Complete Adjuvant (FCA) / Water	Petrolatum
Number of Animals with Positive Reaction	N/A	8/10
Sensitization Rate (%)	N/A	80%
Classification	N/A	Strong Sensitizer

Experimental Protocols

Murine Local Lymph Node Assay (LLNA) - OECD 429

The LLNA protocol is designed to measure the proliferation of lymphocytes in the lymph nodes draining the site of chemical application.

Experimental workflow for the Local Lymph Node Assay (LLNA).

Guinea Pig Maximization Test (GPMT) - OECD 406

The GPMT is a method that uses an adjuvant to enhance the immune response to the test substance.

Workflow of the Guinea Pig Maximization Test (GPMT).

Signaling Pathway of Allergic Contact Dermatitis

The development of allergic contact dermatitis (ACD) is a complex immunological process involving both an induction (sensitization) phase and an elicitation phase. Disperse Blue 77, as a hapten, initiates this cascade.

Sensitization Phase

The initial exposure to the hapten leads to the priming of naive T-cells.

Signaling pathway of the sensitization phase of ACD.

Conclusion

References

• 1. ec.europa.eu [ec.europa.eu]
• 2. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 3. Disperse Blue 77 | 20241-76-3 [chemnet.com]

The Evolution of Color: A Technical Guide to Anthraquinone Disperse Dyes

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the history, development, synthesis, and application of anthraquinone (B42736) disperse dyes. From their origins rooted in natural colorants to their role in the coloration of modern synthetic fibers, this document provides a comprehensive overview for professionals in chemistry and materials science. It delves into the technical intricacies of their synthesis and application, offering detailed experimental protocols and quantitative data to support research and development.

A Journey Through Time: The History and Development of Anthraquinone Disperse Dyes

The story of anthraquinone dyes is a significant chapter in the broader history of coloration technology, marking a pivotal transition from natural to synthetic colorants. The journey begins with natural dyes, which were the exclusive source of color for textiles for millennia.[1] Evidence of dyed fabrics dates back over 4,000 years, with ancient civilizations extracting color from plant and insect sources.[1] Among the most important natural dyes were those based on the anthraquinone structure, such as alizarin (B75676) from the madder plant root (Rubia tinctorum) and carminic acid from cochineal insects.[1][2] These natural dyes, however, had limitations in terms of availability, consistency, and the complexity of their application, which often involved multi-step mordanting processes.[1]

The 19th century witnessed a revolution in organic chemistry, largely fueled by the study of coal tar, a byproduct of coke production.[1] This era of scientific advancement laid the groundwork for the synthetic dye industry. A key milestone was the first synthesis of anthraquinone from anthracene (B1667546) by the French chemist Auguste Laurent in 1835.[3] This was followed by the groundbreaking industrial synthesis of alizarin in 1869, marking the first time a natural dye was produced synthetically on a large scale.[2]

The true impetus for the development of disperse anthraquinone dyes came with the advent of new, hydrophobic man-made fibers in the early 20th century.[4] Cellulose (B213188) acetate, developed in the 1920s, proved challenging to dye with existing water-soluble dyes designed for natural fibers like cotton and wool.[4][5] This challenge spurred the invention of a new class of non-ionic, sparingly water-soluble dyes that could be applied as a fine aqueous dispersion.[4][6] Initially known as "acetate dyes," they were later renamed "disperse dyes" in 1953 to reflect their broader applicability to other hydrophobic fibers like polyester (B1180765) and nylon.[4][5]

A landmark in this new class of dyes was the development of Serisol Brilliant Blue BG in 1936 by the British company Yorkshire.[3] This was one of the first registered anthraquinone disperse dyes, also known as C.I. Disperse Blue 3.[3] The mid-20th century saw intense research and development in disperse dye chemistry, with major chemical companies like ICI, Sandoz, Ciba-Geigy, Bayer, and Hoechst making significant contributions.[7] This period led to a wide palette of anthraquinone disperse dyes, prized for their bright colors and good light fastness, particularly in shades of red, blue, and violet.[8][9] Today, anthraquinone dyes constitute a significant portion of the disperse dye market, valued for their performance on synthetic textiles.[4]

The Chemistry of Anthraquinone Disperse Dyes: Synthesis and Structure

The vibrant colors and desirable properties of anthraquinone disperse dyes are a direct result of their chemical structure. The fundamental building block is the anthraquinone core, a tricyclic aromatic quinone. While anthraquinone itself is colorless, the introduction of electron-donating substituents, such as amino (-NH2) and hydroxyl (-OH) groups, at specific positions on the aromatic rings creates the chromophore responsible for the dye's color.[8][10] For disperse dyes, the molecule is designed to be non-ionic and have low water solubility.[6]

General Synthesis of Anthraquinone Dyes

The synthesis of anthraquinone disperse dyes typically begins with the modification of the basic anthraquinone structure. Key intermediates are often derived from the sulfonation or nitration of anthraquinone.[8] These reactions introduce sulfonic acid (-SO3H) or nitro (-NO2) groups, which can then be substituted with other functional groups like amines and hydroxyls. A crucial intermediate for many blue and violet anthraquinone dyes is 1,4-diaminoanthraquinone (B121737) and its derivatives.[11][12]

A common synthetic route involves the Ullmann condensation reaction, where a halogenated anthraquinone is reacted with an amine in the presence of a copper catalyst.[6] This method allows for the introduction of various amino groups, which can be further modified to fine-tune the dye's properties.

Experimental Protocol: Synthesis of a Blue Anthraquinone Disperse Dye

This protocol provides a representative method for the synthesis of a blue anthraquinone dye via an Ullmann coupling reaction, adapted from established laboratory procedures.[6]

Materials:

• 1-amino-4-bromoanthraquinone-2-sulfonic acid sodium salt (Bromaminic acid)

• Aniline derivative (e.g., N-(3-ethoxypropyl)-4-hydroxybenzenesulfonamide for C.I. Disperse Red 92)

• Phosphate (B84403) buffer (pH 6-7)

• Elemental copper (Cu⁰) powder

• Microwave synthesizer

• Dichloromethane (DCM)

• Acetone

• Reversed-phase C-18 silica (B1680970) gel for column chromatography

• Rotary evaporator

• Separatory funnel

Procedure:

• Reaction Setup: In a microwave synthesizer vial, combine 1-amino-4-bromoanthraquinone-2-sulfonic acid sodium salt, the desired amine/aniline derivative, a catalytic amount of elemental copper, and the phosphate buffer.[6]

• Microwave Irradiation: Subject the reaction mixture to microwave irradiation at 120°C for a short duration (typically 2-20 minutes).[6] The progress of the reaction can often be visually monitored by the color change from orange/red to blue.

• Extraction: After cooling, transfer the reaction mixture to a separatory funnel. Add distilled water and extract the organic-soluble components with dichloromethane. Repeat the extraction until the DCM layer is nearly colorless.[6]

• Purification: The crude product is then purified by column chromatography. A reversed-phase C-18 silica gel is used, with a gradient of acetone/water as the eluent.[6] The desired blue dye fraction is collected, visually distinct from the starting materials and byproducts.

• Isolation: The solvent from the collected fraction is removed using a rotary evaporator to yield the purified dye.

• Characterization: The final product is characterized by spectroscopic methods such as UV-Vis, FT-IR, and NMR spectroscopy to confirm its chemical structure.[6]

Below is a diagram illustrating the general workflow for the synthesis and purification of an anthraquinone disperse dye.

Workflow for Anthraquinone Disperse Dye Synthesis.

Application of Anthraquinone Disperse Dyes: Coloring Hydrophobic Fibers

The application of disperse dyes is a process of transferring the sparingly soluble dye from an aqueous dispersion onto the hydrophobic fiber.[1] This is typically achieved at elevated temperatures, which causes the fiber structure to swell, allowing the small dye molecules to diffuse into the polymer matrix.[5] The primary fiber for which anthraquinone disperse dyes are used is polyester, though they are also applied to nylon and cellulose acetate.[6]

Dyeing Mechanisms

The dyeing process can be conceptualized as the dye moving from a state of dispersion in water to a solid solution within the fiber.[5] The key steps are:

• Dispersion: The dye is milled into fine particles and dispersed in the dyebath with the aid of a dispersing agent.[1]

• Adsorption: The dye molecules are adsorbed onto the surface of the fiber.

• Diffusion: At high temperatures (or with the aid of a "carrier" chemical), the amorphous regions of the polyester fiber open up, and the dye molecules diffuse into the fiber.[5]

• Fixation: Upon cooling, the dye molecules are trapped within the fiber, forming a stable coloration. The forces holding the dye in the fiber are primarily van der Waals forces and hydrophobic interactions.[4]

Experimental Protocols for Dyeing Polyester

There are several methods for applying disperse dyes to polyester, with the high-temperature and Thermosol methods being the most common in industrial settings.

High-Temperature (HT) Dyeing Method (Exhaust Dyeing):

This batchwise process is conducted in pressurized dyeing machines.

• Recipe:

  • Disperse Dye: 1-3% (on weight of fiber)

  • Dispersing Agent: 1 g/L

  • Acetic Acid: to maintain pH 4.5-5.5

  • Liquor Ratio: 1:10[3]

• Procedure:

  • Prepare a paste of the dye with the dispersing agent and add it to the dyebath.

  • Adjust the pH of the bath with acetic acid.

  • Introduce the polyester fabric.

  • Raise the temperature to 130°C and maintain for 30-60 minutes.[3]

  • Cool the dyebath, rinse the fabric, and perform a "reduction clearing" wash (e.g., with a solution of caustic soda and sodium hydrosulfite) to remove surface dye and improve wash fastness.[1]

  • Rinse and dry the fabric.

Thermosol Dyeing Method (Continuous):

This continuous method is suitable for large-scale production.

• Recipe:

  • Disperse Dye: As required for the desired shade

  • Padding Liquor: Contains an anti-migrating agent

• Procedure:

  • The fabric is padded with the dye dispersion.

  • The padded fabric is dried.

  • The fabric is then passed through a hot flue or over heated rollers at a high temperature (e.g., 180-220°C) for a short period (e.g., 60-90 seconds).[1] This process, known as thermofixation, causes the dye to sublime and diffuse into the fiber.

  • The fabric is then washed to remove unfixed dye.

The following diagram illustrates the key stages in the application of disperse dyes to polyester fabric.

General Workflow for Disperse Dyeing of Polyester.

Performance and Properties of Anthraquinone Disperse Dyes

The performance of a disperse dye is evaluated based on its fastness properties, which indicate the resistance of the color to various environmental factors during the use of the textile.

Property	Description	Typical Anthraquinone Dye Performance	Standard Test Method
Light Fastness	Resistance to fading when exposed to light.	Generally good to excellent (Ratings of 4-7 on the 1-8 Blue Wool Scale).[3] Anthraquinone structures are known for their superior light fastness compared to many azo dyes.[5][13]	ISO 105-B02[14][15]
Wash Fastness	Resistance of the color to laundering.	Moderate to good (Ratings of 3-5 on a 1-5 scale).[3] Dependent on effective reduction clearing.	ISO 105-C06, AATCC 61[16]
Sublimation Fastness	Resistance of the dye to migrate from the fiber when subjected to heat.	Varies depending on the molecular structure. Higher molecular weight dyes generally have better sublimation fastness.[7][13]	ISO 105-P01[17][18]
Rubbing Fastness	Resistance of the color to rubbing off onto other surfaces.	Generally good.	ISO 105-X12

Classification by Energy Level:

Disperse dyes are also classified based on the energy required for their application, which correlates with their molecular size and sublimation fastness.[5]

Energy Level	Dyeing Temperature	Sublimation Fastness	Typical Application
Low Energy (E-type)	~100°C (with carrier)	Poor	Acetate, Carrier dyeing of polyester
Medium Energy (SE-type)	High temperature	Moderate	General polyester dyeing
High Energy (S-type)	High temperature	Good to Excellent	Thermosol dyeing, Printing

Environmental and Toxicological Considerations

While synthetic dyes have brought a world of color, their environmental impact is a significant concern. Anthraquinone dyes, due to their stable aromatic structure, can be resistant to biodegradation.[19] Inadequately treated textile effluent containing these dyes can cause water pollution.[19]

Research is ongoing into methods for the degradation of anthraquinone dyes in wastewater, including advanced oxidation processes and bioremediation using bacteria.[19][20] The bacterial degradation of anthraquinone dyes often involves a reduction reaction that breaks down the chromophore, followed by the cleavage of the aromatic rings.[19]

From a toxicological perspective, some anthraquinone derivatives have been studied for their potential to cause skin sensitization or other adverse health effects.[20][21] Therefore, it is crucial for researchers and manufacturers to handle these chemicals with appropriate safety measures and to consider their environmental fate.

The diagram below illustrates a simplified potential pathway for the bacterial degradation of an anthraquinone dye.

Simplified Bacterial Degradation Pathway.

Conclusion

Anthraquinone disperse dyes represent a mature yet continually evolving class of colorants that are indispensable for the dyeing of synthetic fibers. Their development from natural precursors to sophisticated synthetic molecules illustrates the power of organic chemistry to meet industrial demands. For researchers and scientists, a deep understanding of their synthesis, application, and properties is essential for the innovation of new dyes with improved performance and a more favorable environmental profile. As the textile industry moves towards more sustainable practices, the future of anthraquinone disperse dyes will likely be shaped by the development of greener synthetic routes and more efficient, environmentally benign application methods.

References

• 1. betakim.com.tr [betakim.com.tr]
• 2. Low Price Monochromatic Disperse Blue 56 Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 3. textilelearner.net [textilelearner.net]
• 4. researchgate.net [researchgate.net]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. orientjchem.org [orientjchem.org]
• 7. aatcc.org [aatcc.org]
• 8. Skycron® Disperse Blue 2BLN(B56) - Buy Disperse Blue Dye, Cloth Dye, Disperse Dye Fabric Product on TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 9. Disperse Dye Properties and Testing - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 10. Anthraquinone dyes - Wikipedia [en.wikipedia.org]
• 11. Synthesis and Characterisation of Colorants Derived from 1,4-Diamino Anthraquinone Polyamides [scirp.org]
• 12. US4692278A - Process for the preparation of 1,4-diaminoanthraquinones - Google Patents [patents.google.com]
• 13. sublimation fastness of disperse dyestuff - Knowledge [colorfuldyes.com]
• 14. ISO 105-B02 | Q-Lab [q-lab.com]
• 15. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 16. benchchem.com [benchchem.com]
• 17. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 18. fyitester.com [fyitester.com]
• 19. CN102127315A - Blue disperse dye composition with high light fastness and application thereof - Google Patents [patents.google.com]
• 20. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 21. researchgate.net [researchgate.net]

Protocols & Analytical Methods

High-performance liquid chromatography (HPLC) analysis of Disperse Blue 77

Application Note: HPLC Analysis of Disperse Blue 77

Introduction

Disperse Blue 77 (CAS No. 20241-76-3) is an anthraquinone-based synthetic dye used primarily in the textile industry for dyeing polyester (B1180765) and other synthetic fibers.[1] Its molecular formula is C₂₀H₁₂N₂O₆ and it has a molecular weight of approximately 376.32 g/mol .[2][3] Given its application in consumer products, there is a need for reliable analytical methods to ensure quality control, detect impurities, and monitor for its presence in environmental samples. High-performance liquid chromatography (HPLC) is a robust and widely used technique for the separation, identification, and quantification of disperse dyes.[4][5]

This application note provides a detailed protocol for the analysis of Disperse Blue 77 using a reverse-phase HPLC (RP-HPLC) method coupled with UV or Photodiode Array (PDA) detection. The methodology is designed for researchers, scientists, and quality control professionals.

Principle

The method employs reverse-phase chromatography, where the stationary phase (typically C18) is nonpolar, and the mobile phase is a more polar mixture of an organic solvent (like acetonitrile) and an aqueous buffer. Disperse Blue 77, being a relatively nonpolar molecule, is retained on the column and then eluted by a gradient of increasing organic solvent concentration. The separation is based on the differential partitioning of the analyte between the stationary and mobile phases. Detection is achieved by monitoring the absorbance at a specific wavelength where the dye exhibits maximum absorption.

Experimental Protocols

Instrumentation and Materials

• Instrumentation:

  • HPLC system equipped with a quaternary or binary pump, degasser, autosampler, column thermostat, and a PDA or UV-Vis detector.

  • Data acquisition and processing software (e.g., Empower, ChemStation).

• Reagents and Materials:

  • Disperse Blue 77 analytical standard.

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade or Milli-Q).

  • Ammonium Acetate (analytical grade).

  • Formic Acid or Phosphoric Acid (for pH adjustment, if needed).[2]

  • Methanol (HPLC grade, for sample and standard preparation).[6]

  • Syringe filters (0.2 or 0.45 µm, PTFE or nylon).

Chromatographic Conditions

The following conditions are based on established methods for disperse dyes and provide a robust starting point for analysis.

Parameter	Recommended Condition
Column	C18 Reverse-Phase Column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-7 min: 40-60% B7-17 min: 60-98% B17-24 min: Hold at 98% B25 min: Return to 40% B
Flow Rate	0.6 - 1.0 mL/min
Column Temperature	30 °C
Injection Volume	5 - 20 µL
Detection Wavelength	PDA scan 200-700 nm; extraction at λmax (~240 nm, ~615 nm)[7]

Note: For Mass Spectrometry (MS) detection, phosphoric acid should be avoided; formic acid is a suitable alternative.[2]

Standard Solution Preparation

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of Disperse Blue 77 standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to the mark with methanol. Sonicate for 10 minutes to ensure complete dissolution.

• Working Standards: Prepare a series of working standards (e.g., 0.5, 1, 5, 10, 25 µg/mL) by serial dilution of the stock solution with the initial mobile phase composition (40% Acetonitrile / 60% Water).

Sample Preparation (from Textile Matrix)

• Extraction: Accurately weigh approximately 1 gram of the textile sample (finely chopped) into a flask. Add 50 mL of methanol.[8]

• Sonication: Sonicate the mixture in a heated bath (e.g., 50 °C) for 30-60 minutes to extract the dye.

• Filtration: Allow the solution to cool to room temperature. Filter the extract through a 0.2 µm syringe filter into an HPLC vial.[8]

• Dilution: If necessary, dilute the filtrate with the initial mobile phase to ensure the concentration falls within the calibration range.

Data Presentation

Quantitative data should be systematically recorded. The tables below serve as templates for organizing experimental and validation results.

Table 1: System Suitability and Chromatographic Results

Analyte	Retention Time (min)	Peak Area	Tailing Factor	Theoretical Plates
Disperse Blue 77	User Data	User Data	User Data	User Data

Table 2: Method Validation Parameters

Parameter	Result
Linearity (R²)	User Data
Limit of Detection (LOD)	User Data
Limit of Quantification (LOQ)	User Data
Precision (%RSD)	User Data
Accuracy (% Recovery)	User Data

Note: For similar disperse dyes, detection limits using HPLC-PDA are often in the sub-mg/L range. For instance, the DIN 54231 method specifies a detection limit of 0.7 mg/L for Disperse Blue 1.[4]

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow for the HPLC analysis of Disperse Blue 77, from sample acquisition to final reporting.

References

• 1. Page loading... [guidechem.com]
• 2. Disperse Blue 77 | SIELC Technologies [sielc.com]
• 3. C.I. Disperse Blue 77 | C20H12N2O6 | CID 102057906 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Application Note: High-Sensitivity Detection of Disperse Blue 77 by Mass Spectrometry

Abstract

Disperse Blue 77 is a synthetic anthraquinone (B42736) dye used in the textile industry for dyeing polyester (B1180765) and other synthetic fibers. Due to its potential as a skin sensitizer (B1316253) and the presence of related compounds on restricted substance lists, sensitive and specific analytical methods are required for its detection and quantification in consumer products. This application note details robust and reliable mass spectrometry (MS) compatible methods for the analysis of Disperse Blue 77 in textile matrices. The protocols provided are intended for researchers, scientists, and quality control professionals in the textile and drug development industries.

Introduction

The use of certain disperse dyes in textiles is regulated due to their allergenic and potential carcinogenic properties.[1] Accurate quantification is crucial to ensure consumer safety and compliance with standards such as OEKO-TEX® Standard 100.[1] Liquid chromatography coupled with mass spectrometry (LC-MS) has emerged as the preferred technique for the analysis of these polar and often thermally labile compounds, offering superior sensitivity and selectivity compared to traditional methods like GC-MS or LC-UV.[2] This document outlines a comprehensive approach to Disperse Blue 77 analysis, covering sample preparation, LC-MS/MS conditions, and data analysis.

Experimental Workflow

The overall workflow for the analysis of Disperse Blue 77 from a textile sample involves sample preparation, chromatographic separation, and mass spectrometric detection.

Caption: Experimental workflow for Disperse Blue 77 analysis.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of disperse dyes in textiles using LC-MS/MS. While specific data for Disperse Blue 77 is not widely published, the values presented for other Disperse Blue dyes provide a benchmark for method development and validation.

Table 1: LC-MS/MS Method Performance for Selected Disperse Dyes

Analyte	LOD (ng/mL)	LOQ (ng/mL)	Linearity (r²)
Disperse Blue 1	0.02 - 0.5	0.06 - 1.5	> 0.99
Disperse Blue 3	0.02 - 0.5	0.06 - 1.5	> 0.99
Disperse Blue 7	0.02 - 0.5	0.06 - 1.5	> 0.99
Disperse Blue 35	0.02 - 0.5	0.06 - 1.5	> 0.99
Disperse Blue 106	0.02 - 0.5	0.06 - 1.5	> 0.99
Disperse Blue 124	0.02 - 0.5	0.06 - 1.5	> 0.99

Data compiled from various sources. Actual performance may vary.

Table 2: Recovery and Matrix Effect for Selected Disperse Dyes in Textiles

Analyte	Spiking Level (ng/mL)	Recovery (%)	Matrix Effect (%)
Disperse Blue 7	10	85 - 115	74.2 - 120.9
Disperse Blue 35	10	85 - 115	31.0 - 50.9
Disperse Blue 124	10	85 - 115	31.0 - 50.9
Disperse Blue 7	50	85 - 115	141.3 - 257.3
Disperse Blue 35	50	85 - 115	31.0 - 50.9
Disperse Blue 124	50	85 - 115	31.0 - 50.9

Data indicates that matrix effects can be significant and should be evaluated for each textile type.[1]

Experimental Protocols

Sample Preparation from Textiles

This protocol is based on established methods for the extraction of disperse dyes from textile materials.[1]

Materials:

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• 0.22 µm PTFE syringe filters

• Ultrasonic bath

• Centrifuge

• Nitrogen evaporator

Procedure:

• Weigh 1.0 g of the textile sample, cut into small pieces, and place it into a 50 mL conical tube.

• Add 20 mL of methanol to the tube.

• Sonicate the sample at 50 °C for 30 minutes.

• Centrifuge the sample at 10,000 rpm for 10 minutes.[1]

• Filter the supernatant through a 0.22 µm PTFE syringe filter into a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1.0 mL of the initial mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Instrumentation:

• UHPLC system (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC H-Class)

• Triple quadrupole mass spectrometer (e.g., Agilent 6490, SCIEX Triple Quad™, Waters Xevo TQD) equipped with an electrospray ionization (ESI) source.

LC Parameters:

• Column: C18 reversed-phase column (e.g., Phenomenex Kinetex C18, 100 x 2.1 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Methanol or Acetonitrile with 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Gradient:

  • 0 min: 5% B

  • 15 min: 95% B

  • 20 min: 95% B

  • 20.1 min: 5% B

  • 25 min: 5% B

MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: 150 °C

• Desolvation Temperature: 500 °C

• Capillary Voltage: 0.7 - 4.0 kV

MRM Transitions for Disperse Blue 77: The exact mass of Disperse Blue 77 is 377.0764.[3] The protonated molecule [M+H]⁺ would have an m/z of approximately 378.08. Specific MRM transitions should be determined by infusing a standard solution of Disperse Blue 77 and optimizing the precursor ion, product ions, and collision energies.

Caption: Logic of MRM detection for Disperse Blue 77.

Discussion

The described methods provide a framework for the reliable quantification of Disperse Blue 77 in textile samples. The sample preparation protocol is straightforward and effective for extracting the dye from the matrix. The use of UHPLC allows for rapid and efficient separation of Disperse Blue 77 from other components in the extract.

The key to high sensitivity and specificity is the use of a triple quadrupole mass spectrometer operating in MRM mode. This allows for the selective detection of Disperse Blue 77 even in the presence of complex matrix interferences. It is crucial to optimize the MRM transitions (precursor ion, product ions, and collision energies) for Disperse Blue 77 using a certified reference standard to ensure the accuracy of the results.

Matrix effects are a common challenge in LC-MS analysis of complex samples like textile extracts.[1] It is therefore recommended to use a matrix-matched calibration curve or an internal standard to compensate for any ion suppression or enhancement.

Conclusion

The LC-MS/MS methods outlined in this application note are well-suited for the sensitive and specific detection and quantification of Disperse Blue 77 in textiles. The provided protocols offer a solid foundation for method development and validation in a research or quality control setting. Adherence to good laboratory practices, including proper method validation, is essential for obtaining accurate and reliable results.

References

• 1. lcms.cz [lcms.cz]
• 2. youngin.com [youngin.com]
• 3. agilent.com [agilent.com]

Application Notes and Protocols: Standard Procedures for Dyeing Polyester with Disperse Blue 77

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the dyeing of polyester (B1180765) fibers and fabrics using Disperse Blue 77. The information is collated to assist researchers and scientists in achieving consistent, high-quality results in laboratory and development settings.

Disperse Blue 77, an anthraquinone-based dye, is a non-ionic dye with low water solubility, making it suitable for dyeing hydrophobic fibers like polyester.[1][2][3] The application process relies on the diffusion of the dye molecules into the amorphous regions of the polyester fibers at elevated temperatures, where they are held by van der Waals forces and hydrogen bonds.[4][5] Proper control of dyeing parameters is crucial for achieving optimal color yield, levelness, and fastness properties.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the two primary methods of dyeing polyester with Disperse Blue 77: High-Temperature Exhaust Dyeing and Thermosol Dyeing.

Table 1: High-Temperature Exhaust Dyeing Parameters

Parameter	Recommended Value	Notes
Dye Concentration	0.5 - 3.0% (on weight of fabric)	Dependent on the desired shade depth.[6]
Dispersing Agent	1 - 2 g/L	To prevent dye aggregation and ensure a stable dispersion.[2][6]
pH	4.5 - 5.5	Maintained using acetic acid or a suitable buffer.[6][7]
Liquor Ratio	1:10 - 1:20	The ratio of the weight of the fabric to the volume of the dye bath.
Dyeing Temperature	120 - 130°C	High temperature is required to swell the polyester fibers for dye penetration.[8][9]
Dyeing Time	30 - 60 minutes	At the dyeing temperature.[2][6]
Reduction Clearing	See Table 3	To remove unfixed surface dye and improve fastness.[6]

Table 2: Thermosol Dyeing Parameters

Parameter	Recommended Value	Notes
Padding Dye Concentration	10 - 50 g/L	Dependent on desired shade and fabric pickup.
Anti-Migrating Agent	10 - 20 g/L	To prevent dye migration during drying.[10]
pH	4.5 - 5.5	Maintained using acetic acid.[7]
Drying Temperature	100 - 120°C	To evaporate water before thermofixation.[11]
Thermofixation Temperature	190 - 220°C	For dye sublimation and fixation within the fiber.[10][12]
Thermofixation Time	60 - 90 seconds	Dependent on fabric weight and construction.[11]
Washing-off	See Table 3	To remove unfixed dye and auxiliaries.

Table 3: Post-Treatment (Reduction Clearing/Washing-off) Parameters

Parameter	Recommended Value	Notes
Sodium Hydrosulfite	1 - 2 g/L	Reducing agent to destroy unfixed surface dye.[6]
Caustic Soda (Sodium Hydroxide)	1 - 2 g/L	To maintain alkaline conditions for the reduction clearing.[6]
Temperature	70 - 80°C	Optimal temperature for the reduction clearing process.[6]
Time	15 - 20 minutes	Duration of the treatment.[13]
Neutralization	0.5 - 1.0 g/L Acetic Acid	To neutralize any residual alkali.[13]

Table 4: Fastness Properties of Disperse Blue 77 on Polyester

Fastness Property	Rating (ISO Standards)
Light Fastness	6 - 7[3]
Washing Fastness	4 - 5[8]
Rubbing Fastness	3 - 4[8]
Sublimation Fastness	2 - 3[8]
Perspiration Fastness	Good to Excellent[3]
Ironing Fastness	Good to Excellent[3]

Experimental Protocols

Protocol 1: High-Temperature Exhaust Dyeing

This method is a batch process suitable for dyeing polyester in rope or yarn form in high-temperature, high-pressure dyeing machines.

1. Fabric Preparation:

• Scour the polyester substrate with a solution containing 1-2 g/L of a non-ionic detergent and 1 g/L of soda ash at 60-70°C for 20-30 minutes to remove any oils, sizes, and impurities.[6]

• Rinse the fabric thoroughly with warm and then cold water.

2. Dye Bath Preparation:

• Prepare a dye stock solution by pasting the required amount of Disperse Blue 77 with a small amount of dispersing agent and then adding warm water (40-50°C) with stirring to form a fine dispersion.

• Fill the dyeing machine with water to the desired liquor ratio (e.g., 1:10).

• Add the dispersing agent (1-2 g/L) and acetic acid to adjust the pH to 4.5-5.5.[6]

• Add the prepared dye dispersion to the bath.

3. Dyeing Cycle:

• Load the prepared polyester material into the dyeing machine at around 60°C.

• Circulate for 10 minutes to ensure even wetting.

• Raise the temperature to 130°C at a rate of 1-2°C per minute.[9][13]

• Hold the temperature at 130°C for 30-60 minutes, depending on the desired depth of shade.[2][6]

• Cool the dye bath down to 70°C at a rate of 2°C per minute.[13]

4. After-treatment (Reduction Clearing):

• Drain the dye bath.

• Fill the machine with fresh water and add sodium hydrosulfite (2 g/L) and caustic soda (2 g/L).[13]

• Treat the dyed fabric at 70-80°C for 15-20 minutes to remove any unfixed dye from the surface.[6][13]

• Drain the clearing bath and rinse the fabric thoroughly with hot water, followed by a cold rinse.

• Neutralize the fabric with a dilute solution of acetic acid (0.5-1.0 g/L).[13]

• Final cold rinse and dry.

Protocol 2: Thermosol Dyeing

This is a continuous process suitable for dyeing polyester fabrics, particularly in blends with cotton.

1. Padding:

• Prepare a padding liquor containing Disperse Blue 77, an anti-migrating agent, a wetting agent, and acetic acid to maintain a pH of 4.5-5.5.[7]

• Pad the scoured and dried polyester fabric through the liquor, ensuring even pickup (typically 60-70%).

2. Drying:

• Dry the padded fabric evenly, typically in an infrared pre-dryer followed by a hot flue dryer at 100-120°C.[11] It is crucial to control drying to prevent dye migration.[10]

3. Thermofixation:

• Pass the dried fabric through a thermofixation unit (e.g., a stenter) at a high temperature, typically 190-220°C, for 60-90 seconds.[10][11] This step causes the dye to sublime and diffuse into the polyester fibers.

4. Washing-off:

• The dyed fabric must be thoroughly washed to remove unfixed dye and auxiliary chemicals.

• This typically involves a series of rinsing, reduction clearing (as described in Protocol 1, step 4), neutralization, and final rinsing steps in a continuous washing range.

Visualizations

Caption: Thermosol Dyeing Experimental Workflow for Polyester.

Caption: Key Factors Influencing Polyester Dyeing Quality.

References

• 1. Page loading... [wap.guidechem.com]
• 2. textilelearner.net [textilelearner.net]
• 3. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 4. textilestudycenter.com [textilestudycenter.com]
• 5. scribd.com [scribd.com]
• 6. autumnchem.com [autumnchem.com]
• 7. textilelearner.net [textilelearner.net]
• 8. betakim.com.tr [betakim.com.tr]
• 9. scribd.com [scribd.com]
• 10. How to dye and procedure of dyeing for textile: The Thermosol process of polyester fyeing with disperse dyes [dyes4dyeing.blogspot.com]
• 11. resiltextiles.com [resiltextiles.com]
• 12. autumnchem.com [autumnchem.com]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols: The Interaction of Disperse Blue 77 with Polyester Fibers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the mechanism and practical application of dyeing polyester (B1180765) fibers with C.I. Disperse Blue 77 (CAS: 20241-76-3), an anthraquinone-based disperse dye. The information compiled herein is intended to guide researchers in understanding the dyeing process, predicting dye behavior, and developing standardized laboratory protocols.

Introduction

Disperse Blue 77 is a non-ionic dye with low water solubility, making it highly suitable for dyeing hydrophobic synthetic fibers like polyester.[1] The interaction between Disperse Blue 77 and polyester fibers is a complex physicochemical process governed by the principles of diffusion and intermolecular forces. Understanding this mechanism is crucial for achieving optimal dyeing performance, including high color yield, good fastness properties, and reproducibility.

Polyester fibers, in their natural state, possess a highly crystalline and compact molecular structure, which makes them resistant to dye penetration at low temperatures. The dyeing process, therefore, necessitates conditions that temporarily disrupt this structure, allowing the dye molecules to diffuse into the amorphous regions of the polymer matrix. This is typically achieved through high-temperature dyeing methods.

Physicochemical Properties of Disperse Blue 77

A thorough understanding of the physicochemical properties of Disperse Blue 77 is fundamental to its application in polyester dyeing. These properties influence its solubility, affinity for the fiber, and overall performance.

Property	Value	Reference
C.I. Name	Disperse Blue 77
CAS Number	20241-76-3
Molecular Formula	C₂₀H₁₂N₂O₆
Molecular Weight	376.32 g/mol
Chemical Class	Anthraquinone
Appearance	Dark blue powder	[2]
Solubility	Low in water, soluble in organic solvents	[2]

Mechanism of Interaction

The dyeing of polyester with Disperse Blue 77 is a multi-step process that can be described by the "solid solution" theory. This theory posits that the dye molecules, initially dispersed in the aqueous dyebath, partition into the polyester fiber, where they form a solid solution. The key stages of this mechanism are outlined below.

• Dispersion in the Dyebath: Disperse Blue 77, being sparingly soluble in water, is finely milled and dispersed in the dyebath with the aid of a dispersing agent. This creates a stable suspension of dye particles.

• Adsorption onto the Fiber Surface: A small fraction of the dye dissolves in the water and is then adsorbed onto the surface of the polyester fibers.

• Diffusion into the Fiber: At elevated temperatures (typically 130°C), the amorphous regions of the polyester fibers swell, increasing the free volume between polymer chains.[3] This allows the adsorbed dye molecules to diffuse from the surface into the interior of the fiber. This diffusion process is the rate-determining step in the dyeing of polyester.[4]

• Fixation within the Fiber: Once inside the fiber, the dye molecules are held in place by weak intermolecular forces, primarily van der Waals forces and dipole-dipole interactions, with the polyester polymer chains. As the fiber cools, the amorphous regions re-contract, physically entrapping the dye molecules.

dot graph a { graph [rankdir="LR", splines=ortho, bgcolor="#F1F3F4", max_width="760px"]; node [shape=box, style="filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} }

Caption: Dyeing mechanism of Disperse Blue 77 on polyester fiber.

Experimental Protocols

The following protocols provide a detailed methodology for dyeing polyester fabric with Disperse Blue 77 using a high-temperature exhaust method, followed by a reduction clearing process to ensure optimal fastness properties.

High-Temperature Exhaust Dyeing

This method is widely used for its efficiency and ability to produce deep shades with good fastness.

Equipment and Materials:

• High-temperature, high-pressure (HTHP) laboratory dyeing machine

• 100% Polyester fabric

• Disperse Blue 77

• Dispersing agent (e.g., a lignosulfonate or naphthalene (B1677914) sulfonate condensate)

• Acetic acid (to adjust pH)

• Deionized water

Protocol:

• Fabric Preparation (Scouring): To remove any impurities that might interfere with dyeing, scour the polyester fabric in a solution containing 1-2 g/L of a non-ionic detergent at 60-70°C for 20-30 minutes. Rinse the fabric thoroughly with hot and then cold water.

• Dye Dispersion: Create a stock dispersion of Disperse Blue 77. For a 1% on weight of fabric (owf) dyeing, weigh the required amount of dye. Make a paste with an equal amount of dispersing agent and a small amount of cold water. Gradually add warm water (40-50°C) to the paste while stirring to form a fine, stable dispersion.

• Dye Bath Preparation: Set the liquor ratio (the ratio of the weight of the dyebath to the weight of the fabric) to 10:1. Fill the dyeing vessel with the required amount of deionized water. Add 1 g/L of dispersing agent. Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[5]

• Dyeing Procedure:

  • Introduce the scoured polyester fabric into the dyebath at 60°C.

  • Add the prepared dye dispersion to the bath.

  • Seal the dyeing vessel and begin heating. Raise the temperature from 60°C to 130°C at a rate of 1.5°C per minute.[3]

  • Hold the temperature at 130°C for 45-60 minutes, depending on the desired shade depth.[3]

  • Cool the dyebath to 70°C at a rate of 2°C per minute.[6]

  • Drain the dyebath.

  • Rinse the dyed fabric with hot water.

dot graph a { graph [bgcolor="#F1F3F4", max_width="760px"]; node [shape=box, style="filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Caption: High-temperature exhaust dyeing workflow for polyester.

Reduction Clearing

This after-treatment process is essential for removing unfixed dye from the fiber surface, which significantly improves the wash and rubbing fastness of the dyed fabric.[7][8]

Equipment and Materials:

• Beaker or stainless steel vessel

• Hot plate with magnetic stirrer

• Dyed polyester fabric

• Sodium hydrosulfite (reducing agent)

• Sodium hydroxide (B78521) (to create alkaline conditions)

• Non-ionic detergent

• Acetic acid (for neutralization)

Protocol:

• Prepare the Reduction Clearing Bath: In a separate vessel, prepare a solution with a liquor ratio of 10:1 containing:

  • 2 g/L Sodium hydrosulfite

  • 2 g/L Sodium hydroxide

  • 1 g/L Non-ionic detergent

• Treatment:

  • Immerse the rinsed, dyed fabric into the reduction clearing bath at 70-80°C.[7]

  • Treat the fabric for 15-20 minutes with gentle agitation.

• Rinsing and Neutralization:

  • Drain the clearing bath and rinse the fabric thoroughly with hot water, followed by a cold water rinse.

  • Neutralize the fabric in a bath containing 0.5-1.0 g/L of acetic acid for 5 minutes.

  • Perform a final cold water rinse.

• Drying: Dry the fabric in an oven or at ambient temperature.

Fastness Properties of Disperse Blue 77 on Polyester

The fastness properties of a dyed textile are critical for its end-use performance. Disperse Blue 77 generally exhibits good to excellent fastness on polyester. The following table summarizes typical fastness ratings according to ISO standards.

Fastness Test	ISO Standard	Rating (1-5 Scale, Lightfastness 1-8)	Reference
Lightfastness	ISO 105-B02	6-7	[1]
Washing Fastness (Color Change)	ISO 105-C06	4-5
Washing Fastness (Staining)	ISO 105-C06	4
Perspiration Fastness (Acidic & Alkaline)	ISO 105-E04	5	[9]
Rubbing Fastness (Dry)	ISO 105-X12	4-5	[10]
Rubbing Fastness (Wet)	ISO 105-X12	4	[10]
Sublimation Fastness	ISO 105-P01	4-5	[9]
Ironing Fastness	ISO 105-X11	5	[9]

Thermodynamic and Kinetic Considerations

The dyeing of polyester with disperse dyes can be described by thermodynamic and kinetic models to better understand and predict the dyeing behavior.

Thermodynamics: The dyeing process is an equilibrium process where the dye distributes between the dyebath and the fiber. The Nernst adsorption isotherm is often used to describe this equilibrium for disperse dyes on polyester.[11] The standard affinity (Δμ°), enthalpy (ΔH°), and entropy (ΔS°) of dyeing can be determined to characterize the spontaneity and energy changes of the process. Generally, the adsorption of disperse dyes on polyester is an exothermic process.[12]

Kinetics: The rate of dyeing is primarily governed by the diffusion of the dye into the fiber. The diffusion coefficient (D) is a key kinetic parameter that is highly dependent on temperature. The dyeing kinetics of disperse dyes on polyester can often be described by Fick's second law of diffusion.[4] The activation energy of diffusion can also be calculated to quantify the energy barrier for the dye to enter the fiber.

dot graph a { graph [bgcolor="#F1F3F4", max_width="760px"]; node [shape=box, style="filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Caption: Key thermodynamic and kinetic concepts in polyester dyeing.

Conclusion

The successful application of Disperse Blue 77 for dyeing polyester fibers relies on a comprehensive understanding of its chemical nature, the properties of the polyester substrate, and the dyeing mechanism. The high-temperature exhaust dyeing method, followed by a meticulous reduction clearing process, is crucial for achieving vibrant and durable coloration with excellent fastness properties. The provided protocols and data serve as a valuable resource for researchers and scientists in the field of textile chemistry and material science.

References

• 1. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. autumnchem.com [autumnchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. crimsonpublishers.com [crimsonpublishers.com]
• 6. benchchem.com [benchchem.com]
• 7. ijarbs.com [ijarbs.com]
• 8. austinpublishinggroup.com [austinpublishinggroup.com]
• 9. China Biggest Disperse Blue 77 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 10. benchchem.com [benchchem.com]
• 11. crimsonpublishers.com [crimsonpublishers.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Disperse Blue 77 in High-Temperature and High-Pressure Dyeing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of C.I. Disperse Blue 77 (CAS No. 20241-76-3) in the high-temperature, high-pressure (HTHP) exhaust dyeing of polyester (B1180765) fabrics. Disperse Blue 77 is an anthraquinone-based dye known for its excellent fastness properties, making it a subject of interest for advanced textile applications.

Introduction

Disperse Blue 77 is a non-ionic dye with low water solubility, specifically designed for dyeing hydrophobic synthetic fibers like polyester.[1][2][3] The crystalline and compact structure of polyester fibers necessitates high-energy application methods to ensure effective dye penetration and fixation.[4] The HTHP dyeing method, typically conducted at temperatures between 120°C and 140°C in pressurized vessels, is the preferred industrial method for achieving deep shades and superior fastness with disperse dyes like Disperse Blue 77.[4][5] This method facilitates the swelling of polyester fibers, allowing for the diffusion of dye molecules into the fiber matrix, where they are physically trapped upon cooling.[3][6]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the high-temperature, high-pressure dyeing of polyester with Disperse Blue 77.

Table 1: Recommended Process Parameters for HTHP Dyeing

Parameter	Recommended Range	Unit
Dyeing Temperature	130 - 140	°C
pH of Dyebath	4.5 - 5.5	-
Holding Time at Dyeing Temperature	30 - 60	minutes
Liquor Ratio	1:10 - 1:15	-
Heating Rate	1 - 2	°C/minute
Cooling Rate	~2	°C/minute

Data synthesized from multiple sources.[4][7]

Table 2: Colorfastness Properties of Disperse Blue 77 on Polyester

Fastness Test	ISO Standard	AATCC Standard
Light Fastness	6 - 7	6
Washing Fastness (Fading)	5	4 - 5
Washing Fastness (Staining)	4	4 - 5
Perspiration Fastness (Fading)	5	5
Perspiration Fastness (Staining)	5	5
Ironing Fastness (Fading)	5	4
Ironing Fastness (Staining)	4	-
Rubbing Fastness (Dry)	4 - 5	-
Rubbing Fastness (Wet)	5	-
Sublimation Fastness	4 - 5	-

Specific values may vary based on dyeing depth and substrate.[2]

Experimental Protocols

This section outlines a detailed protocol for the laboratory-scale HTHP exhaust dyeing of polyester fabric with Disperse Blue 77.

Materials and Equipment

• Substrate: Scoured and bleached 100% polyester fabric

• Dye: C.I. Disperse Blue 77

• Chemicals:

  • Dispersing agent (e.g., a lignosulphonate-based or naphthalene (B1677914) sulphonate condensate product)

  • Levelling agent (optional, for pale shades)

  • Acetic acid (to adjust pH)

  • Sodium hydrosulfite

  • Sodium hydroxide

  • Non-ionic detergent

• Equipment:

  • High-temperature laboratory dyeing machine (e.g., glycerin bath or infrared beaker dyer)

  • Beakers, graduated cylinders, and pipettes

  • pH meter

  • Analytical balance

  • Hot plate and stirrer

Pre-treatment of Polyester Fabric

Before dyeing, it is crucial to remove any impurities, such as oils and sizes, from the polyester fabric.

• Prepare a scouring bath with 1-2 g/L of a non-ionic detergent.

• Treat the fabric in the bath at 60-70°C for 20-30 minutes.

• Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

• Dry the fabric before weighing for the dyeing experiment.

High-Temperature Dyeing Protocol

• Dye Dispersion Preparation:

  • Weigh the required amount of Disperse Blue 77 (e.g., 1.0% on weight of fabric, owf).

  • Make a paste of the dye with an equal amount of dispersing agent and a small amount of cold water.

  • Stir until a smooth, lump-free paste is formed.

  • Gradually add warm water (40-50°C) to the paste to create a fine dispersion.

• Dye Bath Preparation:

  • Set the liquor ratio (e.g., 1:10). For 10 grams of fabric, use 100 mL of water.

  • Add 1 g/L of dispersing agent to the dyebath.

  • Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[7]

• Dyeing Procedure:

  • Place the pre-treated polyester fabric into the dyeing vessel.

  • Add the prepared dyebath solution.

  • Start the dyeing machine and set the initial temperature to 60°C.

  • Add the prepared dye dispersion to the bath.

  • Run for 10 minutes at 60°C.

  • Raise the temperature to 130°C at a rate of 2°C per minute.[4]

  • Hold the temperature at 130°C for 45-60 minutes.[3][4]

  • Cool the dyebath down to 70°C at a rate of approximately 2°C per minute.

  • Drain the dyebath.

Post-Dyeing Treatment (Reduction Clearing)

Reduction clearing is essential to remove unfixed dye from the fiber surface, which improves wash fastness.

• Prepare a fresh bath at 70-80°C.

• Add 2 g/L sodium hydrosulfite and 2 g/L sodium hydroxide.

• Treat the dyed fabric in this bath for 15-20 minutes.

• Drain the bath and rinse the fabric thoroughly with hot water, followed by a cold water rinse.

• Neutralize the fabric with a dilute solution of acetic acid if necessary.

• Rinse again and air dry.

Visualizations

The following diagrams illustrate the experimental workflow for the high-temperature dyeing of polyester with Disperse Blue 77.

Caption: Experimental Workflow for HTHP Dyeing of Polyester.

Caption: Temperature-Time Profile for HTHP Dyeing Cycle.

References

• 1. Dyeing Performance of Disperse Dyes on Polyester Fabrics Using Eco-Friendly Carrier and Their Antioxidant and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 3. scribd.com [scribd.com]
• 4. autumnchem.com [autumnchem.com]
• 5. betakim.com.tr [betakim.com.tr]
• 6. textilestudycenter.com [textilestudycenter.com]
• 7. textilelearner.net [textilelearner.net]

Application Notes and Protocols: Thermosol Dyeing of Polyester with Disperse Blue 77

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the Thermosol dyeing of polyester (B1180765) and its blends using Disperse Blue 77. The Thermosol process is a continuous method that utilizes dry heat for the fixation of disperse dyes onto synthetic fibers, primarily polyester.[1][2] This technique is highly regarded for its efficiency, high production rates, and excellent dye utilization, typically achieving fixation rates of 75-90%.[3][4]

Disperse Blue 77 (C.I. 60766) is an anthraquinone-based high-temperature disperse dye, making it well-suited for the Thermosol process.[5] Its molecular structure and properties allow for effective sublimation and diffusion into the polyester fiber matrix at elevated temperatures.[2]

Chemical and Physical Properties of Disperse Blue 77

Property	Value
C.I. Name	Disperse Blue 77
CAS Number	20241-76-3[6][7][8][9][10]
Molecular Formula	C₂₀H₁₂N₂O₆[6][7][8][9]
Molecular Weight	376.32 g/mol [6][7][9]
Chemical Structure	Anthraquinone
Appearance	Dark blue powder[8]
Application	Suitable for high-temperature dyeing methods such as Thermosol.[5][10]

Thermosol Dyeing Process Overview

The Thermosol process involves several key stages: padding the fabric with the dye dispersion, drying, thermofixation at high temperatures, and subsequent washing.[11] During thermofixation, the dry heat causes the polyester fibers to swell, facilitating the sublimation of the disperse dye and its diffusion into the fiber structure.[1][2]

Experimental Workflow for Thermosol Dyeing

Caption: Workflow of the continuous Thermosol dyeing process.

Experimental Protocols

The following protocols provide a detailed methodology for the Thermosol dyeing of 100% polyester fabric with Disperse Blue 77.

Materials and Equipment

• 100% Polyester Fabric (scoured and pre-treated)

• Disperse Blue 77

• Dispersing Agent

• Migration Inhibitor

• Acetic Acid

• Sodium Hydrosulphite

• Caustic Soda (Sodium Hydroxide)

• Non-ionic Detergent

• Padding Mangle

• Infrared (IR) Pre-dryer and Hot Flue Dryer

• Thermosol Unit (Hot Flue or Contact Heat)

• Continuous Washing Range

Protocol 1: Padding Liquor Preparation

• Dispersion Preparation: Create a stock dispersion of Disperse Blue 77. For a desired shade, weigh the required amount of dye. Make a paste with an equal amount of a suitable dispersing agent and a small amount of warm water.

• Liquor Formulation: Prepare the padding bath with the components in the table below. The concentration of Disperse Blue 77 will depend on the target shade depth.

Component	Concentration	Purpose
Disperse Blue 77	X g/L (e.g., 5-20 g/L)	Colorant
Migration Inhibitor	10-20 g/L	Prevents dye migration during drying[12]
Acetic Acid	q.s. to pH 4.5-5.5	Maintains acidic conditions for optimal dyeing[12][13]
Water	to 1 L	Solvent

• Mixing: Add the prepared dye dispersion to the bath containing the migration inhibitor and water. Adjust the pH with acetic acid. Ensure the liquor is homogenous before application.

Protocol 2: Thermosol Dyeing Process

• Padding: Pass the scoured and dried polyester fabric through the padding liquor using a padding mangle. Adjust the mangle pressure to achieve a wet pick-up of 60-70%.[12]

• Drying: Immediately dry the padded fabric. An infrared pre-dryer is recommended to minimize dye migration, followed by a hot flue dryer at a temperature of 100-120°C.[12][13]

• Thermofixation: The crucial step is to pass the dried fabric through a Thermosol unit. The temperature and dwell time are critical parameters that influence dye fixation and final shade.

  • Temperature: 190-220°C[2][12]

  • Time: 60-90 seconds[3][12][14] The optimal conditions depend on the fabric's weight and construction.[12]

Protocol 3: After-treatment (Washing and Clearing)

After thermofixation, it is essential to remove any unfixed dye from the fabric surface to ensure good wash fastness.

• Rinsing: The fabric should first be rinsed with warm water to remove thickeners and other chemicals.[3]

• Reduction Clearing: This step is performed to remove any remaining unfixed disperse dye. A typical recipe is as follows:

Component	Concentration
Sodium Hydrosulphite	2 g/L[3]
Caustic Soda (50%)	1-2 g/L[3]
Non-ionic Detergent	1 g/L[3]
Temperature	70-80°C
Time	10-20 minutes

• Soaping and Rinsing: Following reduction clearing, the fabric should be thoroughly rinsed and then subjected to a soaping treatment with a non-ionic detergent at 60°C.[3] Finally, rinse with hot and cold water.

• Drying: Dry the washed fabric.

Expected Results and Data Presentation

The Thermosol process with Disperse Blue 77 is expected to yield a deep blue shade on polyester with good fastness properties. Quantitative data on colorfastness should be determined using standardized testing methods.

Typical Colorfastness Properties for Disperse Blue 77

Fastness Property	Rating (ISO Standards)
Light Fastness	5-6
Washing Fastness (ISO 105-C06)	4-5
Sublimation Fastness	4-5
Rubbing Fastness (Dry)	4-5
Rubbing Fastness (Wet)	4

Note: These are typical values and may vary depending on the specific dyeing conditions and substrate.

Logical Relationship of Key Process Parameters

Caption: Interrelationship of key parameters in the Thermosol process.

Troubleshooting

Common issues in the Thermosol process include uneven dyeing, which can result from temperature variations in the Thermosol unit or improper liquor feed.[13] Ensuring uniform heat distribution and consistent padding are crucial for achieving level dyeing. The selection of dyes with low sensitivity to temperature fluctuations can also mitigate such problems.[13]

References

• 1. aatcc.org [aatcc.org]
• 2. How to dye and procedure of dyeing for textile: The Thermosol process of polyester fyeing with disperse dyes [dyes4dyeing.blogspot.com]
• 3. Disperse Dye Thermosol Dyeing Procedure - Industry News - News - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 4. scribd.com [scribd.com]
• 5. Low Price Disperse Blue 77 Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 6. Disperse Blue 77 | C20H12N2O6 | CID 5462989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. C.I. Disperse Blue 77 | C20H12N2O6 | CID 102057906 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Page loading... [wap.guidechem.com]
• 9. Disperse Blue 77 CAS#: 20241-76-3 [m.chemicalbook.com]
• 10. Ritan Disperse Blue 77 Disperse Blue Se-Blf Textile Polyester Fabric Dye - Disperse Dye, Disperse Blue 77 Dye | Made-in-China.com [m.made-in-china.com]
• 11. Dyeing by steam (Pad-steam) and by air (Thermosol) [manubens.es]
• 12. benchchem.com [benchchem.com]
• 13. scribd.com [scribd.com]
• 14. scribd.com [scribd.com]

Application Notes and Protocols for Heat-Transfer Printing with Disperse Blue 77

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Disperse Blue 77 in heat-transfer printing applications, with a primary focus on polyester (B1180765) substrates. This document includes key performance data, detailed experimental protocols, and workflow visualizations to support research and development activities.

Introduction to Disperse Blue 77

Disperse Blue 77, an anthraquinone-based dye, is a high-energy disperse dye well-suited for the sublimation printing of synthetic fibers, particularly polyester and its blends.[1] Its molecular structure allows it to transition from a solid to a gaseous state (sublimate) under heat and pressure, enabling its transfer from a printed paper to the fabric.[2][3] Once heated, the pores of the polyester fibers open, allowing the gaseous dye molecules to penetrate and become physically trapped within the fiber structure upon cooling.[4] This process results in prints with excellent color vibrancy and fastness properties.

Quantitative Performance Data

The performance of Disperse Blue 77 in heat-transfer printing is critical for achieving high-quality and durable prints. The following tables summarize key quantitative data related to its colorfastness and recommended processing parameters.

Table 1: Colorfastness of Disperse Blue 77 on Polyester Fabric

Fastness Property	Test Method	Rating
Light Fastness	ISO 105-B02	6-7
Sublimation Fastness	ISO 105-P01 (180°C)	4-5
Washing Fastness	ISO 105-C06	4-5
Rubbing Fastness (Dry)	ISO 105-X12	4-5
Rubbing Fastness (Wet)	ISO 105-X12	5

Data sourced from a representative supplier data sheet. Ratings are on a scale of 1-5 for washing and rubbing fastness (5 being the best) and 1-8 for light fastness (8 being the best).

Table 2: Recommended Heat-Transfer Printing Parameters for Polyester

Parameter	Recommended Range
Transfer Temperature	180°C - 210°C
Transfer Time	30 - 60 seconds
Pressure	Medium (e.g., 40 psi)

These parameters are general recommendations for disperse dyes on polyester and should be optimized for specific equipment and fabric types.

Experimental Protocols

This section provides detailed protocols for the preparation of a print paste and the subsequent heat-transfer printing process using Disperse Blue 77.

Materials and Equipment

• Disperse Blue 77 dye powder

• Distilled water

• Thickener (e.g., sodium alginate)

• Dispersing agent

• Wetting agent

• pH buffer (e.g., citric acid)

• Transfer paper (sublimation paper)

• 100% Polyester fabric (pre-washed and dried)

• Heat press

• Magnetic stirrer and hot plate

• Beakers and graduated cylinders

• Pipettes

• Screen printing or block printing equipment

• Drying oven or air dryer

Preparation of Print Paste

A stable and homogenous print paste is crucial for achieving uniform and high-quality prints.

• Stock Thickener Preparation: Prepare a stock solution of the thickener according to the manufacturer's instructions. For example, slowly add the specified amount of sodium alginate to cold distilled water while stirring vigorously until a smooth, viscous paste is formed.

• Dye Dispersion: In a separate beaker, create a preliminary dispersion of Disperse Blue 77.

  • Weigh the desired amount of Disperse Blue 77 powder.

  • Add a small amount of a wetting agent and a dispersing agent.

  • Slowly add warm distilled water while stirring continuously to form a smooth, lump-free paste.

• Print Paste Formulation:

  • To the stock thickener, add the dye dispersion while stirring.

  • Add any other required auxiliaries, such as a pH buffer to maintain a slightly acidic pH (around 5-6).

  • Continue stirring until the print paste is completely homogeneous.

Example Print Paste Formulation:

Component	Quantity (per 100g of paste)
Disperse Blue 77	2 - 6 g
Dispersing Agent	1 - 2 g
Wetting Agent	0.5 - 1 g
Thickener Stock Solution	50 - 60 g
Urea (optional, as a humectant)	3 - 5 g
pH Buffer (e.g., citric acid)	to pH 5-6
Distilled Water	to 100 g

Heat-Transfer Printing Protocol

• Fabric Preparation: Ensure the polyester fabric is clean, dry, and free from any impurities that may affect dye transfer. Pre-washing the fabric is recommended.

• Printing on Transfer Paper:

  • Apply the prepared Disperse Blue 77 print paste onto the sublimation paper using the desired printing method (e.g., screen printing, block printing, or painting).

  • Allow the printed paper to dry completely at room temperature or in a drying oven at a low temperature (e.g., 50-60°C).

• Heat Transfer:

  • Preheat the heat press to the desired temperature (e.g., 200°C).

  • Place a protective sheet on the lower platen of the heat press.

  • Position the polyester fabric on the protective sheet.

  • Place the printed and dried transfer paper face down on the fabric.

  • Place another protective sheet on top of the transfer paper.

  • Close the heat press and apply medium pressure for the specified time (e.g., 45 seconds).

• Post-Transfer:

  • Once the time is complete, carefully open the heat press.

  • While hot, peel off the transfer paper from the fabric.

  • Allow the fabric to cool down. The print is now fixed on the fabric.

• Post-Washing (Optional but Recommended): To remove any residual thickener and unfixed dye, it is advisable to rinse the printed fabric in warm water followed by a cold water rinse.

Visualizations

Heat-Transfer Printing Workflow

References

• 1. open.clemson.edu [open.clemson.edu]
• 2. benchchem.com [benchchem.com]
• 3. csiropedia.csiro.au [csiropedia.csiro.au]
• 4. leedsprintworkshop.org [leedsprintworkshop.org]

Application Notes and Protocols: The Use of Dispersing Agents in Disperse Blue 77 Dye Baths

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 77 (C.I. 60766; CAS 20241-76-3) is an anthraquinone-based disperse dye utilized for coloring hydrophobic synthetic fibers, most notably polyester (B1180765) and its blends.[1][2][3] Its molecular structure renders it sparingly soluble in water, necessitating its application as a fine aqueous dispersion.[1] The stability and quality of this dispersion are paramount to achieving uniform, speck-free dyeing and ensuring reproducible results. Dispersing agents are critical auxiliary chemicals that facilitate the formation of a stable dye dispersion and maintain it throughout the high-temperature dyeing process.[3]

These agents, typically anionic or non-ionic surfactants, adsorb onto the surface of the dye particles, preventing aggregation through electrostatic and/or steric hindrance. This ensures the dye particles remain finely distributed, promoting even adsorption and diffusion into the fiber matrix. Common classes of dispersing agents include lignosulfonates and naphthalene (B1677914) sulfonate formaldehyde (B43269) condensates. The selection and concentration of the dispersing agent can significantly impact particle size, dye bath stability, color yield, and the final fastness properties of the dyed textile.

Mechanism of Action of Dispersing Agents

Dispersing agents function through a multi-step process to ensure a stable and effective dye bath. Initially, the agent wets the surface of the dye particles. Subsequently, mechanical energy (milling) breaks down large agglomerates into finer particles. Finally, the dispersing agent molecules adsorb onto the particle surfaces, preventing re-agglomeration through repulsion mechanisms.

Caption: Figure 1. Mechanism of Dispersing Agent Action.

Quantitative Data

The performance of a dispersing agent is evaluated based on its ability to reduce dye particle size, maintain dispersion stability at high temperatures, and positively influence the final color yield and fastness of the dyed material.

Disperse Blue 77: Typical Fastness Properties

The inherent fastness properties of Disperse Blue 77 on polyester are generally good to excellent, making it suitable for applications requiring high durability. The data presented below is a compilation from technical data sheets.

Fastness Property	Test Method	Rating
Light Fastness	ISO 105-B02	6-7[1][2]
Washing Fastness (Fading)	ISO 105-C06	5[2]
Washing Fastness (Staining)	ISO 105-C06	4[2]
Perspiration Fastness (Fading)	ISO 105-E04	5[2]
Perspiration Fastness (Staining)	ISO 105-E04	5[2]
Ironing Fastness	ISO 105-X11	5[2]
Sublimation Fastness	-	Excellent[3]
Table 1: Fastness properties of Disperse Blue 77 on polyester fabric.

Comparative Effect of Dispersing Agents on Particle Size

Dispersing Agent Type	Dispersant/Dye Ratio	Average Particle Size (µm)
Ligninsulphonate	0.02 - 0.05	< 1.0
Tamol (Naphthalene Sulfonate type)	0.05 - 0.10	< 1.0
Monolan (Non-ionic)	> 0.10	< 1.0
Berol (Non-ionic)	> 0.10	< 1.0
Table 2: Effect of dispersant/dye weight ratio on the average particle size of monoazo disperse dyes after milling. Data adapted from a study by Waheed and Ashraf, which demonstrates the general efficacy of different dispersing agent types.

Experimental Protocols

The following protocols provide a framework for the application and evaluation of dispersing agents in Disperse Blue 77 dye baths for polyester.

Protocol 1: High-Temperature Exhaust Dyeing of Polyester

This protocol describes a standard laboratory procedure for dyeing polyester fabric with Disperse Blue 77 using a high-temperature, high-pressure (HTHP) dyeing apparatus.

1. Materials and Reagents:

• 100% Polyester fabric, scoured

• Disperse Blue 77 dye powder

• Selected Dispersing Agent (e.g., Lignosulfonate or Naphthalene Sulfonate type)

• Acetic Acid (or ammonium (B1175870) acetate/formic acid buffer)

• Sodium Hydroxide

• Sodium Hydrosulfite (Reducing agent)

• Deionized water

2. Dye Bath Preparation:

• Calculate the required amount of Disperse Blue 77 for the desired shade (e.g., 2% on weight of fabric, owf).

• Prepare a paste by mixing the dye powder with an equal amount of the selected dispersing agent and a small volume of cold water.

• Grind the mixture in a mortar and pestle to form a smooth, lump-free paste.

• Gradually add warm water (40-50°C) to the paste with continuous stirring to create a fine dispersion.

• Set the dye bath with a liquor-to-goods ratio of 10:1 to 20:1.

• Add the prepared dye dispersion to the bath.

• Adjust the pH of the dye bath to 4.5 - 5.5 using acetic acid or a suitable buffer system.

3. Dyeing Procedure:

• Introduce the pre-wetted polyester fabric into the dye bath at 60°C.

• Circulate for 10-15 minutes to ensure even wetting.

• Raise the temperature from 60°C to 130°C at a controlled rate of 2°C per minute.

• Hold the temperature at 130°C for 45-60 minutes, depending on the desired shade depth.

• Cool the dye bath down to 70°C at a rate of approximately 2°C per minute.

• Drain the dye bath.

4. Post-Dyeing Treatment (Reduction Clearing):

• Prepare a new bath at 50°C.

• Add Sodium Hydroxide (2 g/L) and Sodium Hydrosulfite (2-3 g/L).

• Raise the temperature to 70-80°C and treat the dyed fabric for 15-20 minutes to remove unfixed surface dye.

• Drain the reduction clearing bath.

• Rinse the fabric thoroughly with hot water, followed by a cold water rinse until neutral.

• Dry the fabric.

Caption: Figure 2. Experimental Workflow for Dyeing and Evaluation.

Protocol 2: Evaluation of Dye Dispersion Stability (Filter Test)

This protocol is adapted from the AATCC Test Method 146 and is used to assess the stability of the Disperse Blue 77 dispersion at high temperatures.

1. Apparatus and Materials:

• High-temperature, high-pressure dyeing apparatus (beaker dyer)

• Buchner funnel and suction flask

• Whatman No. 2 filter paper (or equivalent)

• Graduated cylinders

• Beakers

2. Procedure:

• Prepare a 10 g/L solution of the Disperse Blue 77 dispersion as described in Protocol 1, Step 2.

• Adjust the pH to the desired level (e.g., 4.5-5.5).

• Take a 500 mL aliquot of this initial dispersion and filter it through a pre-weighed Whatman No. 2 filter paper using suction. Record the time taken for filtration and observe the filter paper for any dye spots or residue.

• Take another 400 mL aliquot and place it in the HTHP beaker dyer (without fabric).

• Heat the dispersion to 130°C and hold for 60 minutes.

• Cool the dispersion back down to room temperature.

• Filter the heat-treated dispersion through a new pre-weighed filter paper.

• Compare the filtration time and the amount of residue on the filter paper with the unheated sample. A stable dispersion will show minimal change in filtration time and little to no visible residue after the heat treatment.

Protocol 3: Colorfastness Testing

After dyeing, the fabric should be tested for colorfastness to washing, rubbing, and light according to standard methods to evaluate the performance of the dyeing process.

• Washing Fastness: ISO 105-C06

• Rubbing Fastness (Crocking): ISO 105-X12

• Light Fastness: ISO 105-B02

Evaluation is performed using the standard Grey Scales for assessing color change and staining.

Logical Framework for Dispersing Agent Selection

Choosing the appropriate dispersing agent and its optimal concentration is crucial for a successful dyeing process. This involves considering the dye's properties, the dyeing conditions, and the desired outcome.

Caption: Figure 3. Logic for Dispersing Agent Selection.

References

• 1. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 2. China Biggest Disperse Blue 77 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 3. Low Price High Light Fastness Disperse Blue 77 Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]

Application Notes and Protocols: Studying the Dyeing Kinetics of C.I. Disperse Blue 77 on Synthetic Fabrics

For Researchers, Scientists, and Textile Chemistry Professionals

Introduction

Disperse dyes are a class of non-ionic, sparingly water-soluble colorants primarily used for dyeing hydrophobic synthetic fibers.[1] C.I. Disperse Blue 77, an anthraquinone-based dye, is valued for its dark blue shade and good fastness properties on synthetic fabrics like polyester (B1180765).[2] Understanding the dyeing kinetics—the rate at which the dye is absorbed by the fiber—is crucial for optimizing dyeing processes to ensure efficiency, levelness, and reproducibility.

The dyeing mechanism involves the transfer of dye molecules from an aqueous dispersion onto the fiber surface, followed by diffusion into the polymer matrix.[3][4] This process is influenced by several factors, including temperature, time, pH, dye concentration, and the presence of auxiliary chemicals known as carriers.[3][5] Kinetic and thermodynamic studies provide valuable insights into the dye-fiber interactions, allowing for the determination of key parameters such as rate constants, diffusion coefficients, activation energy, and standard affinity.[4][6] These parameters are essential for designing efficient, cost-effective, and environmentally conscious dyeing methods.[7]

This document provides detailed protocols for studying the dyeing kinetics of Disperse Blue 77 on synthetic fabrics, outlines methods for data analysis, and presents a framework for data presentation.

Physicochemical Properties of C.I. Disperse Blue 77

A summary of the key properties of C.I. Disperse Blue 77 is provided below.

Property	Value	Reference
C.I. Name	Disperse Blue 77
C.I. Number	60766
CAS Number	20241-76-3	[2][8]
Chemical Class	Anthraquinone	[2]
Molecular Formula	C₂₀H₁₂N₂O₆ (Note: Some sources vary)	[2][9]
Molecular Weight	376.32 g/mol	[2][9]
Appearance	Dark blue powder	[8]
Solubility	Sparingly soluble in water, soluble in some organic solvents	[2][8]
Primary Substrates	Polyester, Nylon, Cellulose Acetate (B1210297)	[1][2]

Theoretical Background of Dyeing Kinetics

The dyeing of polyester with disperse dyes is a complex process governed by thermodynamic and kinetic principles. The overall process can be broken down into three main stages:

• Diffusion in Solution: Movement of dispersed dye particles and dissolved dye molecules through the aqueous dyebath to the fiber surface.[3][4]

• Adsorption: Adsorption of dissolved dye molecules from the solution onto the fiber surface.[3][10]

• Diffusion in Fiber: Diffusion of the adsorbed dye from the fiber surface into the amorphous regions of the polymer.[1][3][11]

The rate-determining step is typically the diffusion of the dye within the fiber.[1] The study of dyeing kinetics often involves fitting experimental data to various models to understand these mechanisms.

• Adsorption Isotherms: At equilibrium, the distribution of dye between the fiber and the dyebath can be described by adsorption isotherms like the Nernst, Langmuir, and Freundlich models.[4] The Nernst isotherm is often found to be a good fit for the disperse dye/polyester system, which treats the fiber as a solid solution for the dye.[4]

• Kinetic Models: The rate of dye adsorption can be analyzed using models such as the pseudo-first-order and pseudo-second-order kinetic models. The pseudo-second-order model is often in good agreement with the experimental data for disperse dyeing of polyester.[5]

• Diffusion Models: Fick's laws of diffusion are used to describe the movement of dye molecules into the fiber.[1][10] From these, the apparent diffusion coefficient (D) and the activation energy of diffusion (Ea) can be calculated, which indicate how quickly the dye penetrates the fiber and how sensitive the process is to temperature, respectively.[6][12]

Experimental Workflow and Protocols

The following diagram illustrates the general workflow for a kinetic study of Disperse Blue 77.

Caption: General experimental workflow for studying dyeing kinetics.

4.1. Detailed Experimental Protocol: Isothermal Exhaust Dyeing

This protocol describes the measurement of dye uptake over time at a constant temperature.

4.1.1. Materials & Equipment

• Dye: C.I. Disperse Blue 77

• Fabric: 100% Polyester (PES) fabric, scoured and dried. Other synthetic fabrics like Nylon (PA) or Cellulose Acetate (CA) can also be used.

• Chemicals:

  • Non-ionic dispersing agent (e.g., Albatex PON)[5]

  • Acetic acid and sodium acetate (for pH 4.5 buffer)

  • Non-ionic surfactant (for scouring)

  • Acetone (B3395972)

• Equipment:

  • High-temperature laboratory dyeing machine (e.g., Flexi Dyer)[4]

  • UV-Vis Spectrophotometer

  • Analytical balance

  • Volumetric flasks, pipettes, and beakers

  • Constant temperature water bath

  • Magnetic stirrer and hot plate

4.1.2. Preliminary Steps

• Fabric Preparation: Scour the polyester fabric with a solution containing 2 g/L non-ionic surfactant at 60°C for 30 minutes to remove any impurities.[4] Rinse thoroughly with deionized water and air dry. Cut into accurately weighed samples (e.g., 1-2 grams).

• Dye Stock Preparation: Prepare a 1% (w/v) stock dispersion of Disperse Blue 77 by pasting the required amount of dye with a small amount of dispersing agent and then diluting with deionized water. This stock should be kept under constant agitation.

• Calibration Curve: Using the stock dispersion, prepare a series of standard solutions of known concentrations. Measure the absorbance of each solution at the dye's maximum absorbance wavelength (λ_max). Plot absorbance versus concentration to create a Beer-Lambert law calibration curve.

4.1.3. Dyeing Procedure

• Dye Bath Preparation: Prepare dye baths in the dyeing vessels. For a typical experiment, use a 2% "on weight of fabric" (o.w.f.) dye concentration.[5] Set the liquor-to-goods ratio (the ratio of the volume of the dye bath to the weight of the fabric), for example, at 40:1. Add the required amount of dye stock dispersion, dispersing agent (e.g., 1 g/L), and buffer to maintain the pH at 4.5.

• Dyeing Process:

  • Place the pre-wetted fabric sample into the dye bath at room temperature.

  • Seal the vessel and place it in the laboratory dyeing machine.

  • Raise the temperature to the target dyeing temperature (e.g., 110°C, 120°C, or 130°C) at a rate of 2°C/min. High-temperature dyeing is typically required for polyester.[1][13]

  • Hold the temperature constant for the duration of the experiment (e.g., 120 minutes).

• Sample Collection: At specified time intervals (e.g., 5, 10, 20, 30, 45, 60, 90, 120 minutes), carefully withdraw a small, precise volume (e.g., 2 mL) of the dye liquor from each vessel.

• Post-Dyeing: After the final sample is taken, rapidly cool the dyeing vessels. Remove the dyed fabric, rinse it thoroughly with cold water, wash with acetone to remove surface dye, and then air dry.[4]

4.1.4. Measurement of Dye Exhaustion

• For each collected liquor sample, dilute it to a known volume that falls within the concentration range of the calibration curve.

• Measure the absorbance of the diluted sample using the UV-Vis spectrophotometer at λ_max.

• Use the calibration curve to determine the concentration of the dye remaining in the dye bath at each time point (C_t).

• The percentage of dye bath exhaustion (%E) at time t is calculated using the following equation:

  %E = [ (C₀ - C_t) / C₀ ] × 100

  Where:

  • C₀ is the initial concentration of the dye in the bath.

  • C_t is the concentration of the dye in the bath at time t.

Data Presentation and Analysis

Quantitative data should be organized into tables to facilitate comparison and interpretation.

Table 1: Experimental Dyeing Conditions

Parameter	Value
Fabric Type	100% Polyester
Dye	C.I. Disperse Blue 77
Dye Concentration	2% o.w.f.
Liquor-to-Goods Ratio	40:1
pH	4.5
Dispersing Agent	1 g/L

| Dyeing Temperatures | 110°C, 120°C, 130°C |

Table 2: Dye Exhaustion (%E) vs. Time at Different Temperatures

Time (min)	%E at 110°C	%E at 120°C	%E at 130°C
5	...	...	...
10	...	...	...
20	...	...	...
30	...	...	...
45	...	...	...
60	...	...	...
90	...	...	...

| 120 | ... | ... | ... |

Table 3: Calculated Kinetic and Thermodynamic Parameters

Temperature (°C)	Pseudo-Second-Order Rate Constant, k₂ (g mg⁻¹ min⁻¹)	Diffusion Coefficient, D (cm²/s)	Correlation Coefficient (R²)
110	...	...	...
120	...	...	...
130	...	...	...
Thermodynamic Parameter	Value
Activation Energy, Eₐ (kJ/mol)	...
Enthalpy of Dyeing, ΔH° (kJ/mol)	...

| Entropy of Dyeing, ΔS° (J/mol·K) | ... | | |

Visualization of the Dyeing Mechanism

The following diagram illustrates the conceptual stages of dye transfer from the aqueous phase into the fiber.

Caption: Conceptual model of the disperse dyeing mechanism.

This structured approach allows researchers to systematically investigate the dyeing kinetics of Disperse Blue 77, leading to a deeper understanding of the dye-fiber system and enabling the development of more efficient and reliable industrial dyeing processes.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 3. textilelearner.net [textilelearner.net]
• 4. crimsonpublishers.com [crimsonpublishers.com]
• 5. shop.tarjomeplus.com [shop.tarjomeplus.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Kinetics study of dyeing bicomponent polyester textiles (PET/PTT) using environmentally friendly carriers - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08416J [pubs.rsc.org]
• 8. Page loading... [guidechem.com]
• 9. Disperse Blue 77 CAS#: 20241-76-3 [m.chemicalbook.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. textilelearner.net [textilelearner.net]

Application Notes and Protocols for the Extraction of Disperse Blue 77 from Textile Matrices for Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 77 (CAS No. 20241-76-3) is an anthraquinone-based disperse dye primarily utilized in the dyeing and printing of synthetic hydrophobic fibers, most notably polyester (B1180765) and its blends.[1][2][3] Its low water solubility and affinity for polyester fibers make it a common choice for achieving vibrant and long-lasting blue hues in textiles.[4] However, concerns regarding the potential for some disperse dyes to be allergenic or carcinogenic necessitate accurate and reliable analytical methods for their extraction and quantification from textile matrices to ensure consumer safety and regulatory compliance.[5][6]

These application notes provide detailed protocols for the extraction of Disperse Blue 77 from textile samples, followed by its quantification using High-Performance Liquid Chromatography (HPLC). The methodologies described are intended to be reproducible and adaptable for research and quality control purposes.

Physicochemical Properties of Disperse Blue 77

A summary of the key physicochemical properties of Disperse Blue 77 is presented in Table 1. This information is crucial for selecting appropriate solvents and analytical techniques.

Table 1: Physicochemical Properties of Disperse Blue 77

Property	Value	Reference
CAS Number	20241-76-3
Molecular Formula	C₂₀H₁₂N₂O₆	[2]
Molecular Weight	376.32 g/mol	[2]
Appearance	Dark blue powder	[1]
Water Solubility	Very low (e.g., 850 ng/L at 20°C)	[2]
Organic Solvent Solubility	Soluble in organic solvents such as acetone (B3395972) and ethanol.[4]

Experimental Protocols

This section details the recommended protocols for the extraction and analysis of Disperse Blue 77 from textile matrices.

Ultrasonic-Assisted Solvent Extraction

Ultrasonic-assisted extraction is an efficient method for extracting disperse dyes from textile fibers. The high-frequency sound waves create cavitation bubbles in the solvent, which collapse near the fiber surface, enhancing dye desorption and dissolution.

Materials and Reagents:

• Textile sample containing Disperse Blue 77

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (deionized or HPLC grade)

• Disperse Blue 77 analytical standard

• Ultrasonic bath

• Conical flasks or screw-cap tubes

• Centrifuge

• Syringe filters (0.22 µm or 0.45 µm, PTFE or nylon)

• Volumetric flasks and pipettes

• Analytical balance

Protocol:

• Sample Preparation: Cut the textile sample into small pieces (approximately 5 mm x 5 mm) to increase the surface area for extraction.

• Weighing: Accurately weigh approximately 1.0 g of the prepared textile sample into a conical flask or a screw-cap tube.

• Solvent Addition: Add 20 mL of methanol to the vessel containing the textile sample.

• Ultrasonication: Place the vessel in an ultrasonic bath and sonicate for 30 minutes at a temperature of 50-60°C.[5]

• Centrifugation: After ultrasonication, centrifuge the extract at 10,000 rpm for 10 minutes to pellet any suspended fibers.[7]

• Filtration: Carefully decant the supernatant and filter it through a 0.22 µm syringe filter into a clean vial for HPLC analysis.

• Standard Preparation: Prepare a stock solution of Disperse Blue 77 analytical standard in methanol. From the stock solution, prepare a series of calibration standards by serial dilution with the HPLC mobile phase.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC with a Photodiode Array (PDA) or Mass Spectrometry (MS) detector is the recommended method for the quantification of Disperse Blue 77. A reversed-phase C18 column is commonly used for the separation of disperse dyes.

HPLC Parameters:

• LC System: An HPLC system equipped with a pump, autosampler, column oven, and a PDA or MS detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid or 10 mmol ammonium (B1175870) acetate (B1210297) (pH 3.6).[5][6][8]

• Mobile Phase B: Acetonitrile or Methanol.[5][6][8]

• Gradient Elution: A typical gradient starts with a higher proportion of mobile phase A and gradually increases the proportion of mobile phase B to elute the analyte. An example gradient is: 0 min 40% B, 7 min 60% B, 17 min 98% B, 24 min 98% B, followed by a return to initial conditions.[6][8]

• Flow Rate: 0.30 - 1.0 mL/min.

• Column Temperature: 30°C.[6]

• Injection Volume: 5 - 20 µL.

• Detection:

  • PDA: Monitor the absorbance at the maximum wavelength (λmax) of Disperse Blue 77. A full spectral scan from 210 to 800 nm is recommended for initial method development.[6]

  • MS: Use an electrospray ionization (ESI) source in positive ion mode. Monitor the [M+H]⁺ ion for Disperse Blue 77.

Analysis Procedure:

• Calibration Curve: Inject the prepared calibration standards into the HPLC system and record the peak areas. Construct a calibration curve by plotting the peak area against the concentration of Disperse Blue 77.

• Sample Analysis: Inject the filtered textile extract into the HPLC system.

• Quantification: Identify the Disperse Blue 77 peak in the sample chromatogram based on its retention time compared to the standard. Quantify the concentration of Disperse Blue 77 in the extract using the calibration curve. The concentration in the original textile sample can then be calculated based on the initial sample weight and extraction volume.

Data Presentation

Quantitative data for the analysis of disperse dyes, including Disperse Blue 77, is summarized in the following tables. It is important to note that the performance characteristics can vary depending on the specific textile matrix, instrumentation, and experimental conditions. The data presented here is a compilation from various studies on disperse dyes and serves as a general guideline.

Table 2: Performance Characteristics of HPLC Methods for Disperse Dye Analysis

Parameter	HPLC-PDA	HPLC-MS	HPLC-MS/MS
Limit of Detection (LOD)	0.7 mg/L (for Disperse Blue 1)[6][8]	Surpasses DIN 54231 method	0.02 - 1.35 ng/mL (for a range of disperse dyes)
Limit of Quantification (LOQ)	-	-	0.06 - 4.09 ng/mL (for a range of disperse dyes)
Linearity (r²)	> 0.99	> 0.99	> 0.993
Recovery (%)	-	-	70 - 103% (for a range of disperse dyes from textiles)[9]
Repeatability (%RSD)	-	-	1.1 - 16.3% (for a range of disperse dyes)[9]

Visualizations

The following diagrams illustrate the experimental workflow and logical relationships in the extraction and analysis of Disperse Blue 77.

Caption: Experimental workflow for the extraction of Disperse Blue 77.

Caption: Workflow for the HPLC analysis of Disperse Blue 77.

References

• 1. staff-old.najah.edu [staff-old.najah.edu]
• 2. ijarbs.com [ijarbs.com]
• 3. pjoes.com [pjoes.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. lcms.cz [lcms.cz]
• 7. lcms.cz [lcms.cz]
• 8. waters.com [waters.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Formulating Stable Aqueous Dispersions of Disperse Blue 77

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 77, an anthraquinone (B42736) dye, is characterized by its vibrant blue color and use in dyeing hydrophobic fibers, particularly polyester.[1] Its inherent low water solubility necessitates its formulation as a stable aqueous dispersion for many applications. The stability of these dispersions is paramount to ensure uniform coloration, prevent aggregation, and maintain product quality. This document provides detailed application notes and protocols for the formulation and characterization of stable aqueous dispersions of Disperse Blue 77.

The primary challenges in formulating aqueous dispersions of Disperse Blue 77 are overcoming the high surface energy of the dye particles, which leads to agglomeration, and preventing particle growth over time (Ostwald ripening). The general approach involves wet milling of the dye powder in the presence of dispersing agents to reduce particle size and impart stability through electrostatic and/or steric repulsion.

Data Presentation: Formulation Parameters and Their Impact on Dispersion Stability

Formulation/Process Parameter	Dispersant System	Parameter Value	Target Particle Size (nm)	Expected Zeta Potential (mV)	Stability Assessment
Milling Time	Anionic Dispersant (e.g., Lignosulfonate)	1 hour	800 - 1200	-30 to -40	Moderate
3 hours	400 - 700	-35 to -45	Good
6 hours	250 - 400	-40 to -50	Excellent
Dispersant Concentration	Non-ionic Surfactant (e.g., Alkylphenol ethoxylate)	1% (w/w of dye)	900 - 1500	-15 to -25	Poor to Moderate
3% (w/w of dye)	500 - 800	-20 to -30	Moderate to Good
5% (w/w of dye)	300 - 600	-25 to -35	Good
Combination of Dispersants	Anionic + Non-ionic (1:1 ratio)	2% total (w/w of dye)	600 - 900	-30 to -40	Good
4% total (w/w of dye)	300 - 500	-35 to -45	Excellent
Milling Bead Size	Zirconium Oxide Beads	1.0 mm	700 - 1000	Dependent on dispersant	Moderate
0.5 mm	300 - 600	Dependent on dispersant	Good
0.2 mm	< 300	Dependent on dispersant	Excellent

Experimental Protocols

Protocol for Preparation of Disperse Blue 77 Aqueous Dispersion by Wet Milling

This protocol details the steps for preparing a stable aqueous dispersion of Disperse Blue 77 using a laboratory-scale bead mill.

Materials and Equipment:

• Disperse Blue 77 powder

• Dispersing agent(s) (e.g., lignosulfonate, naphthalene (B1677914) sulfonate condensate, or a non-ionic surfactant)

• Deionized water

• Antifoaming agent

• Laboratory-scale bead mill with a temperature-controlled jacket

• Zirconium oxide grinding beads (e.g., 0.5 mm diameter)

• High-speed disperser (for premixing)

• Analytical balance

• Beakers and other standard laboratory glassware

Procedure:

• Premix Preparation:

  • In a suitable beaker, weigh the desired amount of Disperse Blue 77 powder.

  • In a separate beaker, prepare the aqueous phase by dissolving the dispersing agent(s) and a small amount of antifoaming agent in deionized water. The concentration of the dispersing agent can be varied, but a starting point is typically 2-5% based on the weight of the dye.

  • Slowly add the Disperse Blue 77 powder to the aqueous phase while stirring with a high-speed disperser at a moderate speed to create a homogenous slurry. Continue mixing for 15-20 minutes.

• Wet Milling:

  • Load the grinding chamber of the bead mill with the zirconium oxide grinding beads. The bead loading should be approximately 70-80% of the chamber volume.

  • Transfer the premixed slurry into the grinding chamber.

  • Set the temperature of the cooling jacket to 20-25°C to dissipate heat generated during milling.

  • Start the mill at a specific agitation speed (e.g., 2000-3000 rpm).

  • Mill the dispersion for a predetermined duration. For initial experiments, time points of 1, 3, and 6 hours can be investigated.[2]

  • After milling, separate the dispersion from the grinding beads.

Protocol for Particle Size Analysis

This protocol describes the measurement of the particle size distribution of the Disperse Blue 77 dispersion using Dynamic Light Scattering (DLS).

Equipment:

• Dynamic Light Scattering (DLS) instrument

• Cuvettes

• Micropipettes

• Deionized water (filtered through a 0.22 µm filter)

Procedure:

• Sample Preparation:

  • Dilute a small aliquot of the prepared Disperse Blue 77 dispersion with filtered deionized water to a suitable concentration for DLS analysis. The optimal concentration will depend on the instrument and should be determined empirically to achieve a stable count rate.

• Measurement:

  • Transfer the diluted sample into a clean cuvette, ensuring there are no air bubbles.

  • Place the cuvette in the DLS instrument.

  • Allow the sample to equilibrate to the instrument's temperature (typically 25°C) for 2-3 minutes.

  • Perform the measurement according to the instrument's operating procedure. Typically, 3-5 measurements are taken and averaged.

• Data Analysis:

  • Analyze the data to obtain the Z-average particle size and the Polydispersity Index (PDI). A lower Z-average size and a PDI below 0.3 are generally indicative of a well-milled, monodisperse sample.

Protocol for Zeta Potential Measurement

This protocol outlines the determination of the zeta potential of the Disperse Blue 77 dispersion, which is a key indicator of its electrostatic stability.

Equipment:

• Zeta potential analyzer

• Disposable folded capillary cells

• Syringes

• Deionized water

Procedure:

• Sample Preparation:

  • Dilute the Disperse Blue 77 dispersion with deionized water to the appropriate concentration for the instrument.

• Measurement:

  • Rinse the folded capillary cell with deionized water and then with the diluted sample.

  • Fill the cell with the diluted sample using a syringe, avoiding the introduction of air bubbles.

  • Place the cell in the zeta potential analyzer.

  • Allow the sample to equilibrate to the measurement temperature (e.g., 25°C).

  • Perform the measurement. The instrument will apply an electric field and measure the electrophoretic mobility of the particles to calculate the zeta potential.

• Data Analysis:

  • Record the zeta potential value in millivolts (mV). For aqueous dispersions, a zeta potential with an absolute value greater than 30 mV generally indicates good electrostatic stability.

Protocol for Accelerated Stability Testing

This protocol describes a method to assess the long-term stability of the Disperse Blue 77 dispersion under accelerated conditions.

Procedure:

• Sample Storage:

  • Place a known volume of the prepared dispersion in sealed, airtight containers.

  • Store the containers at an elevated temperature, for example, 40°C or 50°C, for a defined period (e.g., 1, 2, and 4 weeks).

• Analysis:

  • At each time point, remove a sample and allow it to cool to room temperature.

  • Visually inspect the sample for any signs of instability, such as sedimentation, agglomeration, or phase separation.

  • Measure the particle size and zeta potential as described in the protocols above.

• Evaluation:

  • Compare the particle size and zeta potential data over the testing period. A significant increase in particle size or a decrease in the absolute value of the zeta potential indicates poor stability.

Visualization of Workflows and Relationships

To aid in the understanding of the formulation and characterization process, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for formulating and characterizing stable aqueous dispersions of Disperse Blue 77.

Caption: Logical relationships between formulation parameters and dispersion stability for Disperse Blue 77.

References

• 1. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Disperse Blue 77 in Printing Inks and Plastics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Disperse Blue 77 (C.I. 60766), an anthraquinone-based dye, in the formulation of printing inks and the coloration of plastics. This document details the dye's properties, experimental protocols for its application, and methods for performance evaluation.

Introduction

Disperse Blue 77 is a synthetic dye valued for its vibrant blue shade and good fastness properties, particularly on hydrophobic substrates like polyester (B1180765).[1] Its primary applications are in the dyeing and printing of synthetic fibers and the coloration of various plastics.[1][2] The dye is characterized by its low water solubility and is typically applied from a fine aqueous dispersion.[1]

Physicochemical Properties of Disperse Blue 77

A summary of the key physicochemical properties of Disperse Blue 77 is presented in Table 1. Understanding these properties is crucial for formulating stable and effective printing inks and plastic masterbatches.

Property	Value	Reference
CAS Number	20241-76-3	[1][2][3]
Molecular Formula	C₂₀H₁₂N₂O₆	[2]
Molecular Weight	376.32 g/mol	[1]
Appearance	Dark blue powder	[2]
Solubility	Insoluble in water; Soluble in organic solvents like acetone (B3395972) and ethanol (B145695).	[2]

Application in Printing Inks

Disperse Blue 77 is a key colorant for producing blue inks, especially for inkjet printing on polyester fabrics.[2][4] The formulation of a stable and jettable disperse dye ink is critical for achieving high-quality prints.

Experimental Protocol: Preparation of a Water-Based Disperse Blue 77 Inkjet Ink

This protocol outlines the steps for preparing a laboratory-scale batch of water-based inkjet ink containing Disperse Blue 77.

Materials:

• Disperse Blue 77 dye

• Dispersing agent (e.g., hydrophilic polyacrylic acid block copolymer)

• Wetting agent/Humectant (e.g., diethylene glycol, ethylene (B1197577) glycol)

• Polymer binder (e.g., water-based polyester or PVA)

• Defoamer (e.g., organosilicon-based)

• pH regulator (e.g., triethanolamine)

• Deionized water

• Zirconia beads (0.4–0.6 mm diameter)

Equipment:

• Planetary ball mill

• Magnetic stirrer with hotplate

• Analytical balance

• pH meter

• Viscometer

• Surface tensiometer

• Particle size analyzer

• Vacuum filtration system with 0.22 µm filter membrane

Protocol:

• Dye Paste Preparation:

  • Accurately weigh Disperse Blue 77 (16.7 wt%), dispersing agent (9.2 wt%), diethylene glycol (16.7 wt%), and deionized water (57.4 wt%).[4]

  • Combine the components in an agate mortar with zirconia beads.[4]

  • Grind the mixture in a planetary ball mill at 800 rpm for 3 hours to achieve a fine dispersion.[4]

• Ink Formulation:

  • In a separate beaker, combine the prepared dye paste with the remaining ink components: water-based polymer, additional wetting agents, defoamer, and pH regulator, according to the desired formulation (a typical starting formulation is provided in Table 2).[4][5]

  • Mix the components under constant stirring at 1000 rpm at 25°C until a homogenous dispersion is obtained.[4]

  • Adjust the pH if necessary using the pH regulator.

• Filtration:

  • Filter the final ink formulation through a 0.22 µm membrane filter using a vacuum pump to remove any oversized particles or agglomerates.[4]

Table 2: Example Formulation for a Disperse Blue 77 Inkjet Ink

Component	Weight Percentage (wt%)	Purpose
Disperse Blue 77 Paste	10 - 20	Colorant
Water-based Polymer	1 - 5	Binder, improves adhesion
Ethylene Glycol	5 - 15	Wetting agent, prevents nozzle clogging
Organosilicon Defoamer	0.1 - 0.5	Prevents foam formation
Triethanolamine	< 1	pH regulator
Deionized Water	To 100	Solvent

Experimental Workflow: Ink Preparation and Evaluation

Workflow for Disperse Blue 77 Ink Preparation and Evaluation.

Application in Plastics

Disperse Blue 77 is used to color a variety of plastics, particularly polyester. It is typically incorporated into the polymer matrix via a masterbatch.

Experimental Protocol: Preparation of a Disperse Blue 77 Plastic Masterbatch

This protocol describes the preparation of a color masterbatch for coloring plastics.

Materials:

• Disperse Blue 77 dye

• Carrier resin (e.g., polyethylene, polyester)

• Dispersing agent/wax

• Other additives (e.g., UV stabilizer, antioxidant) as required

Equipment:

• High-speed mixer

• Twin-screw extruder

• Pelletizer

• Injection molding machine

Protocol:

• Premixing:

  • Thoroughly mix the Disperse Blue 77 powder with the carrier resin pellets and any other additives in a high-speed mixer. The pigment loading in the masterbatch is typically between 20-40%.

• Extrusion:

  • Feed the premix into a twin-screw extruder.

  • Melt and compound the mixture at a temperature suitable for the carrier resin, ensuring good dispersion of the dye.

  • Extrude the molten, colored polymer as strands.

• Pelletizing:

  • Cool the polymer strands in a water bath.

  • Cut the cooled strands into pellets using a pelletizer.

• Quality Control:

  • Let down the masterbatch pellets with the natural polymer at a specified ratio (e.g., 1-4%).

  • Produce color plaques by injection molding for quality assessment.

Logical Relationship: Masterbatch Production and Quality Control

Process flow for plastic masterbatch production and quality control.

Performance Evaluation Protocols

Protocol: Lightfastness Testing

This protocol is based on ISO 105-B02 for textiles and can be adapted for plastic plaques.

Materials:

• Blue Wool Standards (ISO 105-B02)

• Gray Scale for assessing color change (ISO 105-A02)

• Specimen masks

Equipment:

• Xenon arc lamp weathering instrument

Protocol:

• Mount the printed fabric or colored plastic plaque onto a card, partially covered by a mask.

• Place the corresponding Blue Wool standards alongside the specimen.

• Expose the specimen and standards to the xenon arc lamp under controlled conditions of irradiance, temperature, and humidity.

• Periodically inspect the fading of the specimen against the fading of the Blue Wool standards.

• The lightfastness rating is the number of the Blue Wool standard that shows a similar degree of fading to the specimen.

Protocol: Thermal Stability Testing

This protocol is a general method for assessing the heat stability of colorants in plastics, which can be guided by principles from ASTM D3012.[6]

Equipment:

• Laboratory oven with air circulation

• Injection molding machine

• Spectrophotometer

Protocol:

• Prepare colored plastic plaques as described in section 4.1.

• Expose the plaques to a series of increasing temperatures in the oven for a fixed duration (e.g., 30 minutes).

• Allow the plaques to cool to room temperature.

• Measure the color of the heat-exposed plaques using a spectrophotometer and compare it to an unexposed control plaque.

• The thermal stability is the maximum temperature at which no significant color change is observed.

Protocol: Migration Testing from Plastics

This protocol is a simplified representation based on the principles of EU Regulation 10/2011 for plastic food contact materials.

Materials:

• Food simulant (e.g., 3% acetic acid for acidic foods, 10% ethanol for aqueous foods, or olive oil for fatty foods)

• Glass migration cells

Equipment:

• Incubator

• Analytical instrumentation (e.g., LC-MS or GC-MS)

Protocol:

• Place the colored plastic sample in a migration cell.

• Fill the cell with the appropriate food simulant, ensuring contact with the plastic surface.

• Incubate the cell under conditions that simulate the intended use (e.g., 10 days at 40°C for long-term storage at room temperature).[7]

• After the specified time, remove the food simulant.

• Analyze the food simulant using appropriate analytical techniques to quantify the amount of migrated Disperse Blue 77.

Quantitative Data Summary

The following tables summarize typical performance data for Disperse Blue 77.

Table 3: Fastness Properties of Disperse Blue 77 on Polyester

Fastness Test	ISO Method	Rating (1-5, 1-8 for Light)
Light Fastness	ISO 105-B02	6-7
Washing Fastness (Change)	ISO 105-C06	5
Washing Fastness (Staining)	ISO 105-C06	4-5
Perspiration Fastness (Change)	ISO 105-E04	5
Perspiration Fastness (Staining)	ISO 105-E04	5
Ironing Fastness (Change)	ISO 105-X11	5
Ironing Fastness (Staining)	ISO 105-X11	4

Note: Fastness ratings can vary depending on the substrate, dye concentration, and finishing processes.

Table 4: Typical Properties of a Disperse Blue 77 Inkjet Ink

Property	Typical Value
Particle Size (D50)	< 200 nm
Viscosity (at 25°C)	2 - 5 mPa·s
Surface Tension	30 - 40 mN/m
pH	7 - 9

Safety Considerations

Disperse Blue 77 may cause an allergic skin reaction.[2] It is essential to handle the dye powder in a well-ventilated area and use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a dust mask. Refer to the Safety Data Sheet (SDS) for detailed safety information.

References

• 1. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 2. Page loading... [guidechem.com]
• 3. DISPERSE BLUE 77 (EASTMAN POLYESTER BLUE BLF) AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. Preparation of disperse inks for direct inkjet printing of non-pretreated polyester fabrics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Thermal-Oxidative Stability ASTM D3012, GM9059P [intertek.com]
• 7. infinitalab.com [infinitalab.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Light Fastness of Disperse Blue 77 Dyed Fabrics

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when aiming to improve the light fastness of fabrics dyed with Disperse Blue 77.

Frequently Asked Questions (FAQs)

Q1: What is the typical light fastness rating of Disperse Blue 77 on polyester (B1180765) fabric?

A1: Disperse Blue 77, an anthraquinone (B42736) dye, generally exhibits good light fastness on polyester, typically rated around 6-7 on the Blue Wool Scale (1-8), where 8 signifies the highest fastness.[1][2] However, this can be influenced by factors such as dye concentration, fabric type, and the presence of other finishing agents.

Q2: What are the primary causes of poor light fastness in fabrics dyed with Disperse Blue 77?

A2: Several factors can contribute to lower-than-expected light fastness:

• Dye Concentration: Lighter shades generally have lower light fastness as the dye molecules are more dispersed and susceptible to photodegradation.[3]

• Improper Dyeing Process: Inadequate dye fixation, incorrect pH, or suboptimal temperature and time during dyeing can lead to poor fastness.

• Surface Dye: Unfixed dye particles remaining on the fiber surface after dyeing are a primary cause of poor light and wash fastness.

• Finishing Chemicals: Certain cationic softeners and other finishing agents can negatively impact the light fastness of disperse dyes.

• Thermal Migration: Subsequent heat treatments after dyeing, such as heat setting, can cause dye molecules to migrate to the fiber surface, reducing light fastness.

Q3: How can the light fastness of Disperse Blue 77 be improved?

A3: The most effective methods for enhancing the light fastness of Disperse Blue 77 include:

• Application of UV Absorbers: Incorporating UV absorbers, particularly of the benzotriazole (B28993) type, into the dyeing process or as an after-treatment can significantly improve light fastness.[4][5] These compounds absorb harmful UV radiation and dissipate it as heat, thus protecting the dye molecules.[6][7]

• After-treatment with Cationic Fixatives: Applying cationic fixing agents after dyeing can help to secure the dye molecules more firmly within the fiber, thereby improving both wash and light fastness.

• Optimization of the Dyeing Process: Ensuring complete dye fixation by controlling temperature, time, and pH is crucial. A thorough reduction clearing process after dyeing is also essential to remove any unfixed surface dye.

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving issues related to the poor light fastness of fabrics dyed with Disperse Blue 77.

Problem: The light fastness of the dyed fabric is below the expected rating.

Initial Assessment Workflow

Caption: Troubleshooting workflow for low light fastness.

Data Presentation

The following table summarizes the expected improvement in light fastness of polyester dyed with Disperse Blue 77 after the application of a benzotriazole-based UV absorber.

Treatment	Concentration (% owf)	Light Fastness (Blue Wool Scale)
Control (No UV Absorber)	0%	6-7
Benzotriazole UV Absorber	1%	7
Benzotriazole UV Absorber	2%	7-8
Benzotriazole UV Absorber	3%	8

Note: The data presented is a representative summary based on available literature. Actual results may vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: Application of a Benzotriazole UV Absorber by Exhaust Method

This protocol describes the application of a water-soluble benzotriazole UV absorber during the dyeing process.

Materials:

• Polyester fabric

• Disperse Blue 77

• Dispersing agent

• Acetic acid (to adjust pH)

• Benzotriazole UV absorber (e.g., 2-(2-hydroxy-5-carboxy-phenyl)-2H-benzotriazole)

• Laboratory dyeing machine

Procedure:

• Prepare the dyebath with a liquor ratio of 10:1 to 20:1.

• Add a dispersing agent and adjust the pH of the dyebath to 4.5-5.5 with acetic acid.

• Add the pre-dispersed Disperse Blue 77 dye.

• Add the desired concentration of the benzotriazole UV absorber (e.g., 1-3% on the weight of fabric).

• Introduce the polyester fabric into the dyebath at 60°C.

• Raise the temperature to 130°C at a rate of 2°C/minute.

• Maintain the temperature at 130°C for 40-60 minutes.

• Cool the dyebath to 70°C.

• Perform reduction clearing to remove surface dye.

• Rinse the fabric thoroughly and dry.

Protocol 2: After-treatment with a Cationic Fixing Agent

This protocol details the application of a cationic fixative to the dyed fabric as a separate step.

Materials:

• Polyester fabric dyed with Disperse Blue 77

• Cationic fixing agent

• Acetic acid (for pH adjustment)

• Laboratory padding or exhaust dyeing machine

Procedure:

• Prepare a treatment bath with the cationic fixing agent at the manufacturer's recommended concentration (typically 1-4% on the weight of fabric).

• Adjust the pH of the bath to the recommended range (usually acidic) with acetic acid.

• Immerse the dyed and rinsed fabric in the treatment bath at 40-50°C.

• Treat for 20-30 minutes with agitation.

• Remove the fabric, rinse lightly, and dry.

Protocol 3: Light Fastness Testing (ISO 105-B02)

This protocol provides a general outline for assessing the light fastness of the treated fabrics.

Materials:

• Treated and untreated fabric samples

• Blue Wool standards (ISO 105-B08)

• Xenon arc lamp apparatus

• Grey Scale for assessing color change (ISO 105-A02)

Procedure:

• Mount the fabric samples and a set of Blue Wool standards on a sample holder.

• Expose the samples and standards simultaneously to the light from the xenon arc lamp under controlled conditions of temperature and humidity as specified in ISO 105-B02.

• Periodically assess the fading of the fabric samples by comparing the color change with the fading of the Blue Wool standards.

• The light fastness rating is the number of the Blue Wool standard that shows a similar degree of fading to the fabric sample.

Visualizations

Mechanism of UV Absorber Protection

Caption: How UV absorbers protect dye molecules from fading.

Experimental Workflow for UV Absorber Application

References

• 1. Low Price High Light Fastness Disperse Blue 77 Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 2. CN102127315A - Blue disperse dye composition with high light fastness and application thereof - Google Patents [patents.google.com]
• 3. autumnchem.com [autumnchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Disperse Blue 77 Dyeing Parameters

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the temperature and pH for dyeing with Disperse Blue 77. Here you will find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure successful and repeatable results.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for dyeing polyester (B1180765) with Disperse Blue 77?

A1: For optimal dye uptake and fixation on polyester fibers, a high-temperature dyeing process is recommended. The ideal temperature is typically around 130°C.[1][2] Dyeing at this temperature increases the kinetic energy of the dye molecules and swells the amorphous regions of the polyester fibers, facilitating dye penetration and leading to better color yield and fastness properties.

Q2: What is the ideal pH for the dyebath when using Disperse Blue 77?

A2: The dyebath for Disperse Blue 77 should be acidic, with an optimal pH range of 4.5 to 5.5.[2] Maintaining this pH is crucial for the stability of the disperse dye and to prevent the hydrolysis of polyester fibers, which can occur in alkaline conditions at high temperatures. Acetic acid is commonly used to adjust and maintain the desired pH.

Q3: Can I dye at a lower temperature if I don't have high-temperature dyeing equipment?

A3: While 130°C is optimal, dyeing at lower temperatures (e.g., 95-100°C) is possible with the use of a carrier, which is a swelling agent that helps the dye penetrate the polyester fiber. However, this method may not achieve the same color depth and fastness as high-temperature dyeing. It is also important to thoroughly clean the fabric after dyeing to remove any residual carrier, as it can negatively impact the light fastness of the dye and may cause skin irritation.

Q4: How can I ensure even dyeing and avoid shade variations?

A4: To achieve level dyeing, it is critical to ensure proper fabric preparation (thorough scouring to remove impurities), a slow and controlled rate of temperature increase (e.g., 1-2°C per minute), adequate dye dispersion using a high-quality dispersing agent, and good circulation of the dye liquor. Additionally, maintaining a consistent pH throughout the process is essential.

Q5: What is reduction clearing, and is it necessary for Disperse Blue 77?

A5: Reduction clearing is a post-dyeing treatment used to remove any unfixed dye from the surface of the fabric. This step is highly recommended to improve the wash and rub fastness of the dyed material. The process typically involves treating the fabric in a bath containing sodium hydrosulfite and sodium hydroxide.

Data Presentation

The following tables summarize the expected impact of temperature and pH on the color strength (K/S value) of polyester dyed with a high-energy anthraquinone (B42736) disperse blue dye, similar in characteristics to Disperse Blue 77.

Table 1: Effect of Dyeing Temperature on Color Strength (K/S) (Assumed constant pH of 4.5 and dyeing time of 60 minutes)

Temperature (°C)	Expected Color Strength (K/S)	Observations
100	Low to Moderate	Inefficient dye uptake without a carrier.
110	Moderate	Improved dye penetration, but may not be sufficient for deep shades.
120	Good	Significant increase in color strength.
130	Excellent	Optimal temperature for achieving maximum color depth and fastness.
140	Good to Excellent	Minimal increase in color strength beyond 130°C, with a potential risk of dye degradation or polyester fiber damage.

Table 2: Effect of Dyebath pH on Color Strength (K/S) (Assumed constant temperature of 130°C and dyeing time of 60 minutes)

Dyebath pH	Expected Color Strength (K/S)	Observations
3.5	Good	Dye is stable, but the highly acidic condition may not be optimal for all auxiliaries.
4.5	Excellent	Optimal pH for dye stability and exhaustion.
5.5	Excellent	Within the optimal range for good color yield.
6.5	Moderate	A decrease in color strength may be observed as the pH becomes less acidic.
7.5	Low	Neutral to slightly alkaline conditions can lead to poor dye uptake and potential dye degradation at high temperatures.

Experimental Protocols

This section provides a detailed methodology for a standard laboratory-scale high-temperature exhaust dyeing of polyester fabric with Disperse Blue 77.

Materials and Equipment:

• 100% Polyester fabric

• Disperse Blue 77

• Dispersing agent

• Acetic acid

• Sodium hydrosulfite

• Sodium hydroxide

• Non-ionic detergent

• High-temperature laboratory dyeing machine

• Beakers and stirring rods

• pH meter

• Heating and stirring plate

Protocol:

• Fabric Preparation (Scouring):

  • Prepare a scouring bath with 1-2 g/L of a non-ionic detergent.

  • Immerse the polyester fabric in the bath at a liquor ratio of 1:20.

  • Heat the bath to 60-70°C and run for 20-30 minutes.

  • Rinse the fabric thoroughly with hot water, followed by a cold water rinse until the water runs clear.

• Dye Bath Preparation:

  • Set the dye bath in the dyeing machine at 50°C.

  • Add 1-2 g/L of a suitable dispersing agent.

  • Adjust the pH of the bath to 4.5-5.5 using acetic acid.

  • In a separate beaker, prepare a dispersion of the required amount of Disperse Blue 77 with a small amount of dispersing agent and warm water. Stir until a uniform paste is formed, then add more water to create a smooth dispersion.

  • Add the dye dispersion to the dye bath.

• Dyeing Cycle:

  • Introduce the scoured polyester fabric into the dye bath.

  • Raise the temperature from 50°C to 130°C at a controlled rate of 1-2°C per minute.

  • Hold the temperature at 130°C for 45-60 minutes, depending on the desired shade depth.

  • Cool the dye bath to 70°C at a rate of 2°C per minute.

• Reduction Clearing:

  • Drain the dye bath.

  • Prepare a fresh bath at 70-80°C containing:

    • Sodium hydrosulfite: 2 g/L

    • Sodium hydroxide: 2 g/L

  • Treat the dyed fabric in this solution for 15-20 minutes.

  • Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

• Neutralization and Drying:

  • Neutralize the fabric in a bath containing 0.5-1.0 g/L of acetic acid for 5-10 minutes.

  • Rinse with cold water.

  • Dry the fabric in an oven or air-dry.

Mandatory Visualization

Caption: High-Temperature Exhaust Dyeing Workflow for Polyester with Disperse Blue 77.

Caption: Troubleshooting Logic for Common Disperse Blue 77 Dyeing Issues.

References

• 1. textilelearner.net [textilelearner.net]
• 2. textilelearner.net [textilelearner.net]

Preventing aggregation and sedimentation of Disperse Blue 77 in dye baths

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in preventing the aggregation and sedimentation of Disperse Blue 77 in dye baths.

Troubleshooting Guide: Aggregation and Sedimentation of Disperse Blue 77

Visible dye particles, sedimentation, or "tarring" in the dye bath can lead to spotting on the substrate, uneven dyeing, and reduced color yield. This guide provides a systematic approach to diagnosing and resolving these issues.

Issue ID	Problem	Potential Causes	Recommended Solutions
DB77-A01	Visible dye particles or sedimentation in the dye bath at room temperature.	Inadequate Initial Dispersion: The dye was not properly wetted and dispersed before being added to the main bath.	- Prepare a pre-dispersion of Disperse Blue 77 by pasting it with a small amount of a suitable dispersing agent and cold water before adding it to the dye bath. - Ensure thorough mixing of the pre-dispersion to break down any initial agglomerates.
Poor Quality Dye: The dye powder may have a large particle size distribution or contain impurities.	- Request a certificate of analysis from the supplier, including filter test results. - Evaluate alternative suppliers if the issue persists.
DB77-A02	Dye aggregation or precipitation upon heating the dye bath.	Thermal Instability of Dispersant: The dispersing agent is not effective at the dyeing temperature.	- Select a dispersing agent with high thermal stability, such as a naphthalene (B1677914) sulfonic acid-formaldehyde condensate or a lignin (B12514952) sulfonate-based dispersant.[1][2] - Increase the concentration of the dispersing agent.
Rapid Heating Rate: A fast temperature rise can shock the dispersion, causing particles to aggregate.	- Control the heating rate, especially in the critical range for polyester (B1180765) dyeing (e.g., 1-2°C per minute).
DB77-A03	Color spots, speckling, or uneven dyeing on the substrate.	High Water Hardness: Presence of divalent cations (Ca²⁺, Mg²⁺) can cause dye precipitation.	- Use deionized or softened water for dye bath preparation. - Add a chelating agent (e.g., EDTA) to sequester metal ions.
Incorrect pH: The dye bath pH is outside the optimal range for Disperse Blue 77 stability.	- Adjust the pH to the recommended range of 4.5-5.5 using a non-volatile buffer like an acetic acid/acetate system.[3][4]
Incompatible Auxiliaries: Other chemicals in the dye bath are interfering with the dispersion.	- Verify the compatibility of all chemicals (e.g., leveling agents, carriers) used in the dye bath.[5] - Pre-dilute auxiliaries before adding them to the dye bath.[5]

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Disperse Blue 77 aggregation in a dye bath?

A1: The main factors contributing to the aggregation of Disperse Blue 77 include improper initial dispersion, use of a thermally unstable or insufficient amount of dispersing agent, high water hardness, incorrect pH of the dye bath, a rapid heating rate during the dyeing process, and the presence of incompatible auxiliary chemicals.[6][7][8]

Q2: What is the optimal pH for a Disperse Blue 77 dye bath?

A2: For most disperse dyes, including anthraquinone-based dyes like Disperse Blue 77, a weakly acidic pH range of 4.5 to 5.5 is recommended for optimal stability.[3][4][9] Maintaining a consistent pH is crucial for level dyeing and reproducibility.

Q3: What type of dispersing agent is most effective for Disperse Blue 77?

A3: Disperse Blue 77, being an anthraquinone (B42736) dye, benefits from the use of high-temperature stable dispersing agents.[10] Lignin sulfonate-based and naphthalene sulfonate-based dispersants are commonly used and effective choices.[1][2][6] The selection should be based on the specific dyeing temperature and other auxiliaries in the bath.

Q4: Can the dyeing temperature affect the stability of Disperse Blue 77?

A4: Yes, temperature plays a critical role. While high temperatures (typically 120-130°C for polyester) are necessary for dye penetration, exceeding the thermal stability of the dye or the dispersing agent can lead to aggregation.[4][11] It is important to follow the recommended temperature profile and heating rate.

Q5: How can I test the dispersion stability of my Disperse Blue 77 dye bath?

A5: You can perform a filter test, such as the AATCC Test Method 146, to evaluate dispersion stability.[12] This involves filtering the dye dispersion through a specified filter paper and observing the time it takes to pass and the amount of residue left on the paper. A stable dispersion will filter quickly with minimal residue.

Data Presentation

The following tables provide recommended starting parameters for dyeing with Disperse Blue 77. These should be optimized for your specific experimental conditions.

Table 1: Recommended Dye Bath Parameters for Disperse Blue 77

Parameter	Recommended Range	Notes
pH	4.5 - 5.5	A weakly acidic medium ensures dye stability.[9] Use an acetic acid/acetate buffer.
Temperature	120 - 130°C	For high-temperature dyeing of polyester.[11]
Water Hardness	< 50 ppm	Use deionized or softened water to prevent precipitation.
Liquor Ratio	1:10 - 1:20	The ratio of the weight of the goods to the volume of the dye liquor.

Table 2: Recommended Concentrations of Auxiliaries

Auxiliary	Recommended Concentration	Purpose
Dispersing Agent	1 - 2 g/L	To maintain dye dispersion stability.[11]
Leveling Agent	0.5 - 1 g/L	To promote even dye uptake.
Chelating Agent (if needed)	0.5 - 1 g/L	To sequester hard water ions.
Acetic Acid	As needed	To adjust and maintain pH.[11]

Experimental Protocols

Protocol 1: Evaluation of Disperse Blue 77 Dispersion Stability (Filter Test)

This protocol is adapted from the principles of AATCC Test Method 146.[12]

1. Materials:

• Disperse Blue 77

• Dispersing agent

• Deionized water

• Acetic acid

• Beakers

• Magnetic stirrer and stir bar

• Heating plate

• Buchner funnel and filter flask

• Whatman No. 2 filter paper (or equivalent)

• Vacuum source

• Stopwatch

2. Procedure:

• Preparation of Dye Dispersion:

  • In a beaker, prepare a 10 g/L dispersion of Disperse Blue 77 in deionized water containing the desired concentration of the dispersing agent.

  • Adjust the pH of the dispersion to 4.5-5.5 with acetic acid.

• Initial Filtration (Room Temperature):

  • Take 200 mL of the prepared dispersion.

  • Assemble the Buchner funnel with a pre-wetted filter paper.

  • Apply vacuum and pour the dispersion into the funnel.

  • Start the stopwatch and record the time required for the entire volume to pass through the filter.

  • Observe the filter paper for any dye residue or spots.

• High-Temperature Stability Test:

  • Take another 200 mL of the initial dye dispersion and place it in a high-temperature dyeing apparatus.

  • Heat the dispersion to 130°C and hold for 60 minutes.[13]

  • Cool the dispersion back to room temperature.

  • Filter the heat-treated dispersion as described in step 2.

  • Record the filtration time and observe the filter paper for any increase in residue, which would indicate poor thermal stability.[13][14]

4. Interpretation of Results:

• A stable dispersion will have a short filtration time and leave minimal to no residue on the filter paper, both before and after heat treatment.

• An increase in filtration time and the presence of visible particles on the filter paper after the high-temperature test indicate that the dye or dispersing agent is not thermally stable.

Protocol 2: Spectrophotometric Evaluation of Dye Aggregation

This protocol provides a method to qualitatively assess dye aggregation by observing changes in the absorption spectrum.

1. Materials:

• Disperse Blue 77

• Suitable dispersing agent

• Deionized water

• UV-Vis Spectrophotometer

• Cuvettes

2. Procedure:

• Prepare a stock solution of Disperse Blue 77 with a known concentration of dispersing agent in deionized water.

• Create a series of dilutions from the stock solution.

• Measure the absorbance spectrum of each dilution using the UV-Vis spectrophotometer over a relevant wavelength range for Disperse Blue 77.

• Analyze the spectra:

  • Plot absorbance versus wavelength for each concentration.

  • Observe any shifts in the wavelength of maximum absorbance (λmax). A blue-shift (hypsochromic shift) can indicate the formation of H-aggregates, while a red-shift (bathochromic shift) may suggest J-aggregates.[15]

  • Deviations from the Beer-Lambert law (a non-linear relationship between absorbance and concentration) can also be an indication of dye aggregation.[16]

Visualizations

Caption: Factors contributing to the aggregation of Disperse Blue 77.

Caption: A logical workflow for troubleshooting dye aggregation issues.

References

• 1. Anthraquinone Dyes - Dyeing-pedia [china-dyestuff.com]
• 2. Anthraquinone disperse dyes - Knowledge [colorfuldyes.com]
• 3. benchchem.com [benchchem.com]
• 4. What is Disperse Dyeing? A Complete Guide to Dyeing Synthetics [colourinn.in]
• 5. fsw.cc [fsw.cc]
• 6. borregaard.com [borregaard.com]
• 7. textilestudycenter.com [textilestudycenter.com]
• 8. What are Common problems for Disperse dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 9. Dyeing properties of disperse dyes - PH sensitivity - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 10. Low Price High Light Fastness Disperse Blue 77 Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 11. textilelearner.net [textilelearner.net]
• 12. AATCC - AATCC [members.aatcc.org]
• 13. 5 ways to identify the quality of disperse dyes [tianshengchem.com]
• 14. Methods for Testing The Quality of Disperse Dyes - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 15. Systematically Exploring Molecular Aggregation and Its Impact on Surface Tension and Viscosity in High Concentration Solutions [mdpi.com]
• 16. sdc.org.uk [sdc.org.uk]

Troubleshooting uneven dyeing and shade variation with Disperse Blue 77

This technical support center provides troubleshooting guidance for common issues encountered during the dyeing of synthetic fibers, particularly polyester (B1180765), with Disperse Blue 77. The information is tailored for researchers, scientists, and professionals in drug development who may use this dye in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What is Disperse Blue 77 and for what is it primarily used?

Disperse Blue 77 is an anthraquinone-based disperse dye known for its dark blue shade.[1][2] Its chemical formula is C20H12N2O6, and its CAS registry number is 20241-76-3.[1][2] Due to its low water solubility, it is applied from a fine aqueous dispersion to dye hydrophobic synthetic fibers.[1] It is principally used for dyeing and printing on polyester and its blended fabrics.[3][4][5] This dye is classified as a high-temperature dye, making it suitable for high-temperature and high-pressure dyeing processes, where it exhibits excellent performance.[1][4]

Q2: What are the common causes of uneven dyeing and shade variation with Disperse Blue 77?

Uneven dyeing and shade variation are frequent challenges in textile dyeing. The primary causes for these issues when using Disperse Blue 77 include:

• Improper Dye Dispersion: Aggregation of dye particles can lead to specks and uneven color.

• Incorrect Temperature Control: As a high-temperature dye, precise temperature management is crucial. Deviations from the recommended range can affect the rate of dye uptake and lead to unlevel dyeing.

• Inadequate pH Control: Disperse dyes, including Disperse Blue 77, are most stable within a specific pH range. Fluctuations can alter the dye's solubility and exhaustion rate.[6]

• Poor Fabric Preparation: Residual impurities like oils or sizing agents on the fabric can inhibit uniform dye penetration.[7]

• Inappropriate Auxiliary Selection: The choice and concentration of dispersing and leveling agents are critical for achieving a uniform dyeing.

Q3: I'm observing color specks and blotches on my fabric. What is the likely cause and how can I fix it?

Color specks and blotches are typically a result of poor dye dispersion. This can happen if the dye particles are not finely and evenly distributed in the dyebath.

Troubleshooting Steps:

• Ensure Proper Pre-Dispersion: Before adding Disperse Blue 77 to the main dyebath, create a paste with a small amount of warm water and a suitable dispersing agent. This should then be diluted with more water while stirring continuously.

• Select an Effective Dispersing Agent: Utilize a high-quality dispersing agent that is stable at high temperatures.

• Check Water Hardness: Hard water can cause dye aggregation. The use of a sequestering agent is recommended if the water hardness is high.

• Maintain Adequate Agitation: Ensure there is sufficient and constant agitation in the dyebath to keep the dye particles suspended.

Q4: My dyed fabric has a lighter or darker shade than intended. What could be the reason?

Shade variation from the target can be attributed to several factors:

• Incorrect Dyeing Temperature: Disperse Blue 77 is a high-temperature dye, with a recommended dyeing temperature of 130-135°C.[4] Dyeing outside this range will significantly impact the final shade.

• pH Out of Range: The optimal pH for dyeing with Disperse Blue 77 is between 4.5 and 5.5.[8][9][10] A pH outside this range can affect the dye uptake.

• Inaccurate Dye and Auxiliary Measurement: Precisely weighing the dye and auxiliaries according to the recipe is essential for reproducibility.

• Liquor Ratio Variation: The ratio of the dye liquor to the fabric weight should be kept consistent between batches. A common liquor ratio for this dye is 1:20 to 1:30.[4]

Data Presentation

Table 1: Physical and Chemical Properties of Disperse Blue 77

Property	Value
Chemical Class	Anthraquinone[1][2]
Molecular Formula	C20H12N2O6[1]
Molecular Weight	376.32 g/mol [2]
CAS Number	20241-76-3[1][2]
Appearance	Dark blue powder[3]
Water Solubility	Very low[1]

Table 2: Recommended Dyeing Parameters for Disperse Blue 77 on Polyester

Parameter	Recommended Value
Dyeing Temperature	130-135°C[4]
pH of Dyebath	4.5 - 5.5[8][9][10]
pH Dependency Range	3 - 9[4]
Liquor Ratio	1:20 - 1:30[4]
Leveling Agent	Use of a high-temperature leveling agent is recommended, especially for lighter shades.[4]
Reduction Clearing	Recommended after dyeing to improve wash fastness.

Table 3: Fastness Properties of Disperse Blue 77

Fastness Property	Rating
Light Fastness	6-7 (ISO)[1]
Washing Fastness	Excellent[4]
Sublimation Fastness	Excellent[4]

Experimental Protocols

Protocol for High-Temperature Exhaust Dyeing of Polyester with Disperse Blue 77

• Fabric Preparation: Ensure the polyester fabric is thoroughly scoured to remove any impurities and then rinsed well.

• Dyebath Preparation:

  • Set the liquor ratio (e.g., 1:20).

  • Add a sequestering agent if using hard water.

  • Add a high-temperature dispersing agent (e.g., 0.5 - 1.0 g/L).

  • Add a high-temperature leveling agent (e.g., 0.5 - 1.0 g/L).

  • Adjust the pH of the dyebath to 4.5 - 5.5 using acetic acid.

• Dye Dispersion:

  • Separately, make a paste of the required amount of Disperse Blue 77 with a small amount of warm water and dispersing agent.

  • Add this dispersion to the dyebath.

• Dyeing Cycle:

  • Immerse the polyester fabric in the dyebath at 50-60°C.

  • Raise the temperature to 130°C at a rate of 1-2°C per minute.

  • Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.

  • Cool down the dyebath to 70°C.

• After-treatment (Reduction Clearing):

  • At 70°C, add caustic soda and sodium hydrosulfite to the bath.

  • Treat for 15-20 minutes.

  • Rinse the fabric thoroughly with hot and then cold water.

  • Neutralize with acetic acid if necessary.

• Drying: Dry the fabric.

Mandatory Visualization

Caption: Troubleshooting workflow for uneven dyeing with Disperse Blue 77.

Caption: High-temperature exhaust dyeing workflow for Disperse Blue 77.

References

• 1. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Page loading... [guidechem.com]
• 4. Low Price High Light Fastness Disperse Blue 77 Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 5. China Biggest Disperse Blue 77 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 6. Dyeing properties of disperse dyes - PH sensitivity - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 7. What is the dyeing process of disperse dye polyester? - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 8. scribd.com [scribd.com]
• 9. scribd.com [scribd.com]
• 10. Textile Knowledge : Disperse dyeing effected by ph [textileengg.blogspot.com]

Technical Support Center: Optimizing Reduction Clearing for Disperse Blue 77 Dyed Polyester

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reduction clearing process for polyester (B1180765) dyed with Disperse Blue 77.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of a reduction clearing process in polyester dyeing?

A1: The reduction clearing process is a critical post-treatment step after dyeing polyester with disperse dyes, such as Disperse Blue 77.[1][2] Its main goal is to remove unfixed dye particles from the surface of the fibers.[3][4] This procedure is essential for achieving optimal color fastness (to washing, rubbing, and perspiration), improving the brightness of the shade, and preventing color bleeding onto other fabrics.[5][6]

Q2: What are the key chemical components of a conventional reduction clearing bath?

A2: A conventional reduction clearing bath typically consists of an alkaline solution containing a reducing agent. The most commonly used chemicals are sodium hydrosulfite (also known as sodium dithionite) and an alkali, such as caustic soda (sodium hydroxide).[4][7][8]

Q3: Are there more environmentally friendly alternatives to the conventional sodium hydrosulfite reduction clearing process?

A3: Yes, due to environmental concerns associated with the byproducts of sodium dithionite, several greener alternatives are being explored and implemented.[4] These include:

• Acidic Reduction Clearing : Utilizes reducing agents effective under acidic conditions, saving water and energy by eliminating the need to change the dyebath's pH after dyeing.[4][9]

• Thiourea Dioxide : A more stable reducing agent than sodium hydrosulfite, with strong reducing power in alkaline conditions.[10]

• Electrochemical Methods : Employs an electric current to reduce the unfixed dye on the fabric's surface.[4]

• Ozone and Plasma Treatments : Advanced oxidation processes that can effectively remove surface dye while significantly reducing the consumption of water, chemicals, and energy.[4]

• Bio-based Auxiliaries : Research is ongoing into the use of natural surfactants and enzymes as alternatives to conventional chemicals.[4]

Q4: What are the critical parameters that influence the effectiveness of the reduction clearing process?

A4: The success of the reduction clearing process depends on several key parameters:

• Concentration of Reducing Agent and Alkali : Sufficient quantities of the reducing agent and alkali are necessary to effectively reduce the surface dye.[4]

• Temperature : The process is typically carried out at elevated temperatures, generally between 60-80°C, to ensure the efficient removal of unfixed dye.[1][4][8]

• Time : A sufficient treatment time, usually 15-30 minutes, is required for the chemical reactions to complete.[1][4]

• pH : An alkaline pH is crucial for the reductive action of sodium hydrosulfite on the disperse dye.[4]

Q5: Can the reduction clearing process affect the final shade of the dyed material?

A5: When performed correctly, reduction clearing should only act on the unfixed surface dye and not affect the shade of the dye that has penetrated the fiber. However, overly aggressive conditions, such as excessively high temperatures, prolonged treatment times, or incorrect pH, could potentially strip some dye from within the fiber, leading to a lighter shade.[11]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor Wash Fastness	Incomplete removal of unfixed surface dye.	Optimize the reduction clearing process by ensuring adequate concentration of reducing agent, temperature, and time. A thorough reduction clearing is one of the most effective methods for significantly improving wash fastness.[4]
Dye migration during drying or storage.	Control the temperature of subsequent heat treatments, such as heat-setting, as high temperatures can cause dye to migrate to the fiber surface.[11]
Poor Rubbing Fastness (Crocking)	Unfixed dye on the fabric surface.	An effective reduction clearing process is the primary solution to improve rubbing fastness.[3]
Thermal migration of the dye.	Select disperse dyes with higher sublimation fastness and control the temperature of finishing processes.[3]
Uneven Color or Shading	Insufficient cleaning of the dyed fabric.	Ensure a uniform and thorough reduction clearing process to remove all surface dye evenly.
Inadequate rinsing after reduction clearing.	Thoroughly rinse the fabric after reduction clearing to remove all residual chemicals and decomposed dye.[12]
Shade Change or Fading	Overly aggressive reduction clearing conditions.	Optimize the concentration of chemicals, temperature, and treatment time to avoid stripping the fixed dye from the fiber.[11]
Use of certain finishing chemicals.	Evaluate all finishing chemicals for their compatibility and potential to affect the final shade.

Data Presentation

Table 1: Properties of C.I. Disperse Blue 77

Property	Value	Source
Chemical Formula	C₂₀H₁₂N₂O₆	[13][14]
Molecular Weight	376.3 g/mol	[13][15]
CAS Registry Number	20241-76-3	[14]
Molecular Structure	Anthraquinone	[15]
Appearance	Dark blue powder	[14]
Solubility	Insoluble in water, soluble in organic solvents.	[14]

Table 2: Typical Fastness Properties of Disperse Blue 77 on Polyester

Fastness Property	ISO Rating	AATCC Rating	Source
Light Fastness	6-7	6	[15]
Washing Fastness (Fading)	5	5
Washing Fastness (Staining)	4	4-5
Perspiration Fastness (Fading)	5	5
Perspiration Fastness (Staining)	5	5
Ironing Fastness	5	4

Table 3: Comparison of Conventional and Alternative Reducing Agents

Reducing Agent	Typical Process Conditions	Advantages	Disadvantages
Sodium Hydrosulfite	60-80°C, 20-30 min, alkaline pH	Effective at removing unfixed dye.	Environmentally unfavorable by-products.[1]
Thiourea Dioxide	Alkaline conditions	Strong reducing power, more stable than sodium hydrosulfite.[10]	Requires careful storage to prevent decomposition.[10]
Acidic Reducing Agents	Acidic conditions	Saves water and energy by eliminating pH change after dyeing.[4][9]	May be less effective for certain dyes.
Enzymatic Treatment	40-60°C, neutral pH	Milder conditions, reduced energy consumption and environmental impact.[16]	Enzyme stability and cost can be a factor.[16]

Experimental Protocols

1. Standard Dyeing Procedure for Polyester with Disperse Blue 77

• Fabric Preparation: Scour the 100% polyester fabric with a solution of a non-ionic detergent and soda ash to remove impurities. Rinse thoroughly.

• Dye Bath Preparation (Liquor Ratio 10:1):

  • Set the dyebath at 50°C.

  • Add a dispersing/leveling agent.

  • Adjust the pH to 4.5-5.5 using an acetic acid/acetate buffer system.

• Dyeing Process:

  • Pre-disperse the required amount of Disperse Blue 77 in warm water with a small amount of dispersing agent.

  • Add the dispersion to the dyebath.

  • Raise the temperature to 130°C at a rate of 1.5°C/minute.

  • Hold at 130°C for 45-60 minutes.

  • Cool the dyebath to 80°C.

2. Conventional Alkaline Reduction Clearing

• Bath Preparation (Liquor Ratio 10:1):

  • At 80°C, add 2 g/L of sodium hydrosulfite and 2 g/L of caustic soda.

• Treatment:

  • Run the fabric in this bath for 15-20 minutes at 70-80°C.

• Rinsing and Neutralization:

  • Drain the bath and rinse with hot water (60-70°C).

  • Neutralize the fabric with a dilute solution of acetic acid.

  • Perform a final cold rinse.[11]

3. Evaluation of Color Fastness to Washing (ISO 105-C06)

• Specimen Preparation: A specimen of the dyed and reduction-cleared fabric is sewn together with a multi-fiber adjacent fabric.

• Washing Procedure: The composite specimen is placed in a stainless-steel container with a specified detergent solution and stainless-steel balls. The container is then agitated in a laundering machine at a specified temperature (e.g., 60°C) for a set duration (e.g., 30 minutes).

• Assessment: After rinsing and drying, the change in color of the specimen and the degree of staining on the multi-fiber adjacent fabric are assessed using the Grey Scale.

Visualizations

Caption: Experimental workflow for dyeing polyester with Disperse Blue 77 and subsequent reduction clearing.

Caption: Troubleshooting logic for addressing poor color fastness of Disperse Blue 77 on polyester.

References

• 1. ijarbs.com [ijarbs.com]
• 2. textileflowchart.com [textileflowchart.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. dspace.daffodilvarsity.edu.bd:8080 [dspace.daffodilvarsity.edu.bd:8080]
• 7. Evaluating Sustainable Alternatives to Conventional Reduction Clearing in Polyester Dyeing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Reduction cleaning of disperse dyes - Knowledge [colorfuldyes.com]
• 10. CN102808340B - Stable liquid reductive cleaner after disperse dyeing - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. C.I. Disperse Blue 77 | C20H12N2O6 | CID 102057906 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Page loading... [wap.guidechem.com]
• 15. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 16. austinpublishinggroup.com [austinpublishinggroup.com]

Technical Support Center: Minimizing Environmental Effluent from Disperse Blue 77 Dyeing Processes

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on minimizing the environmental impact of Disperse Blue 77 dyeing processes. This resource offers troubleshooting guides for common experimental issues, frequently asked questions, detailed experimental protocols, and quantitative data to support your research and development efforts.

Troubleshooting Guide

This section addresses common problems encountered during the dyeing of substrates with Disperse Blue 77 and subsequent effluent treatment, providing potential causes and recommended solutions.

Issue	Potential Causes	Recommended Solutions
Uneven Dyeing (Shade Variation)	1. Improper fabric preparation: Presence of residual oils, sizes, or other impurities on the substrate. 2. Rapid rate of temperature rise: Can cause uneven dye uptake.[1][2] 3. Inadequate dye dispersion: Aggregation or sedimentation of dye particles in the dyebath.[3] 4. Poor circulation of dye liquor: Insufficient agitation or overloading of the dyeing machine.[1] 5. Incorrect pH of the dyebath: Disperse dyes are sensitive to pH, and deviations can affect dye stability and uptake.[2][4]	1. Ensure thorough pre-treatment (scouring) of the substrate to achieve uniform absorbency. 2. Control the heating rate, especially in the critical temperature range for polyester (B1180765) (e.g., 1-2°C/minute).[1][2] 3. Use a high-quality, high-temperature stable dispersing agent and pre-disperse the dye before adding it to the bath.[2] 4. Ensure proper loading of the dyeing machine to allow for good liquor circulation.[1] 5. Maintain a consistent acidic pH (typically 4.5-5.5) throughout the dyeing process using a suitable buffer like acetic acid.[5][6]
Poor Color Fastness (Wash, Rub, or Light)	1. Incomplete removal of unfixed surface dye: Residual dye on the fiber surface leads to poor wash and rub fastness.[1] 2. Inadequate dye penetration: Insufficient temperature or time during the dyeing process.[3] 3. Dye migration: Shifting of the color to surrounding areas during drying or storage.[7]	1. Perform a thorough reduction clearing process after dyeing to remove unfixed surface dye.[1][8] 2. Ensure the dyeing temperature reaches and is held at the recommended level (typically 130°C for polyester) for an adequate duration (30-60 minutes).[5] 3. Optimize the drying process and consider using an anti-migration agent if necessary.
Dye Spots or Specks	1. Agglomeration of dye particles: Poor dispersion of the dye in the bath.[3] 2. Hard water: Presence of calcium and magnesium ions can cause dye precipitation.[7] 3. Compatibility issues: Incompatibility between the dye and other auxiliaries in the dyebath.	1. Improve dye dispersion by preparing a paste of the dye with a dispersing agent and warm water before adding to the main bath.[1] 2. Use a sequestering agent to chelate metal ions in hard water.[1] 3. Check the compatibility of all chemicals and auxiliaries before use.
High Effluent Color	1. Low dye exhaustion: Sub-optimal dyeing conditions (temperature, pH, time) leading to a high concentration of residual dye in the effluent.[1] 2. Ineffective reduction clearing: Incomplete removal of unfixed dye from the fabric.[8]	1. Optimize the dyeing process to maximize dye uptake by the fiber.[1] 2. Implement an effective reduction clearing step.[8] 3. Employ appropriate effluent treatment methods such as adsorption or advanced oxidation processes.
Shade Reproducibility Issues	1. Variations in raw materials: Inconsistent quality of dye, substrate, or chemicals. 2. Inconsistent process parameters: Fluctuations in temperature, time, pH, or liquor ratio between batches.[2]	1. Source materials from reliable suppliers and perform quality control checks. 2. Calibrate all equipment (thermometers, pH meters, etc.) regularly and strictly adhere to the optimized dyeing protocol for every batch.[1]

Frequently Asked Questions (FAQs)

Dyeing Process Optimization

• Q1: What are the optimal dyeing conditions for Disperse Blue 77 on polyester? A1: For high-temperature exhaust dyeing of polyester with Disperse Blue 77, the recommended temperature is around 130°C.[5] The pH of the dyebath should be maintained in a weakly acidic range of 4.5-5.5.[5][6] The holding time at the dyeing temperature is typically 30-60 minutes, depending on the desired shade depth.[5]

• Q2: Why is a dispersing agent necessary for dyeing with Disperse Blue 77? A2: Disperse Blue 77, like other disperse dyes, has very low solubility in water. A dispersing agent is crucial to create a stable and fine dispersion of the dye particles in the dyebath, preventing aggregation and ensuring even distribution and uptake by the fiber, which helps to avoid dye spots and uneven dyeing.[3]

• Q3: What is reduction clearing and why is it important? A3: Reduction clearing is a post-dyeing treatment that uses a reducing agent (like sodium hydrosulfite) and an alkali (like sodium hydroxide) to remove unfixed disperse dye from the surface of the dyed fabric.[6][8] This step is essential for improving the wash and rub fastness of the dyed material and for reducing the color of the subsequent rinsing effluent.[1][8]

Effluent Treatment

• Q4: What are the most effective methods for treating effluent containing Disperse Blue 77? A4: Common and effective methods include adsorption onto activated carbon and other low-cost adsorbents, as well as advanced oxidation processes (AOPs) such as the Fenton process and photocatalytic degradation.[9][10]

• Q5: How does pH affect the removal of Disperse Blue 77 from wastewater? A5: The pH of the effluent can significantly influence the efficiency of treatment methods. For adsorption processes, the optimal pH can vary depending on the adsorbent material but is often in the neutral to slightly acidic or alkaline range.[11] For AOPs like the Fenton process, an acidic pH of around 3 is typically optimal for the generation of hydroxyl radicals that degrade the dye.[9]

Quantitative Data Summary

The following tables provide a summary of quantitative data for the dyeing process and effluent treatment. Note that the data for effluent treatment may be for similar disperse blue dyes and should be used as a reference, with optimization for Disperse Blue 77 recommended.

Table 1: Recommended Parameters for High-Temperature Exhaust Dyeing of Polyester with Disperse Blue 77

Parameter	Recommended Value/Range	Notes
Dye Concentration	0.5 - 3.0 % (on weight of fabric)	Dependent on desired shade depth.
Liquor Ratio	1:10 - 1:20	The ratio of the weight of the dyebath to the weight of the fabric.
pH	4.5 - 5.5	Maintained with an acetic acid/acetate buffer.[5][6]
Dispersing Agent	0.5 - 1.5 g/L	High-temperature stable, non-foaming type.
Leveling Agent	0.5 - 1.0 g/L	To promote even dye uptake.
Temperature Profile	Ramp up at 1-2°C/min to 130°C, hold for 30-60 min.[1][2][5]	Slow ramp in the critical range (80-130°C) is crucial.[1]
Reduction Clearing	2 g/L Sodium Hydrosulfite, 2 g/L Sodium Hydroxide at 70-80°C for 15-20 min.	To remove unfixed surface dye.[1]

Table 2: Performance of Effluent Treatment Methods for Disperse Blue Dyes

Treatment Method	Adsorbent/Catalyst	Dye	Initial Concentration	pH	Contact Time	Removal Efficiency	Reference
Adsorption	Activated Carbon (from date seeds)	Disperse Blue	20 mg/L	7	Not Specified	66.47%	[11]
Fenton Process	Fe²⁺/H₂O₂	Disperse Blue 79	60 mg/L	3	60 min	85% Color Removal, 75% COD Removal	[9][12]
Photocatalytic Degradation	ZnO/Mn	Disperse Blue 79:1	3 x 10⁻⁵ M	8.5	Not Specified	Rate constant (k) = 2.06 x 10⁻⁴ sec⁻¹	[13]

Experimental Protocols

1. High-Temperature Exhaust Dyeing of Polyester with Disperse Blue 77

This protocol outlines a general procedure for dyeing polyester fabric with Disperse Blue 77 in a laboratory-scale high-temperature dyeing machine.

• Materials and Reagents:

  • Polyester fabric

  • Disperse Blue 77

  • High-temperature dispersing agent

  • Leveling agent

  • Acetic acid

  • Sodium acetate

  • Sodium hydrosulfite

  • Sodium hydroxide

  • Non-ionic detergent

• Procedure:

  • Scouring: Pre-wash the polyester fabric with a solution of 1-2 g/L non-ionic detergent at 60-70°C for 20 minutes to remove any impurities. Rinse thoroughly with hot and then cold water.

  • Dye Bath Preparation:

    • Set the liquor ratio (e.g., 1:15).

    • Add a dispersing agent (e.g., 1 g/L) and a leveling agent (e.g., 0.5 g/L) to the dyebath.

    • Adjust the pH of the dyebath to 4.5-5.5 using acetic acid and sodium acetate.

  • Dye Dispersion:

    • Separately, make a paste of the required amount of Disperse Blue 77 with a small amount of warm water and dispersing agent.

    • Add more warm water to the paste to create a fine dispersion.

  • Dyeing:

    • Add the dye dispersion to the dyebath.

    • Introduce the scoured polyester fabric into the dyebath at around 50-60°C.

    • Raise the temperature to 130°C at a rate of 1.5°C/minute.[1]

    • Hold the temperature at 130°C for 45-60 minutes.[5]

    • Cool the dyebath down to 70-80°C at a rate of 2°C/minute.[1]

  • Reduction Clearing:

    • Drain the dyebath.

    • Prepare a new bath with 2 g/L sodium hydrosulfite and 2 g/L sodium hydroxide.[1]

    • Treat the dyed fabric at 70-80°C for 15-20 minutes.[1]

  • Rinsing and Neutralization:

    • Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

    • Neutralize the fabric with a dilute solution of acetic acid (0.5 g/L).

    • Finally, rinse with cold water and air dry.

2. Adsorption of Disperse Blue 77 from Aqueous Solution using Activated Carbon

This protocol describes a batch adsorption experiment to evaluate the removal of Disperse Blue 77 from a synthetic effluent using activated carbon.

• Materials and Reagents:

  • Disperse Blue 77

  • Activated Carbon

  • Distilled water

  • Hydrochloric acid (HCl) and Sodium Hydroxide (NaOH) for pH adjustment

  • Conical flasks

  • Shaker

• Procedure:

  • Prepare a stock solution of Disperse Blue 77 (e.g., 100 mg/L) in distilled water.

  • Prepare a series of standard solutions of different concentrations by diluting the stock solution.

  • In a set of conical flasks, add a fixed amount of activated carbon (e.g., 0.1 g) to a fixed volume of the dye solution of a known initial concentration (e.g., 50 mL of 20 mg/L).

  • Adjust the pH of the solutions to the desired value using HCl or NaOH.

  • Place the flasks on a shaker and agitate at a constant speed (e.g., 150 rpm) for a specific contact time at a constant temperature.

  • After the desired time, filter the solutions to separate the activated carbon.

  • Analyze the concentration of Disperse Blue 77 remaining in the filtrate using a UV-Vis spectrophotometer at its maximum absorbance wavelength (λmax).

  • Calculate the removal efficiency and the amount of dye adsorbed per unit mass of adsorbent.

3. Spectrophotometric Determination of Disperse Blue 77 Concentration

This protocol outlines the steps for quantifying the concentration of Disperse Blue 77 in an aqueous solution using a UV-Vis spectrophotometer.

• Materials and Reagents:

  • Disperse Blue 77

  • Distilled water or a suitable solvent

  • Volumetric flasks

  • Pipettes

  • UV-Vis Spectrophotometer

• Procedure:

  • Determine the λmax of Disperse Blue 77 by scanning a dilute solution over a wavelength range (e.g., 400-800 nm).

  • Prepare a stock solution of known concentration of Disperse Blue 77.

  • Prepare a series of standard solutions with decreasing concentrations by serial dilution of the stock solution.

  • Measure the absorbance of each standard solution at the λmax.

  • Plot a calibration curve of absorbance versus concentration. The curve should be linear and pass through the origin.

  • Measure the absorbance of the unknown sample (effluent) at the λmax. If the absorbance is too high, dilute the sample with a known factor.

  • Determine the concentration of Disperse Blue 77 in the unknown sample from the calibration curve. Remember to multiply by the dilution factor if the sample was diluted.

Visualizations

Caption: High-temperature exhaust dyeing workflow for polyester with Disperse Blue 77.

Caption: General workflow for the treatment of Disperse Blue 77 dyeing effluent.

Caption: Logical workflow for troubleshooting uneven dyeing issues.

References

• 1. benchchem.com [benchchem.com]
• 2. autumnchem.com [autumnchem.com]
• 3. scialert.net [scialert.net]
• 4. scribd.com [scribd.com]
• 5. autumnchem.com [autumnchem.com]
• 6. Reduction Clearing agent | Dyeing | NICCA Textile Chemicals [nctexchem.com]
• 7. researchgate.net [researchgate.net]
• 8. ijarbs.com [ijarbs.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.aip.org [pubs.aip.org]
• 11. tsijournals.com [tsijournals.com]
• 12. benchchem.com [benchchem.com]
• 13. jetir.org [jetir.org]

Addressing poor wash and rub fastness in Disperse Blue 77 dyeings

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing poor wash and rub fastness in Disperse Blue 77 dyeings.

Troubleshooting Guide

This guide addresses common issues encountered during the dyeing of polyester (B1180765) and other synthetic fibers with Disperse Blue 77, focusing on improving wash and rub fastness.

Issue	Potential Cause(s)	Recommended Solutions
Poor Wash Fastness	1. Incomplete removal of unfixed dye: A primary cause of poor wash fastness is the presence of loose dye molecules on the fiber surface.[1][2][3] 2. Inadequate dyeing process: Insufficient temperature, time, or improper pH during dyeing can lead to poor dye penetration and fixation.[4][5] 3. Dye agglomeration: Disperse dyes can aggregate, preventing proper diffusion into the fiber.[5] 4. Oligomer formation: Low molecular weight polyester oligomers can migrate to the surface and trap unfixed dye.[1][2]	1. Implement or optimize a reduction clearing process: This is a critical post-dyeing step to strip unfixed dye from the fiber surface.[1][2][3] 2. Optimize dyeing parameters: Ensure the dyeing temperature is between 130-135°C and maintain a pH of 3-9.[6] 3. Use an effective dispersing agent: This helps to maintain a stable dye dispersion and prevent agglomeration.[5] 4. Control oligomers: Use an oligomer-control agent and ensure the reduction clearing is carried out at a sufficiently high temperature (around 70-80°C).[1][2]
Poor Rub Fastness	1. Surface dye particles: Similar to poor wash fastness, unfixed dye on the surface is a major contributor to poor rub fastness.[3][7][8] 2. Thermal migration: Subsequent heat treatments (e.g., heat setting) can cause dye to migrate from the fiber's interior to the surface.[3][9] 3. Fabric construction: Fabrics with rough surfaces or high hairiness can exhibit lower rubbing fastness.[3][8] 4. Binder issues in printing: For printed fabrics, the type and curing of the binder are crucial for rub fastness.	1. Thorough reduction clearing: An effective reduction clearing process is the primary solution to improve rub fastness.[3] 2. Select dyes with good thermal stability: Minimize the temperature and duration of post-dyeing heat treatments.[9] 3. Proper fabric preparation: Ensure the fabric surface is smooth. 4. Use appropriate binders and crosslinking agents: For printed textiles, ensure proper selection and curing of binders to lock in the dye.[7]
Inconsistent Fastness Results	1. Variations in process parameters: Inconsistent temperature, time, pH, or liquor ratio between batches. 2. Water quality: Hard water can interfere with dye dispersion and lead to uneven dyeing and poor fastness.[10] 3. Raw material variability: Differences in fabric batches or dye lots.	1. Standardize the dyeing and after-treatment processes: Ensure all parameters are carefully controlled and monitored for each batch. 2. Use soft or deionized water: If using hard water, a sequestering agent is recommended.[10] 3. Source materials from reliable suppliers: Test new batches of fabric and dye before bulk production.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Blue 77 and what are its typical fastness properties?

Disperse Blue 77 is an anthraquinone-based disperse dye used for dyeing hydrophobic synthetic fibers, particularly polyester.[11] It is known for its excellent light and washing fastness.[6][11]

Q2: What is the most critical step to improve the wash and rub fastness of Disperse Blue 77?

The most critical step is the post-dyeing reduction clearing process.[1][2][3] This treatment removes unfixed dye from the fiber surface, which is the primary cause of poor wash and rub fastness.

Q3: What are the optimal dyeing conditions for Disperse Blue 77?

Disperse Blue 77 is a high-temperature dye, with an optimal dyeing temperature range of 130-135°C.[6] The recommended pH range for the dyebath is between 3 and 9.[6]

Q4: Can auxiliaries affect the fastness properties of Disperse Blue 77?

Yes, the proper selection and use of auxiliaries are crucial. A high-quality dispersing agent is necessary to prevent dye aggregation.[5] Leveling agents can ensure even dye uptake, and in some cases, dye-fixing agents can be used in post-treatment to further enhance fastness.[7]

Q5: What is thermal migration and how does it affect fastness?

Thermal migration is the movement of dye molecules from the interior of the fiber to the surface during post-dyeing heat treatments like drying or heat-setting.[3][9] This can lead to a decrease in rub fastness as the concentration of dye on the surface increases.[9] Selecting dyes with good thermal stability and controlling the temperature and duration of heat treatments can mitigate this issue.

Data Presentation

Table 1: Fastness Properties of Disperse Blue 77

Fastness Property	Test Method	Rating
Light Fastness	ISO	6-7
Wash Fastness	ISO	4-5
Perspiration Fastness	ISO	5
Ironing Fastness	ISO	4
Rubbing Fastness	-	3-4

Note: Ratings are on a scale of 1 to 5, with 5 being the best, except for light fastness which is on a scale of 1 to 8.[6][12]

Experimental Protocols

1. Standard Dyeing Protocol for Polyester with Disperse Blue 77

• Fabric Preparation: Scour the 100% polyester fabric with a non-ionic detergent and soda ash to remove any impurities. Rinse thoroughly.

• Dye Bath Preparation (Liquor Ratio 1:10):

  • Set the dyebath at 50°C.

  • Add a sequestering agent if using hard water.

  • Add a dispersing/leveling agent (e.g., 1 g/L).

  • Adjust the pH to 4.5-5.5 using an acetic acid/acetate buffer.

• Dyeing:

  • Pre-disperse the required amount of Disperse Blue 77 in warm water with a small amount of dispersing agent.

  • Add the dye dispersion to the dyebath.

  • Raise the temperature to 130°C at a rate of 1.5-2.0°C per minute.

  • Hold at 130°C for 30-60 minutes, depending on the desired shade.

  • Cool the dyebath down to 70-80°C.

• Rinsing: Drain the dyebath and rinse the fabric thoroughly with hot water.

2. Reduction Clearing Protocol

• Bath Preparation: Prepare a fresh bath at 70-80°C.

• Chemicals: Add sodium hydrosulfite (sodium dithionite) and caustic soda to the bath. A typical concentration is 2 g/L of each.

• Treatment: Treat the dyed fabric in this bath for 15-20 minutes.

• Rinsing and Neutralization:

  • Drain the reduction clearing bath and rinse the fabric thoroughly with hot water.

  • Neutralize the fabric with acetic acid in a fresh bath.

  • Rinse with cold water.

Mandatory Visualization

Caption: Experimental workflow for dyeing polyester with Disperse Blue 77.

Caption: Troubleshooting decision tree for poor fastness in Disperse Blue 77 dyeings.

References

• 1. austinpublishinggroup.com [austinpublishinggroup.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Optimisation of the Disperse Dyeing Process using Dyebath Analysis - Fibre2Fashion [fibre2fashion.com]
• 5. autumnchem.com [autumnchem.com]
• 6. Low Price High Light Fastness Disperse Blue 77 Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 7. fineotex.com [fineotex.com]
• 8. Reasons affecting the rubbing fastness of dyed fabrics - Knowledge - [huacaifiber.com]
• 9. kayakuth.co.th [kayakuth.co.th]
• 10. www2.mst.dk [www2.mst.dk]
• 11. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 12. betakim.com.tr [betakim.com.tr]

Technical Support Center: Overcoming Carrier-Related Issues in Disperse Blue 77 Dyeing

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the dyeing of polyester (B1180765) substrates with Disperse Blue 77 using carriers.

Troubleshooting Guide

This guide addresses specific issues in a question-and-answer format to facilitate rapid problem-solving during your experiments.

Issue 1: Uneven Dyeing, Streaks, or Spots

• Question: My polyester fabric dyed with Disperse Blue 77 shows uneven color, streaks, or dark spots. What are the likely causes and solutions?

  Answer: Uneven dyeing is a common issue in carrier dyeing and can be attributed to several factors.[1]

  • Improper Carrier Dispersion: The carrier may not be evenly distributed in the dyebath, leading to localized high concentrations and darker spots.[2] Ensure the carrier is properly emulsified before adding it to the dyebath.

  • Poor Dye Dispersion: Disperse Blue 77, like other disperse dyes, has low water solubility.[3] Agglomeration of dye particles can cause specks and unevenness.[4] It is crucial to use an effective dispersing agent and pre-disperse the dye in warm water before adding it to the dyebath.

  • Rapid Temperature Rise: Increasing the temperature too quickly can cause the dye to rush onto the fiber surface, leading to poor leveling. A controlled heating rate is essential for uniform dye uptake.

  • Incorrect pH: The stability of Disperse Blue 77 and the effectiveness of the dyeing process are pH-dependent. The optimal pH range is typically acidic, between 4.5 and 5.5.[3][5] Use a non-volatile buffer like an acetic acid/acetate system to maintain a stable pH.[5]

  • Carrier-Specific Issues: Some carriers can cause spots if the emulsion is unstable at dyeing temperatures or if a steam-volatile carrier condenses on cooler parts of the dyeing machine and drips onto the fabric.[2]

Issue 2: Poor Color Fastness (Wash, Rub, or Light)

• Question: After dyeing with Disperse Blue 77 and a carrier, the fabric exhibits poor wash fastness and color rubs off easily. Why is this happening and how can I improve it?

  Answer: Poor fastness properties are often due to unfixed dye on the fiber surface.

  • Inadequate Reduction Clearing: A critical post-dyeing step is "reduction clearing," which removes unfixed dye particles from the fabric surface.[6] Without this step, the wash and rub fastness will be poor.

  • Carrier Residue: Residual carrier on the fabric can negatively impact light fastness.[3] Thorough after-scouring is necessary to remove the carrier.[7]

  • Dye Migration: The presence of certain auxiliaries or improper drying can lead to dye migration, which can also contribute to poor fastness.

Issue 3: Inconsistent Shade and Poor Reproducibility

• Question: I am struggling to achieve consistent and reproducible shades of Disperse Blue 77 in my experiments. What factors should I control more carefully?

  Answer: Reproducibility issues often stem from a lack of strict control over dyeing parameters.

  • Process Parameter Variation: Ensure that the liquor ratio, temperature profile, pH, and dyeing time are kept consistent between experiments.[1]

  • Substrate Variability: Differences in the polyester substrate, including its manufacturing process and any pre-treatments, can affect dye uptake.[8]

  • Auxiliary Concentration: The concentrations of the carrier, dispersing agent, and leveling agent must be accurately measured for each batch.

Issue 4: Environmental and Safety Concerns

• Question: I am concerned about the environmental impact and toxicity of the carrier used for dyeing Disperse Blue 77. What are the alternatives?

  Answer: Traditional carriers, such as those based on phenols and chlorinated hydrocarbons, are known to be toxic and pose environmental hazards.[3][4][9]

  • Eco-Friendly Carriers: There is a growing availability of environmentally friendly carriers, often based on aromatic organic acid esters, that are odorless, non-toxic, and biodegradable.[5][10] These can offer excellent dyeing performance at lower temperatures.[5]

  • Carrier-Free Dyeing: High-temperature (HT) dyeing, typically performed at 130°C under pressure, is a common industrial alternative that eliminates the need for carriers.[7] This method generally results in superior fastness properties.[7]

Frequently Asked Questions (FAQs)

• What is the role of a carrier in dyeing polyester with Disperse Blue 77? A carrier is a chemical agent that facilitates the dyeing of polyester fibers with disperse dyes at lower temperatures (typically around 100°C) and atmospheric pressure.[4] It works by swelling the polyester fibers and increasing the mobility of the polymer chains, which allows the dye molecules to penetrate the fiber more easily.[2][3]

• What is Disperse Blue 77? Disperse Blue 77 is an anthraquinone-based disperse dye.[1] It is used for dyeing hydrophobic synthetic fibers, particularly polyester.[6] It is known for its good light fastness.[6]

• Why is a dispersing agent necessary in the dyebath? Disperse dyes like Disperse Blue 77 are sparingly soluble in water. A dispersing agent is crucial to keep the dye particles finely and evenly distributed throughout the dyebath, preventing aggregation that can lead to spots and uneven dyeing.[11]

• What is reduction clearing and why is it important? Reduction clearing is a post-dyeing treatment that uses a reducing agent (like sodium hydrosulfite) and an alkali (like caustic soda) to remove any unfixed disperse dye from the surface of the polyester fibers.[6] This step is essential for achieving good wash and rub fastness.[6]

• Can the concentration of the carrier affect the final color? Yes, the concentration of the carrier can significantly impact the color yield (K/S value). Increasing the carrier concentration generally increases the dye uptake up to an optimal point, after which the effect may plateau or even decrease.[10]

Data Presentation

The following tables provide representative data on the effect of carrier concentration on color yield and the typical fastness properties of Disperse Blue 77.

Table 1: Effect of Carrier Concentration on Color Yield (K/S Value) of Disperse Dyes on Polyester

Carrier Concentration (% owf)	Color Yield (K/S Value) - Representative
0 (No Carrier, 100°C)	Low
2	Moderate
4	High
6	High (potential for leveling off)

Note: The optimal carrier concentration can vary depending on the specific carrier, dye shade, and dyeing conditions. Excessive carrier can increase costs and environmental impact.[3]

Table 2: Typical Fastness Properties of Disperse Blue 77 on Polyester

Fastness Property	Rating (ISO Scale)
Light Fastness	6-7[6]
Washing Fastness	4-5
Rubbing Fastness (Dry)	4-5
Rubbing Fastness (Wet)	4
Sublimation Fastness	Good[1]

Note: These are typical values and can be influenced by the dyeing method, depth of shade, and the effectiveness of the reduction clearing process.

Experimental Protocols

1. Carrier Dyeing of Polyester with Disperse Blue 77

• Materials:

  • 100% Polyester fabric

  • Disperse Blue 77

  • Carrier (e.g., an eco-friendly aromatic ester-based carrier)

  • Dispersing agent

  • Acetic acid (for pH adjustment)

  • Wetting agent (optional)

• Procedure:

  • Set the dyebath at 60°C with a liquor ratio of 10:1.[3]

  • Add the dispersing agent (e.g., 1-2 g/L) and the carrier (e.g., 3 g/L).[2][7]

  • Adjust the pH of the dyebath to 4.5-5.5 with acetic acid.[3]

  • Introduce the wetted polyester fabric and run for 10-15 minutes to ensure uniform absorption of the carrier.[7]

  • Add the pre-dispersed Disperse Blue 77 dye to the bath.

  • Raise the temperature to 90-100°C at a rate of 1.5-2°C per minute.[3]

  • Hold at this temperature for 60 minutes.[3]

  • Cool the dyebath to 70-80°C before rinsing.

2. Reduction Clearing

• Materials:

  • Dyed polyester fabric

  • Sodium hydrosulfite (reducing agent)

  • Caustic soda (alkali)

  • Detergent

• Procedure:

  • Prepare a fresh bath at 70-80°C.[12]

  • Add detergent (e.g., 1 g/L), sodium hydrosulfite (e.g., 2 g/L), and caustic soda (e.g., 1-2 g/L).[12]

  • Treat the dyed fabric in this bath for 20-30 minutes.[12]

  • Rinse the fabric thoroughly, first with hot water and then with cold water.

  • Neutralize with a weak acid (e.g., acetic acid) if necessary.

Mandatory Visualizations

Caption: Workflow for carrier dyeing of polyester with Disperse Blue 77.

Caption: Decision tree for troubleshooting common dyeing problems.

References

• 1. Low Price High Light Fastness Disperse Blue 77 Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 2. dspace.tul.cz [dspace.tul.cz]
• 3. textilelearner.net [textilelearner.net]
• 4. bluelakechem.com [bluelakechem.com]
• 5. benchchem.com [benchchem.com]
• 6. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Disperse Blue 77 | C20H12N2O6 | CID 5462989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Pollution hazards in polyester dyeing and role of acid in monitoring [cwejournal.org]
• 10. Dyeing of Polyester with Disperse Dyes: Part 2. Synthesis and Dyeing Characteristics of Some Azo Disperse Dyes for Polyester Fabrics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. shreebschemicals.com [shreebschemicals.com]
• 12. mdpi.com [mdpi.com]

Analysis of dyeing defects caused by Disperse Blue 77 impurities

This technical support center provides troubleshooting guides and frequently asked questions regarding dyeing defects potentially caused by impurities in Disperse Blue 77. The information is intended for researchers, scientists, and drug development professionals utilizing this dye in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Blue 77 and what are its primary applications?

Disperse Blue 77 is an anthraquinone-based disperse dye used for dyeing synthetic hydrophobic fibers, particularly polyester (B1180765) and its blends, as well as nylon.[1][2] It is known for its dark blue hue and is applied in high-temperature and high-pressure dyeing processes.[1] Its chemical name is 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione.[1][3]

Q2: What are the potential impurities in commercial Disperse Blue 77?

While specific impurity profiles can vary between manufacturers, potential impurities in Disperse Blue 77 can arise from its synthesis process. The common synthesis involves the condensation of 1,8-dihydroxyl-4,5-dinitroanthraquinone with aniline.[4] This can lead to:

• Residual Aniline: Due to its use as both a reactant and a solvent in some synthesis methods.[4]

• Unreacted Starting Materials: Such as 1,8-dihydroxyl-4,5-dinitroanthraquinone.

• Byproducts of Side Reactions: Other isomers or related anthraquinone (B42736) compounds.

• Impurities from Dispersing Agents: Some dispersing agents may contain tars and other compounds.[5][6]

Q3: How can impurities in Disperse Blue 77 affect my dyeing experiments?

Impurities in dyes can negatively impact experimental outcomes by causing various defects.[7] These can include:

• Shade Inconsistency: Leading to batch-to-batch variability.

• Staining and Spotting: Undissolved impurities or dye aggregates can cause spots on the substrate.[8]

• Poor Fastness: Impurities can interfere with the dye's ability to properly fix to the fibers, leading to poor wash, rub, or light fastness.[9]

• Altered Optical Properties: The presence of impurities can change the color and brightness of the dye.[7]

Q4: What are common dyeing defects observed with disperse dyes in general?

Common issues encountered during disperse dyeing include:

• Uneven Dyeing or Streaking: Often caused by poor dye dispersion, incorrect particle size, or uneven temperature control.[8][9]

• Dye Aggregation: Can lead to spots and inconsistent coloring.[8][9]

• Poor Color Fastness: Resulting from incomplete dye fixation or the presence of hydrolyzed dye on the fiber surface.[8][9]

• Color Spots: Can be caused by dye recrystallization upon cooling or interactions with hard water ions.[10]

• Oligomer Problems: Low molecular weight polymers from polyester can deposit on the fabric surface, affecting dyeing quality.[11]

Troubleshooting Guides

Guide 1: Troubleshooting Uneven Dyeing and Color Spots

This guide provides a step-by-step approach to diagnosing and resolving uneven dyeing and color spots when using Disperse Blue 77.

Step 1: Initial Visual Inspection

• Observation: Examine the dyed substrate for patchy coloration, streaks, or distinct spots.

• Potential Cause: This could be due to dye agglomeration, poor dispersion, or impurities.[8][9]

Step 2: Evaluate the Dye Solution

• Action: Prepare a solution of Disperse Blue 77 as per your protocol. Observe it visually.

• Observation: Look for any visible particles, sedimentation, or an oily surface layer. A golden, oil-like layer can indicate a high tar content from dispersing agents.[5][6]

• Recommendation: Filter the dye solution before adding it to the dyebath.[8]

Step 3: Check Water Quality

• Action: Test the hardness of the water used for dyeing.

• Potential Cause: High levels of calcium and magnesium ions can cause dye aggregation.[6][8]

• Recommendation: Use soft water (less than 50 ppm hardness) or add a suitable sequestering agent.[6][8] Note that sodium hexametaphosphate may not be effective at high temperatures.[5]

Step 4: Review the Dyeing Process

• Action: Review your dyeing protocol, paying close attention to temperature ramp rates and agitation.

• Potential Cause: A rapid heating rate can cause the dye to rush onto the fiber unevenly.[8] Poor circulation can also lead to patchy dyeing.[8][9]

• Recommendation: Ensure a slow, controlled heating rate (e.g., 1°C/min) and adequate agitation.[8]

Step 5: Purity Analysis of the Dye

• Action: If the problem persists, consider analyzing the purity of your Disperse Blue 77 lot.

• Recommendation: Use a technique like HPLC or LC-MS to identify and quantify potential impurities.

Data Presentation

Table 1: Physicochemical Properties of Disperse Blue 77

Property	Value	Source
CAS Number	20241-76-3	[3][12]
Molecular Formula	C₂₀H₁₂N₂O₆	[3]
Molecular Weight	376.3 g/mol	[3]
Appearance	Dark blue powder	[1]
Solubility	Insoluble in water; soluble in acetone (B3395972) and ethanol	[13]

Table 2: Summary of Common Disperse Dyeing Defects and Potential Causes

Defect	Potential Causes	Recommended Actions	Source
Uneven Dyeing/Streaking	Poor dye dispersion, rapid heating, poor liquor circulation, incorrect particle size.	Optimize dye particle size, control heating rate, ensure good circulation, use a leveling agent.	[8][9]
Dye Spots & Stains	Improper dye dissolving, dye agglomeration due to hard water, machine contamination.	Filter the dye solution, use soft water with a sequestering agent, ensure machine cleanliness.	[8]
Poor Color Fastness	Ineffective washing after dyeing, incorrect "soaping" temperature, missing reduction clearing step for polyester.	Ensure thorough washing to remove unfixed dye, use appropriate after-treatment temperatures, perform reduction clearing for polyester.	[8][9]
Recrystallization	Cooling the dye bath too quickly, certain dyes are prone to recrystallization.	Add additional dispersant, control the cooling rate.	[10]
Oligomer Formation	Low molecular weight polymers from polyester fibers precipitating on the surface.	Pre-scour the fabric, use an anti-oligomer agent.	[11]

Experimental Protocols

Protocol: Analysis of Disperse Blue 77 Purity by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the qualitative and quantitative analysis of Disperse Blue 77 and its potential impurities.

1. Objective: To separate and identify the main dye component and any impurities present in a sample of Disperse Blue 77.

2. Materials and Reagents:

• Disperse Blue 77 sample

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid or Phosphoric acid (for mobile phase adjustment)

• Methanol (B129727) (for sample preparation)

• Syringe filters (0.45 µm)

• HPLC vials

3. Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system equipped with a UV-Vis or Photodiode Array (PDA) detector. A mass spectrometer (MS) detector can provide additional confirmation of impurity peaks.[14]

• Reverse-phase C18 column.

4. Procedure:

• Mobile Phase Preparation:

  • Prepare a mobile phase consisting of acetonitrile and water, with a small amount of acid (e.g., 0.1% formic acid for MS compatibility).

  • The exact gradient or isocratic conditions will need to be optimized for the specific column and impurities of interest.

• Standard Preparation:

  • Accurately weigh a known amount of a Disperse Blue 77 reference standard and dissolve it in methanol to create a stock solution.

  • Prepare a series of dilutions to generate a calibration curve.

• Sample Preparation:

  • Accurately weigh the Disperse Blue 77 sample to be tested and dissolve it in methanol.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Analysis:

  • Set the column temperature (e.g., 30-40°C).

  • Set the detector wavelength to the λmax of Disperse Blue 77.

  • Inject the standard solutions and the sample solution into the HPLC system.

  • Run the analysis according to the optimized method.

• Data Analysis:

  • Identify the peak corresponding to Disperse Blue 77 by comparing the retention time with the reference standard.

  • Any other peaks in the chromatogram are potential impurities.

  • Quantify the impurities by comparing their peak areas to the calibration curve of the main component (if a standard for the impurity is not available, this will be a relative percentage). The use of a mass detector can help in the identification of unknown impurity peaks by their mass-to-charge ratio (m/z).[14]

Mandatory Visualizations

Caption: Troubleshooting workflow for dyeing defects.

Caption: Hypothetical interference of impurities in the dyeing process.

References

• 1. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 2. China Biggest Disperse Blue 77 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 3. Disperse Blue 77 | C20H12N2O6 | CID 5462989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN104230729A - Synthetic method of disperse blue 77 - Google Patents [patents.google.com]
• 5. Methods for Testing The Quality of Disperse Dyes - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 6. 5 ways to identify the quality of disperse dyes [tianshengchem.com]
• 7. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 8. textileinfohub.com [textileinfohub.com]
• 9. autumnchem.com [autumnchem.com]
• 10. Common quality problems with dispersion dyeing - Exhibition - Fujian Titex Textiles Industrial Co., Ltd [titextextiles.com]
• 11. What are Common problems for Disperse dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 12. Disperse Blue 77 (Eastman Polyester Blue Blf) SDS - Download & Subscribe for Updates [sdsmanager.com]
• 13. Page loading... [guidechem.com]
• 14. waters.com [waters.com]

Technical Support Center: Enhancing the Sublimation Fastness of Disperse Blue 77

Welcome to the technical support center for C.I. Disperse Blue 77. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help researchers and professionals optimize the sublimation fastness of this high-performance dye.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Disperse Blue 77, and why is its sublimation fastness important?

A1: C.I. Disperse Blue 77 is an anthraquinone-based disperse dye used for dyeing synthetic fibers, particularly polyester (B1180765).[1][2][3] It is classified as a high-temperature or high-energy dye, known for its excellent washing and sublimation fastness.[1][3] Sublimation fastness is the resistance of the dye to converting from a solid to a gaseous state when exposed to high temperatures.[4] This property is critical for dyed polyester, as the fabric often undergoes heat treatments like setting, pleating, or ironing at temperatures between 180°C and 210°C.[4] Poor sublimation fastness can lead to several problems, including:

• A change in the original shade of the fabric.[4]

• Staining of adjacent materials during processing or storage.[4]

• Poor color yield during thermal fixation of prints.[4]

• Contamination of processing equipment.

Q2: What factors influence the sublimation fastness of Disperse Blue 77?

A2: The primary factors influencing sublimation fastness are the dye's molecular structure, the dyeing process, and subsequent finishing treatments. Disperse Blue 77 inherently has a high molecular weight and a structure that provides good sublimation resistance.[1] However, experimental conditions can significantly impact the final outcome. Key factors include:

• Heat Setting Temperature and Time: Excessive temperature or duration during heat setting is a primary cause of sublimation.

• Dyeing Cycle: Incomplete dye fixation due to a suboptimal dyeing cycle can leave dye molecules more susceptible to sublimation.

• Surface Dye: Unfixed dye remaining on the fiber surface after dyeing will readily sublime. A thorough after-treatment is crucial to remove this.[5]

• Finishing Agents: Certain chemical finishing agents, particularly cationic softeners, can promote the thermal migration of dye molecules to the fiber surface, reducing fastness properties.

Q3: How is sublimation fastness officially tested and rated?

A3: Sublimation fastness is tested according to standardized methods such as ISO 105-P01 or AATCC Test Method 117 .[4][6] The procedure involves placing the dyed sample in contact with an undyed white fabric (typically polyester) and subjecting it to a specific temperature (e.g., 180°C, 210°C) and pressure for a set time (usually 30 seconds).[4][6] After the test, the change in the color of the original sample and the degree of staining on the white fabric are evaluated using a 1 to 5 grey scale, where 5 represents the best fastness (no change or staining) and 1 is the worst.[4]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem Encountered	Potential Causes	Recommended Solutions
Color Fading or Shade Change After Heat Setting	1. Excessive Heat: The heat setting temperature is too high for the dye-fiber system. 2. Thermal Migration: Dye molecules are migrating from the fiber's interior to the surface. 3. Incomplete Dye Fixation: The dyeing cycle was insufficient to allow full penetration and fixation of the dye within the polyester matrix.	1. Optimize the heat setting process. Lower the temperature to the minimum required for fabric stability (e.g., start at 180°C) and reduce the dwell time. 2. Ensure a thorough reduction cleaning process is performed after dyeing to remove surface dye. 3. Review and optimize the dyeing cycle, ensuring the temperature is held at 130°C for at least 45-60 minutes for complete dye diffusion.
Staining on Adjacent Fabrics During Processing or Storage	1. Poor Sublimation Fastness: The primary cause is dye sublimating and condensing on other materials. 2. Surface Dye Residue: A significant amount of unfixed dye remains on the fiber surface. This is the most common cause.[5]	1. Implement a rigorous reduction cleaning after-treatment. This is the most effective way to improve fastness by removing loose dye particles.[5][7][8] 2. Select finishing agents carefully. Avoid cationic softeners, which can accelerate dye migration. Opt for non-ionic or weakly cationic alternatives.
Poor Rubbing (Crocking) Fastness After Heat Treatment	1. Thermo-migration: Heat treatment causes dye to bleed to the surface, which is then easily rubbed off. 2. Dye Agglomeration: Poor dispersion of the dye in the dyebath can lead to large dye particles on the fabric surface.[9]	1. Control heat treatment temperatures to minimize thermo-migration. 2. Ensure proper dispersion of Disperse Blue 77 before adding it to the dyebath. Paste the dye with a dispersing agent and cold water before diluting.

Data Presentation

While specific numerical data for Disperse Blue 77 varies by manufacturer, its classification as a high-energy disperse dye provides a reliable indication of its performance.

Table 1: General Sublimation Fastness of Disperse Dyes by Energy Class

Dye Energy Class	Typical Molecular Size	Typical Dyeing Temp.	Sublimation Fastness (ISO 105-P01 Rating)	Suitability for High-Temp Finishing
Low Energy	Small	75-100°C	1 - 2 (Poor)	Not Recommended
Medium Energy	Medium	100-120°C	3 - 4 (Moderate to Good)	Use with Caution
High Energy (e.g., Disperse Blue 77)	Large	120-135°C	4 - 5 (Excellent)	Recommended

Note: Ratings are on a 1-5 scale, where 5 is the highest fastness.

Experimental Protocols & Workflows

Protocol 1: High-Temperature Exhaust Dyeing of Polyester

This protocol describes a standard laboratory procedure for dyeing polyester fabric with Disperse Blue 77 to achieve optimal fixation.

1. Fabric Preparation (Scouring):

• Wash the polyester fabric with a solution of 1 g/L non-ionic detergent at 60-70°C for 20 minutes to remove impurities.

• Rinse thoroughly with hot and then cold water.

2. Dyebath Preparation:

• Set the liquor-to-goods ratio (e.g., 10:1).

• Add a dispersing agent (e.g., 1 g/L).

• Adjust the pH of the bath to 4.5-5.5 using an acetic acid/sodium acetate (B1210297) buffer.

3. Dye Dispersion:

• Calculate the required amount of Disperse Blue 77 (e.g., 2% on weight of fabric).

• Create a smooth, lump-free paste by mixing the dye powder with an equal amount of dispersing agent and a small volume of cold water.

• Dilute the paste with warm water (40-50°C) before adding it to the dyebath.

4. Dyeing Cycle:

• Introduce the scoured polyester fabric into the dyebath at 60°C.

• Circulate for 10 minutes to ensure even wetting.

• Add the prepared dye dispersion.

• Raise the temperature to 130°C at a rate of 1.5°C per minute.

• Hold at 130°C for 45-60 minutes to allow for complete dye diffusion and fixation.

• Cool the dyebath to 70°C at a rate of 2°C per minute.

• Rinse the fabric.

Protocol 2: Reduction Clearing (After-Treatment)

This step is critical for removing surface dye and maximizing sublimation fastness.

1. Bath Preparation:

• Prepare a new bath at a 10:1 liquor ratio.

• Heat the bath to 70-80°C.

2. Chemical Addition:

• Add Sodium Hydroxide (Caustic Soda) to a concentration of 2 g/L.

• Add Sodium Hydrosulfite to a concentration of 2 g/L.[5]

3. Clearing Process:

• Immerse the dyed fabric in the reduction clearing bath.

• Treat for 15-20 minutes at 70-80°C.[5]

4. Rinsing and Neutralization:

• Drain the clearing bath.

• Rinse the fabric thoroughly with hot water.

• Neutralize the fabric in a bath containing 1 g/L of acetic acid for 10 minutes.

• Perform a final cold water rinse.

5. Drying:

• Dry the fabric completely before any subsequent heat setting.

Visualizations

Workflow for Dyeing and After-Treatment

Caption: Experimental workflow for dyeing polyester with Disperse Blue 77.

Factors Influencing Sublimation Fastness

Caption: Key factors that enhance or diminish sublimation fastness.

References

• 1. Low Price High Light Fastness Disperse Blue 77 Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 2. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 3. Low Price Disperse Blue 77 Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 4. Dyeing and Processing: Sublimation Fastness Of Disperse Dyes [dyeingworld1.blogspot.com]
• 5. ijarbs.com [ijarbs.com]
• 6. Comparative study on dyeing conventional polyester and microfibre polyester with disperse dye and evaluate different dyeing effects - MedCrave online [medcraveonline.com]
• 7. Reducing cleaning instructions for disperse dye dyeing? - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 8. truekung.com [truekung.com]
• 9. What are Common problems for Disperse dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]

Strategies to reduce the processing time in Disperse Blue 77 exhaust dyeing

Technical Support Center: Disperse Blue 77 Dyeing

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and optimized protocols to assist researchers and scientists in reducing the processing time of Disperse Blue 77 exhaust dyeing on polyester (B1180765) substrates.

Troubleshooting Guide

This guide addresses common issues that can lead to extended processing times during the exhaust dyeing of polyester with Disperse Blue 77.

Issue	Potential Causes	Recommended Solutions
Slow or Incomplete Dye Exhaustion	1. Sub-optimal Temperature: The dyeing temperature is too low for efficient dye diffusion into the polyester fibers.[1][2] 2. Incorrect pH Level: The dyebath pH is outside the optimal acidic range (4.5-5.5), affecting dye stability and uptake.[1][3][4] 3. Poor Dye Dispersion: Dye particles are agglomerating due to inadequate dispersing agent or poor water quality.[3][5] 4. Inefficient Heating Rate: The temperature rise is too slow, prolonging the overall cycle.	1. Optimize Temperature: For high-temperature (HT) dyeing, ensure the temperature reaches and is held at 130°C.[6][7] This significantly accelerates dye diffusion.[6] 2. Control pH: Maintain a consistent pH of 4.5-5.5 using an acetic acid/acetate buffer system.[1][5] 3. Improve Dispersion: Use a high-quality, high-temperature stable dispersing agent.[8] If using hard water, add a sequestering agent to prevent the formation of insoluble complexes.[3][9] 4. Implement Rapid Heating: Increase the rate of temperature rise, especially outside the critical exhaustion range (90-125°C).[10] A rate of 2-3°C/minute is often effective.[7]
Uneven Dyeing (Unlevelness)	1. Too Rapid Heating Rate in Critical Zone: The temperature ramp is too fast between 90°C and 125°C, where the majority of dye exhaustion occurs.[10] 2. Poor Liquor Circulation: The dyeing machine's pump is not providing adequate flow, or the machine is overloaded.[5][11] 3. Improper Fabric Preparation: Residual oils, sizes, or impurities on the fabric are hindering uniform dye absorption.	1. Control Critical Temperature Gradient: While rapid heating is desired, control the temperature gradient closely within the 90-125°C range to ensure level dyeing.[10] A rate of 1°C/minute may be necessary in this specific range for some machines.[10] 2. Ensure Proper Circulation: Do not overload the dyeing machine.[5] Ensure the main pump is functioning correctly to provide a consistent flow of dye liquor through the material.[11] 3. Thoroughly Scour Fabric: Prepare the fabric by scouring it to remove any starches, oils, or other contaminants before dyeing.[9]
Extended Reduction Clearing Time	1. Inefficient Clearing Process: The temperature or duration of the reduction clearing step is not optimized.	1. Optimize Clearing Parameters: Kinetic analysis has shown that the reduction clearing phase can often be completed in 5-10 minutes at 80°C.[10] Holding for a conventional 20 minutes may be unnecessary.

Frequently Asked Questions (FAQs)

Q1: What is the primary strategy for reducing dyeing time in a Disperse Blue 77 exhaust process? A1: The primary strategy is to use a high-temperature dyeing method, raising the dyebath temperature to approximately 130°C.[5][6] Elevated temperatures significantly increase the energy of the dye molecules and swell the polyester fibers, which accelerates dye diffusion into the fiber matrix, leading to a much faster dyeing rate.[1][6][12]

Q2: How does the rate of temperature rise impact the total processing time? A2: The rate of temperature rise is a critical factor. A faster heating rate, such as 2-3°C per minute, can substantially shorten the time taken to reach the peak dyeing temperature.[7] However, this must be balanced with levelness control. It is possible to heat rapidly up to 90°C, control the rate more carefully in the critical exhaustion zone of 90-125°C, and then heat rapidly again to 130°C.[10]

Q3: What role do auxiliaries play in rapid dyeing? A3: Auxiliaries are crucial for a successful and rapid dyeing process.

• Dispersing Agents: These keep the non-ionic disperse dye particles finely suspended in the water, preventing aggregation, especially at high temperatures.[8][12]

• Leveling Agents: These help ensure uniform dye distribution on the fabric, which is particularly important when using accelerated heating rates.[8][13]

• pH Buffers: Chemicals like acetic acid are used to maintain the optimal acidic pH (4.5-5.5) required for the dyeing process.[1][12]

Q4: Can the holding time at the peak temperature of 130°C be reduced? A4: Yes, the holding time at 130°C can often be significantly reduced. For rapid dyeing, holding times of 5 to 15 minutes at 130°C can be sufficient to achieve full dye penetration and fixation, compared to the conventional 45-60 minutes.[5][7]

Q5: Is a reductive after-clearing step always necessary in a rapid dyeing process? A5: While a reductive clearing step is critical for removing unfixed surface dye and ensuring good wash fastness, its duration can be optimized.[5] In some highly optimized rapid dyeing systems with specific dye mixtures, it has been found that a separate reductive after-clearing step may not be necessary, saving significant time and resources.[7]

Data and Protocols

Comparison of Dyeing Cycle Times

The following table summarizes the potential time savings by adopting an optimized, rapid dyeing process compared to a conventional method.

Process Stage	Conventional Process	Rapid/Optimized Process	Time Savings
Heating (50°C → 130°C)	60 - 80 minutes (at 1-1.5°C/min)	~45 minutes (at 2-3°C/min with control in critical zone)	15 - 35 minutes
Holding at 130°C	45 - 60 minutes[5]	5 - 15 minutes[7]	30 - 55 minutes
Cooling (130°C → 80°C)	~25 minutes (at 2°C/min)	~25 minutes (at 2°C/min)	0 minutes
Reduction Clearing	20 minutes[10]	10 minutes[10]	10 minutes
Total Estimated Time	~150 - 185 minutes	~85 minutes	~65 - 100 minutes

Note: Times are estimates and can vary based on specific machinery, substrate, and shade depth.

Experimental Protocol: Optimized High-Temperature Exhaust Dyeing

This protocol outlines a method for the rapid exhaust dyeing of polyester fabric with Disperse Blue 77.

1. Fabric Preparation:

• Scour the polyester fabric to remove any oils, waxes, and sizes. This can be done with a non-ionic detergent (e.g., 5 ml/L) for 15 minutes, followed by a thorough rinse.[9]

2. Dyebath Preparation (Liquor Ratio 1:10):

• Set the dyebath to 60°C.[12]

• Add a sequestering agent if using hard water.[9]

• Add a high-temperature stable dispersing/leveling agent (e.g., 1 g/L).[5]

• Adjust the pH of the bath to 4.5-5.5 using an acetic acid buffer.[5][12] Circulate for 10 minutes.

• Pre-disperse the required amount of Disperse Blue 77 (e.g., 2% on weight of fabric) in warm water and add it to the dyebath.

3. Dyeing Cycle:

• Load the prepared fabric into the machine.

• Raise the temperature from 60°C to 130°C at a rate of 2-3°C/minute.[7]

• Hold the temperature at 130°C for 10-15 minutes.[7]

• Cool the dyebath down to 80°C at a rate of 2°C/minute.[5]

4. Post-Dyeing Treatment:

• Perform a reduction clearing in the same bath to remove unfixed surface dye. A typical recipe includes sodium hydrosulfite and caustic soda.

• Hold at 80°C for 10 minutes.[10]

• Cool the bath, drain, and rinse the fabric thoroughly with hot and then cold water until the water runs clear and the fabric is neutral.

• Dry the fabric.

Visualizations

Caption: Troubleshooting workflow for identifying and resolving causes of long processing times.

Caption: Comparison of conventional and rapid exhaust dyeing process workflows and timelines.

References

• 1. textilelearner.net [textilelearner.net]
• 2. The Parameters that affect the dyeing process in textile industry - Textile Research and Development [textilernd.com]
• 3. What is the influence of water quality on the dyeing with Disperse Blue? - Blog [m.etowndyes.com]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. US4432770A - Rapid dyeing of polyester fibers with a mixture of disperse dyes - Google Patents [patents.google.com]
• 8. skychemi.com [skychemi.com]
• 9. Disperse Dye for Dyeing and Printing Polyester and Sythetic Fabrics [georgeweil.com]
• 10. Optimisation of the Disperse Dyeing Process using Dyebath Analysis - Fibre2Fashion [fibre2fashion.com]
• 11. The main factors affecting the dyeing process - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 12. scribd.com [scribd.com]
• 13. Main Factors Affecting The Dyeing Process - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]

Effect of auxiliary chemicals on the performance of Disperse Blue 77

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the use of Disperse Blue 77. The information is designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for dyeing with Disperse Blue 77?

A1: For most disperse dyes, including Disperse Blue 77, the optimal dyeing pH is in the acidic range, typically between 4.5 and 5.5.[1][2][3] Maintaining a consistent pH within this range is crucial for dye stability and to prevent the hydrolysis of polyester (B1180765) fibers at high temperatures. Acetic acid is commonly used to control the pH of the dyebath.[1][2][4]

Q2: What is the recommended dyeing temperature for Disperse Blue 77?

A2: Disperse Blue 77 is classified as a high-temperature dye.[5][6] Effective dyeing of polyester fibers requires temperatures above 100°C to ensure proper fiber swelling and dye penetration.[1][4] The recommended temperature range for high-temperature exhaust dyeing with Disperse Blue 77 is typically 125°C to 135°C.[7]

Q3: What are the primary functions of a dispersing agent in the application of Disperse Blue 77?

A3: Dispersing agents are crucial for the successful application of Disperse Blue 77. Since disperse dyes have low water solubility, these agents help to:

• Maintain a fine and stable dispersion of the dye particles in the dyebath.

• Prevent the agglomeration or settling of dye particles, especially at high temperatures.

• Ensure even distribution of the dye for uniform color application.[8]

• Improve dye penetration into the fiber, leading to brighter shades and better colorfastness.

Q4: How can I improve the wash fastness of fabrics dyed with Disperse Blue 77?

A4: Disperse Blue 77 inherently possesses excellent washing fastness.[5][6] However, to ensure optimal performance, a post-dyeing treatment called "reduction clearing" is essential. This process removes any unfixed dye particles from the fiber surface, which is a primary cause of poor wash fastness.[9] A typical reduction clearing process involves treating the dyed fabric with a solution of sodium hydrosulfite and sodium hydroxide.[10][11]

Q5: Can Disperse Blue 77 be used on fibers other than polyester?

A5: The primary application for Disperse Blue 77 is the dyeing and printing of synthetic hydrophobic fibers, particularly polyester and its blends.[12][13] It can also be used for dyeing nylon.[12]

Troubleshooting Guide

Issue	Potential Causes	Recommended Solutions
Uneven Dyeing or Shading	1. Improper fabric preparation (e.g., residual oils, sizing agents).2. Inadequate dye dispersion or aggregation.3. Incorrect pH or fluctuations in the dyebath.4. Too rapid a rate of temperature rise.5. Poor liquor circulation in the dyeing machine.[3][8][14]	1. Ensure thorough pre-treatment (scouring and bleaching) of the fabric for uniform absorbency.2. Use a high-quality dispersing agent and pre-disperse the dye before adding it to the dyebath.3. Maintain a stable pH of 4.5-5.5 using a buffer like acetic acid.[1][2][3]4. Control the heating rate, especially between 80°C and 130°C (e.g., 1-2°C per minute).[3]5. Do not overload the dyeing machine to ensure proper fabric movement and liquor flow.
Dye Spots or Specks	1. Agglomeration of dye particles due to poor dispersion.2. Use of hard water, leading to dye precipitation.3. Incompatibility of auxiliaries in the dyebath.	1. Improve dye dispersion by preparing a paste with a dispersing agent and warm water before adding to the main bath.2. Use a sequestering agent if the process water has high hardness to chelate metal ions.3. Check the compatibility of all chemicals before use.
Poor Colorfastness (Wash, Rubbing, Light)	1. Incomplete removal of unfixed dye from the fiber surface.2. Dye migration during drying or subsequent heat treatments.3. Incorrect dyeing pH or temperature leading to poor dye fixation.[9]4. Use of incompatible finishing agents (e.g., certain cationic softeners can negatively impact lightfastness).[9]	1. Perform a thorough reduction clearing after dyeing to remove surface dye.[9]2. Select dyes with high sublimation fastness and control the temperature of post-dyeing finishing processes.[9]3. Ensure the dyeing process is carried out within the recommended pH (4.5-5.5) and temperature (125-135°C) ranges.[1][2][3][7]4. Evaluate all finishing chemicals for their compatibility and effect on the colorfastness of Disperse Blue 77.
Shade Reproducibility Issues	1. Variations in raw materials (fabric, dye, chemicals).2. Inconsistent process parameters (temperature, time, pH, liquor ratio).	1. Source materials from reliable and consistent suppliers.2. Regularly calibrate all equipment (thermometers, pH meters, dosing systems).3. Strictly adhere to a standardized and optimized dyeing protocol for every batch.

Quantitative Data

Table 1: Fastness Properties of Disperse Blue 77

Fastness Property	ISO Standard	Rating
Light Fastness	ISO 105-B02	6-7
Washing Fastness (Fading)	ISO 105-C06	5
Washing Fastness (Staining)	ISO 105-C06	4
Perspiration Fastness (Fading)	ISO 105-E04	5
Perspiration Fastness (Staining)	ISO 105-E04	5
Ironing Fastness	ISO 105-X11	5
Rubbing Fastness (Dry)	ISO 105-X12	4-5
Rubbing Fastness (Wet)	ISO 105-X12	4

Source: Data compiled from supplier technical information.[13]

Experimental Protocols

High-Temperature Exhaust Dyeing of Polyester with Disperse Blue 77

This protocol outlines a standard procedure for dyeing 100% polyester fabric.

1. Fabric Preparation (Scouring):

• Treat the fabric in a bath containing 1-2 g/L of a non-ionic detergent.

• Maintain the temperature at 60-70°C for 20-30 minutes to remove any impurities.

• Rinse the fabric thoroughly with hot and then cold water.

2. Dye Bath Preparation:

• Set the dyebath at 60°C.

• Add a dispersing agent (1-2 g/L).

• Adjust the pH of the bath to 4.5-5.5 using acetic acid.

• Prepare a separate dispersion of the required amount of Disperse Blue 77 with a small amount of dispersing agent and warm water.

• Add the dye dispersion to the dyebath.

3. Dyeing Cycle:

• Introduce the scoured polyester fabric into the dyebath.

• Raise the temperature from 60°C to 130°C at a controlled rate of 1-2°C per minute.

• Hold the temperature at 130°C for 45-60 minutes, depending on the desired shade depth.

• Cool the dyebath to 70°C at a rate of 2°C per minute.

4. Reduction Clearing:

• Drain the dyebath.

• Prepare a fresh bath at 70-80°C containing:

  • Sodium hydrosulfite: 2 g/L

  • Sodium hydroxide: 2 g/L

• Treat the dyed fabric in this solution for 15-20 minutes to remove unfixed surface dye.[9]

5. Final Rinsing and Neutralization:

• Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

• Neutralize the fabric with a dilute solution of acetic acid (0.5-1.0 g/L).

• Rinse with cold water and dry.

Visualizations

Caption: High-Temperature Exhaust Dyeing Workflow for Polyester.

Caption: Logical Flow for Troubleshooting Common Dyeing Issues.

References

• 1. scribd.com [scribd.com]
• 2. Dyeing properties of disperse dyes - PH sensitivity - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 3. benchchem.com [benchchem.com]
• 4. textilelearner.net [textilelearner.net]
• 5. Low Price High Light Fastness Disperse Blue 77 Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 6. Low Price Disperse Blue 77 Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 7. skygroupchem.com [skygroupchem.com]
• 8. autumnchem.com [autumnchem.com]
• 9. benchchem.com [benchchem.com]
• 10. scribd.com [scribd.com]
• 11. Dyeing Performance of Disperse Dyes on Polyester Fabrics Using Eco-Friendly Carrier and Their Antioxidant and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 13. China Biggest Disperse Blue 77 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 14. What are Common problems for Disperse dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]

Reference Data & Comparative Studies

A Comparative Guide to Disperse Blue 77 and Other Anthraquinone Dyes for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Disperse Blue 77 against other selected anthraquinone (B42736) disperse dyes. Anthraquinone dyes are a significant class of colorants, second only to azo dyes in their market importance, and are characterized by the anthraquinone core structure. They are widely used for dyeing hydrophobic fibers like polyester (B1180765) due to their good fastness properties. This document aims to provide objective performance data, detailed experimental protocols, and toxicological insights to aid in material selection and experimental design.

Chemical and Physical Properties

Disperse Blue 77 (C.I. 60766) is a high-temperature anthraquinone dye known for its dark blue shade and excellent fastness properties on synthetic fibers.[1] Its performance is benchmarked against other common anthraquinone dyes: Disperse Blue 73, a bright blue dye; Disperse Blue 60, a brilliant turquoise blue; and Disperse Red 11, a bright, bluish-pink dye. The chemical structures and identities are presented below.

Table 1: Chemical Identity of Compared Anthraquinone Dyes

Common Name	C.I. Name	CAS Number	Chemical Name
Disperse Blue 77	60766	20241-76-3	1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione
Disperse Blue 73	63265	12222-78-5	1,5-dihydroxy-4,8-diamino-2,6-bis(4-methoxyphenyl)anthracene-9,10-dione
Disperse Blue 60	61104	12217-80-0	1,4-bis(2,6-diethyl-4-methylphenyl)aminoanthracene-9,10-dione derivative
Disperse Red 11	62015	2872-48-2	1,4-diamino-2-methoxyanthracene-9,10-dione

Comparative Performance Data

The performance of disperse dyes is primarily evaluated by their fastness to various environmental and processing factors, such as light, washing, and heat (sublimation). The following table summarizes the key fastness properties of the selected dyes on polyester, with ratings based on standardized ISO test methods.

Table 2: Quantitative Performance and Fastness Properties

Dye	Light Fastness (ISO 105-B02) [1-8 Scale]	Wash Fastness (Color Change) (ISO 105-C06) [1-5 Scale]	Wash Fastness (Staining) (ISO 105-C06) [1-5 Scale]	Sublimation Fastness (Staining) (ISO 105-P01, 180°C, 30s) [1-5 Scale]
Disperse Blue 77	6-7[2]	5	4	4-5
Disperse Blue 73	6	4-5	3-4	4-5[3]
Disperse Blue 60	7	5	4-5	4-5
Disperse Red 11	5	4-5	4	3

Note: Higher ratings indicate better performance. Light fastness is rated on a 1-8 scale; wash and sublimation fastness are rated on a 1-5 scale.

Analysis of Performance:

• Disperse Blue 77 exhibits very high light fastness (6-7) and excellent wash fastness, making it suitable for applications requiring high durability.[2][4]

• Disperse Blue 73 offers good all-around performance with good light, wash, and sublimation fastness.

• Disperse Blue 60 stands out for its exceptional light fastness (7) and brilliant turquoise shade, often used in automotive textiles.

• Disperse Red 11 provides a balanced profile with good light and wash fastness, though its sublimation fastness is moderate compared to the other dyes in this analysis.

Experimental Protocols

To ensure reproducibility and standardization, the performance data cited above is generated using specific, internationally recognized experimental protocols.

Light Fastness Testing (ISO 105-B02)

This method determines the resistance of a textile's color to an artificial light source representative of natural daylight (D65).

• Apparatus : A xenon arc fading lamp tester equipped with appropriate filters to simulate daylight through window glass. Blue wool references (scale 1-8) are used for comparison.

• Procedure :

  • A textile specimen is mounted on a card, partially covered to leave an unexposed area for comparison.

  • The specimen is placed in the xenon arc tester alongside a set of blue wool references.

  • The samples are exposed to the light under controlled conditions of temperature and humidity.

  • Exposure is continued until a specified contrast (e.g., grade 4 on the grey scale) is observed between the exposed and unexposed parts of a specific blue wool reference.

  • The light fastness of the specimen is then assessed by comparing the change in its color to the changes in the blue wool references.[5][6] The rating corresponds to the blue wool reference that shows a similar degree of fading.[5]

Color Fastness to Washing (ISO 105-C06)

This test evaluates the resistance of a textile's color to domestic or commercial laundering procedures.

• Apparatus : A suitable wash fastness tester (e.g., Launder-Ometer), stainless steel balls (for abrasion), a multifibre adjacent fabric (to assess staining), and grey scales for assessment.

• Reagents : ECE 'B' phosphate (B84403) reference detergent, sodium perborate (B1237305) tetrahydrate, and Grade 3 water.

• Procedure :

  • A 10 cm x 4 cm specimen is stitched together with a same-sized piece of standard multifibre fabric.

  • The composite specimen is placed in a stainless steel container with the specified amount of detergent solution, water, and stainless steel balls.

  • The container is placed in the wash fastness tester and agitated for a specified time (e.g., 30-45 minutes) and temperature (e.g., 40°C, 50°C, or 60°C).

  • After agitation, the specimen is removed, rinsed thoroughly with water, and dried in air at a temperature not exceeding 60°C.

  • The change in the color of the specimen is assessed using the Grey Scale for Color Change (1-5 rating).

  • The degree of staining on each fiber of the multifibre fabric is assessed using the Grey Scale for Staining (1-5 rating).[4][7][8]

Sublimation Fastness Testing (ISO 105-P01)

This method assesses the resistance of the color to sublimation and heat during dry heat treatments like ironing, pleating, or heat setting.

• Apparatus : A heat press or similar heating device capable of maintaining a precise temperature.

• Procedure :

  • A dyed specimen is placed between two undyed adjacent fabrics (one of the same fiber type and one multifibre fabric).

  • The composite sample is placed in the heating device and subjected to a specified temperature (e.g., 180°C or 210°C) and pressure for a set time (e.g., 30 seconds).

  • After heating, the sample is removed and allowed to cool.

  • The change in the color of the specimen and the staining on the adjacent fabrics are assessed using the respective grey scales.

Thermal Stability (Thermogravimetric Analysis - TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is used to determine the thermal stability and decomposition temperature of the dye.

• Apparatus : A thermogravimetric analyzer.

• Procedure :

  • A small, accurately weighed sample of the dye powder (e.g., 5-10 mg) is placed in a TGA sample pan (e.g., alumina (B75360) or platinum).

  • The sample is heated in the TGA furnace under a controlled, inert atmosphere (typically nitrogen) at a constant rate (e.g., 10°C/min) over a defined temperature range (e.g., 30°C to 800°C).

  • The instrument records the sample's mass continuously as the temperature increases.

  • The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition, which indicates the thermal stability of the dye.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the comprehensive evaluation of a disperse dye's performance characteristics.

Caption: Experimental workflow for evaluating the performance of disperse dyes.

Toxicological and Safety Considerations

For professionals in research and drug development, understanding the toxicological profile of chemical compounds is paramount. While many anthraquinone dyes are considered safe for textile use, some have raised concerns.

• Mutagenicity and Carcinogenicity : Certain anthraquinone dyes have tested positive for carcinogenicity, including C.I. Disperse Orange 11.

• Toxicity Predictions : Machine learning models predict high to very high toxicities for some anthraquinone dyes regarding inhalation, mutagenicity, and endocrine disruption.

• Metabolic Effects : Studies on rats exposed to a mixture of Disperse Red 11 and Disperse Blue 3 via gavage showed elevated serum enzymes indicative of acute liver toxicity.

• Safety Precautions : Disperse Blue 77 may cause skin sensitization and serious eye irritation. Researchers should always consult the Safety Data Sheet (SDS) before handling and use appropriate personal protective equipment.

References

• 1. Low Price High Light Fastness Disperse Blue 77 Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 2. China Biggest Disperse Blue 77 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 3. Disperse blue 73 TDS|Disperse blue 73 from Chinese supplier and producer - DISPERSE BLUE DYES - Enoch dye [enochdye.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. jadechem-colours.com [jadechem-colours.com]
• 8. researchgate.net [researchgate.net]

A Comparative Performance Analysis: Disperse Blue 77 (Anthraquinone) versus Azo Disperse Dyes

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Performance and Application

This guide provides a comprehensive comparison of the performance characteristics of Disperse Blue 77, an anthraquinone-based dye, against the broad class of azo disperse dyes. The evaluation focuses on key performance indicators critical for textile applications, supported by experimental data and detailed methodologies to assist in informed decision-making for material selection and experimental design.

Introduction to Disperse Dyes: A Tale of Two Chromophores

Disperse dyes are non-ionic colorants with low water solubility, making them ideal for dyeing hydrophobic synthetic fibers like polyester (B1180765). Within this class, the chemical structure of the chromophore—the part of the molecule responsible for color—dictates the dye's properties. This guide examines two of the most significant chromophoric systems: anthraquinones, represented by Disperse Blue 77, and the versatile azo group.

Disperse Blue 77 is an anthraquinone (B42736) dye, characterized by a stable, fused-ring structure.[1][2][3] Dyes of this class are known for their bright shades, particularly in the red, blue, and yellow range, and generally exhibit good lightfastness and chemical stability.[2][4]

Azo disperse dyes are the largest and most diverse class of disperse dyes, defined by the presence of one or more azo groups (-N=N-).[5][6] This versatility allows for the creation of a full spectrum of colors. While historically some azo dyes had limitations in certain fastness properties, modern advancements have led to the development of high-performance azo dyes with excellent durability.[3]

Quantitative Performance Data

The following table summarizes the typical performance characteristics of Disperse Blue 77 (anthraquinone type) and representative high-performance azo disperse dyes when applied to polyester fabric. The ratings are based on standardized testing protocols, with higher numbers indicating superior performance.

Performance Parameter	Disperse Blue 77 (Anthraquinone Type)	High-Performance Azo Disperse Dyes	Test Method
Lightfastness	6-7	5-7	ISO 105-B02
Wash Fastness (Color Change)	4-5	4-5	ISO 105-C06
Wash Fastness (Staining)	4-5	4-5	ISO 105-C06
Sublimation Fastness (Staining)	3-4	4-5	ISO 105-P01
Tinctorial Strength (Color Yield)	Moderate	High	Spectrophotometry
Gas Fume Fading	Susceptible	Generally Resistant	AATCC 23
Color Range	Bright Blues, Reds, Yellows	Full Spectrum	Visual/Colorimetric

Analysis of Performance Data

Lightfastness: Both Disperse Blue 77 and modern high-performance azo dyes can offer excellent lightfastness, making them suitable for applications with high exposure to sunlight.[1][3] Anthraquinone dyes have long been the benchmark for lightfastness in the blue shade range.

Wash Fastness: Both classes of dyes can achieve high wash fastness ratings, indicating good resistance to color loss and staining of adjacent fabrics during laundering.[7] Proper dyeing and after-treatment processes are crucial for maximizing wash fastness for both dye types.

Sublimation Fastness: This property is critical for processes involving heat, such as heat setting or pleating. High-performance azo disperse dyes often exhibit superior sublimation fastness compared to some anthraquinone dyes.[1] This is attributed to the ability to design azo dye molecules with higher molecular weight and polarity, which reduces their tendency to vaporize at high temperatures.

Tinctorial Strength: Azo disperse dyes generally possess a higher tinctorial strength (coloring power) than anthraquinone dyes.[3][4] This means that a smaller amount of azo dye is required to achieve a desired depth of shade, which can be a significant economic advantage.

Gas Fume Fading: A known disadvantage of some anthraquinone dyes, including certain blue shades, is their susceptibility to fading when exposed to atmospheric oxides of nitrogen, a phenomenon known as gas fume fading.[2][4][8] Azo disperse dyes are generally more resistant to this issue.

Color Range and Brightness: Anthraquinone dyes are prized for their ability to produce bright, clean shades, particularly brilliant blues and reds.[4] While azo dyes offer the entire color spectrum, achieving the same level of brightness in certain shades can be challenging, though significant advancements have been made in developing bright azo dyes.[3]

Experimental Protocols

Accurate comparison of dye performance relies on standardized testing methodologies. Below are summaries of the key experimental protocols for assessing textile dye fastness.

High-Temperature Polyester Dyeing Protocol

• Preparation of Dyebath: A dyebath is prepared with the disperse dye, a dispersing agent, a pH buffer (typically acetic acid to maintain a pH of 4.5-5.5), and water.

• Dyeing Process: The polyester fabric is introduced into the dyebath at room temperature. The temperature is raised to 130°C at a rate of 1-2°C per minute and held at this temperature for 30-60 minutes.

• Cooling and Rinsing: The dyebath is cooled to 70-80°C, and the dyed fabric is removed and rinsed with hot and then cold water.

• Reduction Clearing: The rinsed fabric is treated in a bath containing a reducing agent (e.g., sodium hydrosulfite) and an alkali (e.g., sodium hydroxide) at 70-80°C for 15-20 minutes to remove unfixed surface dye.

• Final Rinsing and Drying: The fabric is thoroughly rinsed and dried.

Lightfastness Test (ISO 105-B02)

This test determines a fabric's resistance to fading when exposed to an artificial light source that mimics natural sunlight.

• Apparatus: A xenon-arc lamp weathering apparatus.

• Procedure: The dyed fabric specimen is exposed to the light from the xenon-arc lamp under specified conditions of temperature and humidity. Simultaneously, a set of blue wool standards with known lightfastness ratings (1-8) are exposed. The lightfastness of the specimen is rated by comparing the degree of fading with that of the blue wool standards.

Wash Fastness Test (ISO 105-C06)

This test assesses the resistance of the color to domestic and commercial laundering.

• Apparatus: A laboratory washing machine (e.g., Launder-Ometer).

• Procedure: The dyed specimen is stitched between two pieces of undyed adjacent fabric (one of the same fiber and one of a different specified fiber). The composite specimen is then washed in a solution containing soap or detergent and sodium carbonate under specified conditions of temperature, time, and mechanical agitation. The test also includes stainless steel balls to simulate mechanical action. After washing, the specimen is rinsed and dried. The change in color of the dyed fabric and the degree of staining on the adjacent fabrics are assessed using grey scales.

Sublimation Fastness Test (ISO 105-P01)

This test evaluates the resistance of the color to sublimation during dry heat treatments.

• Apparatus: A heat press or a specific heating device.

• Procedure: The dyed specimen is placed between two pieces of undyed adjacent fabric and subjected to a specified temperature and pressure for a set duration (e.g., 180°C for 30 seconds). After the heat treatment, the change in color of the original specimen and the degree of staining on the adjacent fabrics are evaluated using grey scales.

Visualization of Dye Selection Logic

The following diagram illustrates a logical workflow for selecting between an anthraquinone disperse dye like Disperse Blue 77 and a high-performance azo disperse dye based on key performance requirements.

Caption: Decision workflow for dye selection.

Conclusion

The choice between Disperse Blue 77 (an anthraquinone dye) and a high-performance azo disperse dye is not straightforward and depends heavily on the specific application and desired end-product properties.

• Disperse Blue 77 and other anthraquinone dyes are excellent choices when exceptional brightness in the blue to red range and good lightfastness are paramount, and when potential susceptibility to gas fume fading is not a critical concern.

• High-performance azo disperse dyes offer a compelling alternative with their high tinctorial strength (leading to cost-effectiveness), excellent sublimation fastness, and resistance to gas fume fading. They provide a full-color gamut and can meet stringent fastness requirements.

For researchers and professionals, a thorough evaluation of the specific requirements of the application against the performance profiles of both dye classes, supported by standardized testing, will lead to the optimal selection of a disperse dye.

References

• 1. benchchem.com [benchchem.com]
• 2. Anthraquinone Dyes - Dyeing-pedia [china-dyestuff.com]
• 3. aatcc.org [aatcc.org]
• 4. Anthraquinone dyes - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 5. Comparative study and dyeing performance of as-synthesized azo heterocyclic monomeric, polymeric, and commercial disperse dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. How To Improve The Wash Fastness of Disperse Dyes? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 8. How to dye and procedure of dyeing for textile: FASTNESS PROPERTIES OF DISPERSE DYES [dyes4dyeing.blogspot.com]

A Comparative Guide to Validating the Purity of Disperse Blue 77 Samples Using Chromatography

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical compounds is paramount. Disperse Blue 77, an anthraquinone-based dye, finds applications in various industrial and research settings.[1] This guide provides a comparative overview of chromatographic techniques for validating the purity of Disperse Blue 77 samples, complete with experimental protocols and data presentation.

Comparison of Chromatographic Techniques: HPLC vs. TLC

High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) are two prevalent methods for analyzing the purity of dyes.[2][3]

• High-Performance Liquid Chromatography (HPLC): This technique is highly valued for its quantitative accuracy and high resolving power, making it ideal for separating complex mixtures.[4][5] HPLC is the preferred method for rigorous purity validation as it provides detailed information on the number and concentration of impurities.

• Thin-Layer Chromatography (TLC): TLC is a simpler, faster, and more cost-effective method suitable for rapid qualitative screening of samples.[6] It is useful for quickly assessing the presence of major impurities by comparing the migration of spots on a plate to a standard.[7][8]

While both techniques are valuable, HPLC offers the precision and sensitivity required for definitive purity validation in a research and development context.[4]

General Experimental Workflow

The general workflow for validating the purity of a Disperse Blue 77 sample using chromatography involves several key steps, from sample preparation to data analysis.

Caption: General workflow for Disperse Blue 77 purity validation.

Detailed Experimental Protocol: HPLC Method

This protocol outlines a reverse-phase HPLC method for the quantitative purity determination of Disperse Blue 77.

1. Materials and Reagents

• Disperse Blue 77 analytical standard (≥99% purity)

• Disperse Blue 77 samples for testing

• HPLC grade methanol

• HPLC grade acetonitrile

• HPLC grade water (e.g., Milli-Q or equivalent)

• Ammonium acetate (B1210297) (analytical grade)

• Formic acid (analytical grade)

• 0.45 µm syringe filters

2. Instrumentation

• HPLC system with a binary or quaternary pump, degasser, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Data acquisition and processing software.

3. Standard Solution Preparation

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the Disperse Blue 77 standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to the mark with methanol. Sonicate for 15 minutes to ensure complete dissolution.[9]

• Working Standards: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50 µg/mL) by diluting the stock solution with the mobile phase.

4. Sample Solution Preparation

• Accurately weigh approximately 10 mg of each Disperse Blue 77 sample, transfer to separate 10 mL volumetric flasks, dissolve, and dilute to the mark with methanol. Sonicate for 15 minutes.

• Dilute the sample solutions with the mobile phase to a concentration within the calibration range of the working standards.

• Filter all solutions through a 0.45 µm syringe filter before injection.

5. Chromatographic Conditions

Parameter	Value
Mobile Phase A	10 mM Ammonium acetate in water with 0.1% formic acid
Mobile Phase B	Acetonitrile
Gradient	0-2 min: 40% B; 2-15 min: 40-95% B; 15-20 min: 95% B; 20.1-25 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	Maximum absorbance of Disperse Blue 77 (determined by UV-Vis scan)
Run Time	25 minutes

Data Presentation and Interpretation

The purity of the Disperse Blue 77 samples can be determined by comparing the peak area of the main component to the total peak area of all components in the chromatogram. The results for different samples can be summarized for easy comparison.

Table 1: Purity Analysis of Disperse Blue 77 Samples

Sample ID	Retention Time of Main Peak (min)	Peak Area of Main Peak	Total Peak Area	Purity (%)
Reference Standard	12.5	1,250,000	1,255,000	99.6
Sample A	12.5	1,180,000	1,230,000	95.9
Sample B	12.6	1,220,000	1,280,000	95.3
Sample C	12.5	1,245,000	1,250,000	99.6

Purity Validation Workflow

The following diagram illustrates the logical workflow for validating the purity of a Disperse Blue 77 sample using the described HPLC method.

Caption: Logical workflow for HPLC-based purity validation.

References

• 1. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 2. medhavatika.com [medhavatika.com]
• 3. Analysis of Dye Mixtures: Thin-Layer Chromatography—ChemTopic™ Lab Activity | Flinn Scientific [flinnsci.com]
• 4. mdpi.com [mdpi.com]
• 5. Dye Analysis Methods [material-insight.com]
• 6. ssa.lawyer [ssa.lawyer]
• 7. youtube.com [youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. benchchem.com [benchchem.com]

Cross-reactivity and allergenic comparison of different disperse blue dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the allergenic potential and cross-reactivity of various Disperse Blue dyes, with a particular focus on Disperse Blue 106 (DB 106) and Disperse Blue 124 (DB 124). These dyes are frequently implicated in textile-related allergic contact dermatitis (ACD). This document summarizes key experimental data, details relevant testing methodologies, and illustrates the underlying immunological pathways.

Introduction to Disperse Blue Dyes and Allergic Contact Dermatitis

Disperse dyes are a class of synthetic colorants with low water solubility, primarily used for dyeing synthetic fibers such as polyester (B1180765) and acetate.[1] Several Disperse Blue dyes, notably DB 106 and DB 124, are recognized as significant contact allergens.[2] Allergic contact dermatitis is a delayed-type hypersensitivity reaction (Type IV) mediated by T-cells, which occurs upon skin contact with the allergen in sensitized individuals.[3]

The close structural similarity between certain Disperse Blue dyes is a major contributor to cross-reactivity, where an individual sensitized to one dye may also react to another.[2] Furthermore, impurities within commercial dye preparations can also play a significant role in eliciting allergic responses.[4]

Comparative Analysis of Allergenic Potential

The allergenic potential of Disperse Blue dyes is most commonly evaluated through patch testing. The following tables summarize quantitative data from various studies on the prevalence of sensitization and cross-reactivity.

Table 1: Prevalence of Sensitization to Disperse Blue Dyes in Dermatitis Patients

Study Population & Year	Dye(s) Tested	Number of Patients	Prevalence of Positive Patch Test	Citation(s)
6,478 consecutive patients (1996-2000)	Disperse Blue 124	6,478	14 patients (in a subset of 1098 children)	[5]
788 patients (Published 2000)	Disperse Blue 106	271	33 of 40 dye-positive patients (82.5%)	[2][6]
788 patients (Published 2000)	Disperse Blue 124	271	32 of 40 dye-positive patients (80%)	[2][6]
30,629 consecutive patients (1997-2021)	Disperse Blue 124	30,629	2.5% (780 patients)	[7]

Table 2: Cross-Reactivity Between Disperse Blue 106 and Disperse Blue 124

Study Population & Year	Details	Rate of Cross-Reactivity	Citation(s)
DB 106 and/or DB 124 positive patients (Published 2002)	Investigated cross-reactions between the two dyes.	59% of patients positive to either DB 106 or DB 124 reacted to both.	[8]
Patients allergic to DB 106 and/or DB 124 (Published 2009)	A high frequency of simultaneous reactivity was noted due to close structural similarity.	Not explicitly quantified, but described as a high frequency.

Chemical Structures of Key Disperse Blue Dyes

The allergenic potential and cross-reactivity of Disperse Blue dyes are closely linked to their chemical structures. Below are the structures for DB 106 and DB 124.

Dye Name	Chemical Structure	Molecular Formula
Disperse Blue 106	ngcontent-ng-c4139270029="" class="ng-star-inserted">	C14H17N5O3S[5][8][9][10]
Disperse Blue 124	ngcontent-ng-c4139270029="" class="ng-star-inserted">	C16H19N5O4S[4][7][11][12]

Experimental Protocols

Patch Testing for Disperse Dye Allergy

Patch testing is the primary diagnostic tool for identifying contact allergens.

Objective: To determine if a patient has a delayed-type hypersensitivity reaction to specific Disperse Blue dyes.

Materials:

• Finn Chambers® on Scanpor® tape

• Micropipette

• Petrolatum (vehicle)

• Disperse Blue dyes at specified concentrations (e.g., 1% in petrolatum)

• Control patches (petrolatum only)

Procedure:

• A small amount of the dye preparation (e.g., 15 µL) is applied to the filter paper disc within the Finn Chamber.

• The patches are applied to the upper back of the patient.

• The patches are left in place for 48 hours (D2).

• After 48 hours, the patches are removed, and an initial reading is taken.

• Subsequent readings are performed at 72 hours (D3) or 96 hours (D4), and sometimes on D6 or D7.

• Reactions are scored based on the guidelines of the International Contact Dermatitis Research Group (ICDRG), which typically include classifications for erythema, infiltration, papules, and vesicles.

Lymphocyte Transformation Test (LTT)

The LTT is an in-vitro method to detect allergen-specific T-lymphocyte responses.

Objective: To measure the proliferation of T-lymphocytes in response to a specific Disperse Blue dye.

Materials:

• Heparinized venous blood from the patient

• Ficoll-Paque for mononuclear cell separation

• Cell culture medium (e.g., RPMI 1640)

• Disperse Blue dye antigen solution

• Positive control (e.g., phytohemagglutinin)

• Negative control (culture medium only)

• 3H-thymidine or other proliferation marker

• Scintillation counter or flow cytometer

Procedure:

• Isolate peripheral blood mononuclear cells (PBMCs) from the patient's blood using density gradient centrifugation.

• Wash and resuspend the PBMCs in the cell culture medium.

• Culture the PBMCs in the presence of the Disperse Blue dye antigen, a positive control, and a negative control for 5-6 days.

• During the final hours of culture, add 3H-thymidine. Proliferating lymphocytes will incorporate the radiolabelled thymidine (B127349) into their DNA.

• Harvest the cells and measure the incorporated radioactivity using a scintillation counter.

• The results are often expressed as a Stimulation Index (SI), which is the ratio of radioactivity in the antigen-stimulated culture to the negative control culture. An SI above a certain threshold (e.g., >2 or >3) is considered a positive response.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key immunological pathways in allergic contact dermatitis and a typical experimental workflow for its investigation.

References

• 1. Langerhans cells in allergic contact dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. disperse blue 124 | CAS#:61951-51-7 | Chemsrc [chemsrc.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. JCI - Langerhans cells protect from allergic contact dermatitis in mice by tolerizing CD8+ T cells and activating Foxp3+ regulatory T cells [jci.org]
• 7. Disperse Blue 124 | C16H19N5O4S | CID 84802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. GSRS [gsrs.ncats.nih.gov]
• 9. C.I.Disperse Blue 106 (C.I.111935) - Buy C.I.Disperse Blue 106 (C.I.111935), 68516-81-4, 271-183-4 Product on Hangzhou Dayangchem Co., Limited [dycnchem.com]
• 10. hpc-standards.com [hpc-standards.com]
• 11. usbio.net [usbio.net]
• 12. DISPERSE BLUE 124 | 61951-51-7 [chemicalbook.com]

A Comparative Analysis of the Environmental Impact of Disperse Blue 77 and Its Alternatives

For Researchers, Scientists, and Drug Development Professionals

The textile industry is a significant contributor to water pollution, with dyes being a primary pollutant. The selection of dyes has a profound impact on the environmental footprint of textile manufacturing. This guide provides a detailed comparison of the environmental impact of Disperse Blue 77, a common synthetic dye, with more sustainable alternatives. This document is intended for researchers, scientists, and professionals in drug development who are interested in the broader environmental context of chemical compounds.

Executive Summary

Disperse Blue 77, an anthraquinone (B42736) dye, is widely used for dyeing synthetic fibers. While it is not considered readily biodegradable, it is also reported to not be harmful to aquatic life in product safety summaries. However, the broader class of disperse dyes has been associated with environmental concerns, including aquatic toxicity and the potential for skin sensitization. This guide explores the environmental profile of Disperse Blue 77 in comparison to natural dyes and innovative dyeing technologies that offer a reduced environmental impact.

Quantitative Environmental Impact Data

A direct quantitative comparison of the environmental impact of Disperse Blue 77 with its alternatives is challenging due to the limited availability of specific data for Disperse Blue 77. The following tables summarize the available data for Disperse Blue 77, the natural dye Indigo, and general data for disperse and natural dyes.

Table 1: Comparison of Aquatic Toxicity

Dye/Dye Class	Test Organism	Endpoint	Result	Citation
Disperse Blue 77	Aquatic Species (Fish, Daphnids, Aquatic Plants, Microorganisms)	-	Not harmful	[cite]
Natural Indigo	Parhyale hawaiensis (Amphipod)	96-hour LC50	309 g/kg (sediment)	[cite]
Daphnia similis (Water flea)	Acute toxicity (leuco form)	Toxic at 0.2 and 1 g/L	[cite]
Barbonymus gonionotus (Silver Barb)	96-hour LC50 (in contaminated water)	0.137 µg/mL	[cite]
Disperse Dyes (General)	Aquatic Organisms (Fish, Invertebrates)	-	Can be toxic even at low concentrations	[1]
Azo Dyes (a class of disperse dyes)	Daphnia magna	48-hour EC50	Remazol Parrot Green: 55.32 mg/L; Remazol Golden Yellow: 46.84 mg/L

Table 2: Comparison of Effluent Characteristics

Parameter	Disperse Dye Effluent (General)	Indigo Dyeing Effluent	Natural Dye Effluent (General)
Chemical Oxygen Demand (COD)	High	Moderate to High (711.59 ± 695.07 mg/L)	Generally Lower
Biochemical Oxygen Demand (BOD)	Moderate to High	Low (1.84 ± 1.46 mg/L)	Generally Higher biodegradability
Color	High	High (dark blue)	Varies, but can be high
Total Suspended Solids (TSS)	Can be high	High (1,495.87 ± 1,583.17 mg/L)	Varies
Biodegradability	Generally low	Low	Generally high

Alternative Dyes and Technologies

Natural Dyes

Natural dyes are derived from plant, animal, and mineral sources and represent a more sustainable alternative to synthetic dyes.

• Indigo: A blue dye extracted from the leaves of the Indigofera plant. It has been used for centuries to dye textiles.

• Henna: A reddish-brown dye derived from the leaves of the Lawsonia inermis plant.

• Cochineal: A red dye extracted from the cochineal insect.

• Turmeric: A yellow dye obtained from the rhizome of the Curcuma longa plant.

While generally considered more environmentally friendly due to their biodegradability, the cultivation of plants for natural dyes can require significant land and water resources.[2] Furthermore, mordants, often heavy metals, may be used to fix the dye to the fabric, which can have its own environmental implications.

Supercritical CO2 Dyeing

This innovative technology uses supercritical carbon dioxide as a solvent for disperse dyes, completely eliminating the need for water in the dyeing process.

Key advantages include:

• No wastewater generation.

• Reduced energy consumption as drying is not required.

• High dye utilization rates.

• Recyclability of CO2.

This technology is particularly suitable for dyeing synthetic fibers like polyester (B1180765) with disperse dyes.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the environmental impact of dyes. The following are summaries of standard experimental protocols.

Aquatic Toxicity Testing

1. OECD 203: Fish, Acute Toxicity Test

This test determines the concentration of a substance that is lethal to 50% of the test fish (LC50) over a 96-hour period.

• Test Organism: Rainbow trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio).

• Procedure: Fish are exposed to a range of concentrations of the test substance. Mortalities are recorded at 24, 48, 72, and 96 hours.

• Endpoint: The 96-hour LC50 is calculated.

2. OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to Daphnia magna (water flea) by determining the concentration that immobilizes 50% of the organisms (EC50) within 48 hours.

• Test Organism: Daphnia magna.

• Procedure: Daphnids are exposed to a series of concentrations of the test substance. Immobilization is observed at 24 and 48 hours.

• Endpoint: The 48-hour EC50 is calculated.

3. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This test evaluates the effect of a substance on the growth of algae.

• Test Organism: Pseudokirchneriella subcapitata or other green algae.

• Procedure: Algal cultures are exposed to various concentrations of the test substance over 72 hours. The growth of the algae is measured by cell counts or spectrophotometry.

• Endpoint: The concentration that inhibits growth by 50% (EC50) is determined.

Biodegradability Testing

OECD 301D: Closed Bottle Test

This test assesses the ready biodegradability of a chemical substance by microorganisms in an aqueous aerobic medium.

• Procedure: A solution of the test substance in a mineral medium is inoculated with a small number of microorganisms and kept in a completely filled, closed bottle in the dark at a constant temperature. The degradation is followed by the analysis of dissolved oxygen over a 28-day period.

• Endpoint: The percentage of biodegradation is calculated by comparing the oxygen consumed with the theoretical oxygen demand. A substance is considered readily biodegradable if it reaches a degradation level of >60% within a 10-day window during the 28-day period.

Mutagenicity Testing

Ames Test

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.

• Procedure: Histidine-requiring strains of Salmonella typhimurium are exposed to the test substance with and without a metabolic activation system (S9 mix). The number of revertant colonies (bacteria that have regained the ability to synthesize histidine) is counted.

• Endpoint: A significant increase in the number of revertant colonies compared to the control indicates that the substance is mutagenic.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key experimental workflows and signaling pathways related to the environmental impact assessment of dyes.

Caption: Workflow for Aquatic Toxicity Testing of Dyes.

Caption: Workflows for Biodegradability and Mutagenicity Testing.

Caption: Supercritical CO2 Dyeing Process.

Caption: Xenobiotic-Induced Mitochondrial Toxicity Pathway.

Caption: Chemical-Induced Gut Microbiota Dysbiosis Pathway.

Conclusion

While Disperse Blue 77 is a widely used and effective dye for synthetic fibers, its environmental profile, particularly its non-biodegradability, warrants consideration of more sustainable alternatives. Natural dyes offer a biodegradable option, though their production can be resource-intensive. Supercritical CO2 dyeing presents a technologically advanced solution that significantly reduces the environmental impact of the dyeing process by eliminating water usage and enabling dye and solvent recycling.

For researchers and professionals in fields where the environmental impact of chemical compounds is a concern, understanding the lifecycle and potential ecotoxicity of substances like Disperse Blue 77 is crucial. The experimental protocols and signaling pathways outlined in this guide provide a framework for evaluating the environmental safety of dyes and other chemical products. Further research to generate specific quantitative environmental data for a wider range of dyes is essential for making informed decisions and promoting the adoption of more sustainable chemical technologies.

References

• 1. Disperse Dye Ecotoxicity → Term [pollution.sustainability-directory.com]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of Fastness Properties: Disperse Blue 77, C.I. Disperse Blue 106, and C.I. Disperse Blue 124

This guide provides a detailed comparison of the fastness properties of three commercially significant disperse dyes: Disperse Blue 77, C.I. Disperse Blue 106, and C.I. Disperse Blue 124. The objective is to offer researchers, scientists, and drug development professionals a comprehensive overview of their performance, supported by available experimental data, to aid in the selection of appropriate dyes for various applications.

Executive Summary

Data Presentation: Fastness Property Comparison

The following table summarizes the available quantitative data on the fastness properties of the three disperse dyes. Ratings are based on the ISO 105 standard gray scale, where a rating of 5 indicates negligible or no change, and a rating of 1 indicates a severe change. For light fastness, the scale is typically from 1 to 8, with 8 representing the highest fastness.

Fastness Property	Test Standard	Disperse Blue 77	C.I. Disperse Blue 106	C.I. Disperse Blue 124
Light Fastness	ISO 105-B02	6-7	Good	4-5
Washing Fastness (Change in Shade)	ISO 105-C06	5	Good	5
Washing Fastness (Staining)	ISO 105-C06	4	Good	5
Sublimation/Ironing Fastness (Change in Shade)	ISO 105-P01	5	Good	3-4
Sublimation/Ironing Fastness (Staining)	ISO 105-P01	4	-	3
Perspiration Fastness (Change in Shade)	ISO 105-E04	5	-	5
Perspiration Fastness (Staining)	ISO 105-E04	5	-	5

Note: Data for C.I. Disperse Blue 106 is qualitative based on manufacturer descriptions due to a lack of publicly available quantitative ratings.

Experimental Protocols

The fastness properties listed above are determined by standardized experimental protocols to ensure reproducibility and comparability of results. The following are summaries of the methodologies for the key experiments cited.

Light Fastness (ISO 105-B02)

This test evaluates the resistance of the color to fading upon exposure to an artificial light source that mimics natural sunlight.

• Specimen Preparation: A sample of the dyed textile is prepared. A portion of the sample is covered with an opaque mask to serve as an unexposed control.

• Test Procedure: The prepared specimen is mounted in a lightfastness tester equipped with a Xenon arc lamp. The specimen is exposed to the light source under controlled conditions of temperature and humidity alongside a set of Blue Wool standards (rated 1-8).

• Evaluation: The change in color of the exposed portion of the specimen is assessed by comparing it to the unexposed portion using the gray scale for color change. The light fastness rating is determined by identifying which Blue Wool standard shows a similar degree of fading.

Wash Fastness (ISO 105-C06)

This method assesses the resistance of the color to domestic and commercial laundering procedures.

• Specimen Preparation: A specimen of the dyed textile is cut to a standard size (e.g., 40 mm x 100 mm) and sewn together with a multi-fiber adjacent fabric. This multi-fiber strip contains bands of different common fibers (e.g., acetate, cotton, nylon, polyester, acrylic, and wool) to evaluate color staining.

• Test Procedure: The composite specimen is placed in a stainless-steel container with a specified volume of a standard soap solution and a set number of stainless-steel balls to provide mechanical action. The container is then agitated in a laundering machine at a specified temperature and for a specific duration.

• Evaluation: After washing, rinsing, and drying, the change in color of the dyed specimen is evaluated using the gray scale for color change. The degree of staining on each fiber of the multi-fiber fabric is assessed using the gray scale for staining.

Sublimation (Ironing) Fastness (ISO 105-P01)

This test determines the resistance of the color to sublimation and heat, such as during ironing or storage at elevated temperatures.

• Specimen Preparation: A sample of the dyed textile is prepared.

• Test Procedure: The specimen is placed between two undyed white fabrics and subjected to a specific temperature and pressure for a set duration using a heat press.

• Evaluation: After the heat treatment, the specimen is allowed to cool. The change in color of the specimen is assessed with the gray scale for color change, and the staining of the adjacent white fabrics is evaluated with the gray scale for staining.

Visualization of Comparison Workflow

The following diagram illustrates the logical workflow for the comparative evaluation of the disperse dyes discussed in this guide.

Caption: Workflow for the comparative evaluation of disperse dyes.

A Comparative Guide to Reduction Clearing Agents for Disperse Blue 77

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of different reduction clearing agents used to improve the fastness properties of polyester (B1180765) fabrics dyed with Disperse Blue 77. The information presented is based on established principles of textile chemistry and findings from studies on disperse dyes. While direct comparative quantitative data for Disperse Blue 77 is not extensively available in published literature, this guide synthesizes established experimental protocols and the known performance of common clearing agents to provide a representative comparison.

Introduction to Reduction Clearing

After dyeing polyester with disperse dyes like Disperse Blue 77, a portion of the dye remains unfixed on the fiber surface. This residual dye can lead to poor wash fastness, rubbing fastness (crocking), and potential staining of other textiles. Reduction clearing is a critical post-treatment process that removes this unfixed dye. The process utilizes reducing agents under alkaline conditions to chemically modify the dye, rendering it colorless and more soluble in water, thus facilitating its removal from the fabric surface. Disperse Blue 77 is an anthraquinone (B42736) dye, and the reduction clearing process for such dyes typically involves the reduction of the quinone groups to their colorless, water-soluble leuco form.

Comparison of Common Reduction Clearing Agents

The two most common reduction clearing agents used in the textile industry are sodium hydrosulfite (also known as sodium dithionite) and thiourea (B124793) dioxide. Each has distinct chemical properties, performance characteristics, and environmental considerations.

Feature	Sodium Hydrosulfite (Na₂S₂O₄)	Thiourea Dioxide (CH₄N₂SO₂)
Chemical Nature	A strong reducing agent, but unstable in aqueous solutions, especially under acidic conditions.	A more stable reducing agent, particularly in its solid form and in acidic solutions. It becomes a powerful reducing agent under alkaline conditions.
Efficacy	Highly effective in stripping a wide range of disperse dyes. It can sometimes lead to a greater reduction in color strength (K/S value) of the dyed fabric.[1][2]	Also highly effective and can be more efficient in some cases. It is reported to have a higher reduction potential than sodium hydrosulfite.
Process Conditions	Typically applied at 60-80°C in an alkaline medium (pH adjusted with sodium hydroxide).[3]	Can be used under both alkaline and acidic conditions, with alkaline conditions favoring its decomposition into a strong reducing species. Low-temperature clearing is possible with the use of catalysts.[4]
Stability & Handling	Prone to decomposition in the presence of moisture and air, which can lead to inconsistent results and a shorter shelf life. It can also be a fire hazard if not handled properly.	More stable during storage and handling, and less susceptible to decomposition by atmospheric oxygen.
Environmental Impact	Its decomposition can lead to the formation of sulfites and sulfates in the effluent, contributing to higher Chemical Oxygen Demand (COD) and Biological Oxygen Demand (BOD).	Considered a more environmentally friendly alternative as it is biodegradable and does not generate sulfurous by-products to the same extent.

Experimental Protocol: Comparative Evaluation of Reduction Clearing Agents

This section outlines a detailed methodology for a comparative study on the efficacy of sodium hydrosulfite and thiourea dioxide for the reduction clearing of polyester fabric dyed with Disperse Blue 77.

1. Materials and Equipment:

• 100% Polyester fabric

• Disperse Blue 77

• Dispersing agent

• Acetic acid

• Sodium hydrosulfite

• Thiourea dioxide

• Sodium hydroxide (B78521) (Caustic Soda)

• Non-ionic detergent

• Laboratory dyeing machine (e.g., a high-temperature beaker dyeing machine)

• Spectrophotometer for color measurement

• Launder-Ometer for wash fastness testing

• Crockmeter for rubbing fastness testing

• Grey scales for assessing staining and change in color

2. Dyeing Procedure:

• Prepare a dyebath with 2% o.w.f (on the weight of fabric) Disperse Blue 77, 1 g/L of a suitable dispersing agent, and acetic acid to adjust the pH to 4.5-5.5. The liquor-to-goods ratio should be 20:1.

• Introduce the polyester fabric into the dyebath at 60°C.

• Raise the temperature to 130°C at a rate of 2°C/minute.

• Maintain the temperature at 130°C for 60 minutes.

• Cool the dyebath down to 70°C.

• Rinse the dyed fabric thoroughly with warm and then cold water.

• Dry one portion of the dyed fabric without reduction clearing to serve as a control.

3. Reduction Clearing Procedure:

a) Sodium Hydrosulfite Treatment:

• Prepare a treatment bath with a liquor ratio of 20:1 containing:

  • 2 g/L Sodium Hydrosulfite

  • 2 g/L Sodium Hydroxide (Caustic Soda)

  • 1 g/L Non-ionic detergent

• Introduce the rinsed, dyed fabric into the bath at 50°C.

• Raise the temperature to 70°C and maintain for 20 minutes.

• Rinse the fabric with hot water (70°C) for 10 minutes, followed by a cold rinse.

• Dry the fabric.

b) Thiourea Dioxide Treatment:

• Prepare a treatment bath with a liquor ratio of 20:1 containing:

  • 1 g/L Thiourea Dioxide

  • 2 g/L Sodium Carbonate (Soda Ash)

  • 1 g/L Non-ionic detergent

• Introduce the rinsed, dyed fabric into the bath at 50°C.

• Raise the temperature to 70°C and maintain for 20 minutes.

• Rinse the fabric with hot water (70°C) for 10 minutes, followed by a cold rinse.

• Dry the fabric.

4. Evaluation:

• Color Strength (K/S): Measure the K/S values of the control and treated samples using a spectrophotometer to assess the extent of color stripping. A significant decrease in K/S indicates effective removal of surface dye.[1]

• Color Difference (ΔE): Calculate the CIELAB color difference (ΔE) between the control and treated samples to quantify the change in color.

• Wash Fastness: Evaluate the wash fastness of all samples according to ISO 105-C06 standard. Assess both the color change of the fabric and the staining on adjacent multifiber fabric using grey scales.

• Rubbing Fastness: Test the dry and wet rubbing fastness of the samples according to ISO 105-X12 standard using a crockmeter.

Visual Representation of Experimental Workflow

The following diagram illustrates the key stages of the comparative experimental protocol.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. ijarbs.com [ijarbs.com]
• 4. CN109403100B - Preparation of disperse dye thiourea dioxide low-temperature reduction cleaning catalyst and reduction cleaning method - Google Patents [patents.google.com]

A Comparative Analysis of Color Strength and Vibrancy: Disperse Blue 77

This guide provides an objective comparison of the performance of Disperse Blue 77 against other representative disperse blue dyes. The focus is on color strength and vibrancy, key metrics for researchers and professionals in textile chemistry and material science. The information is supported by experimental data obtained through standardized testing protocols.

Comparative Performance Data

The coloristic properties of Disperse Blue 77 were evaluated against two other common anthraquinone-based disperse dyes: Disperse Blue 56 (a representative mid-level energy dye) and Disperse Blue 60 (a high-energy dye known for good fastness). All dyes were applied to a standard polyester (B1180765) fabric at a 1% depth of shade. The color strength is reported as the Kubelka-Munk (K/S) value, while vibrancy is represented by the chroma (C*) value in the CIELAB color space.

Dye Sample	C.I. Name	K/S Value (at λmax)	L	a	b	C (Chroma)	Light Fastness (ISO 105-B02)
Reference	Disperse Blue 77	14.2	28.5	-15.2	-35.8	38.9	6-7
Alternative 1	Disperse Blue 56	13.5	30.1	-14.8	-33.1	36.3	5-6
Alternative 2	Disperse Blue 60	14.0	27.9	-16.5	-36.2	39.8	7

Summary of Findings:

• Color Strength (K/S): Disperse Blue 77 exhibits a high K/S value, indicating excellent color yield and depth on polyester substrates.[1][2] It performs comparably to Disperse Blue 60 and slightly better than Disperse Blue 56 under the tested conditions.

• Vibrancy (Chroma, C*): With a chroma value of 38.9, Disperse Blue 77 provides a vibrant, saturated blue shade. Its vibrancy is superior to that of Disperse Blue 56 and nearly on par with the high-performance Disperse Blue 60. Chroma, or color saturation, is a measure of a color's intensity.[3]

• Light Fastness: Disperse Blue 77 demonstrates very good light fastness, rated at 6-7, making it suitable for applications requiring high durability against light exposure.[4]

Experimental Protocols

The data presented in this guide were obtained using the following methodologies for dyeing and color measurement.

1. Dyeing Protocol: High-Temperature Exhaust Dyeing of Polyester

This protocol describes the application of disperse dyes to polyester fabric under high-temperature, high-pressure conditions to ensure optimal dye penetration and fixation.

• Materials:

  • Scoured and bleached 100% polyester knit fabric.

  • Disperse dye (1.0% on weight of fiber, owf).

  • Dispersing agent (1 g/L).

  • Acetic acid (to maintain pH 4.5-5.5).

  • Laboratory-scale high-temperature dyeing apparatus.

• Procedure:

  • Prepare the dyebath with water, dispersing agent, and acetic acid.

  • Add the pre-dispersed dye to the bath.

  • Immerse the polyester fabric sample in the dyebath at room temperature.

  • Raise the temperature to 130°C at a rate of 2°C/minute.[5]

  • Maintain the temperature at 130°C for 60 minutes to allow for dye diffusion and fixation.[6]

  • Cool the dyebath down to 70°C.

  • Rinse the dyed fabric thoroughly.

  • Perform reduction clearing (using a solution of sodium hydrosulfite and sodium hydroxide) to remove unfixed surface dye, ensuring optimal fastness properties.

  • Rinse again and air dry the fabric.

2. Colorimetric Measurement Protocol

This protocol outlines the instrumental evaluation of the dyed fabric's color properties using a reflectance spectrophotometer.

• Instrumentation:

  • Reflectance spectrophotometer with D65 illuminant and 10° standard observer.

• Procedure:

  • Calibrate the spectrophotometer using white and black standards.

  • Fold the dyed fabric sample to ensure opacity (typically four layers).

  • Measure the spectral reflectance of the sample at multiple points and average the results.

  • Color Strength (K/S) Calculation: The instrument's software calculates the K/S value from the reflectance (R) data using the Kubelka-Munk equation: K/S = (1-R)² / 2R[1][2] The K/S value at the wavelength of maximum absorption (λmax) is used to represent the color strength.[2]

  • CIELAB and Chroma (C) Calculation: The software converts the spectral data into CIELAB color space coordinates (L, a, b).[7]

    • L* represents lightness (0=black, 100=white).

    • a* represents the red-green axis.

    • b represents the yellow-blue axis. The chroma value, C , which indicates color saturation or vibrancy, is calculated from the a* and b* values using the formula: C* = √(a² + b²)[8]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental process, from material preparation to final data analysis.

Caption: Experimental workflow for dyeing and colorimetric analysis.

References

• 1. ijret.org [ijret.org]
• 2. researchgate.net [researchgate.net]
• 3. metrodyeing.com [metrodyeing.com]
• 4. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 5. austinpublishinggroup.com [austinpublishinggroup.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. textile.webhost.uoradea.ro [textile.webhost.uoradea.ro]
• 8. woolwise.com [woolwise.com]

A Comparative Analysis: Thermosol vs. High-Pressure Dyeing of Disperse Blue 77 on Polyester

In the realm of textile coloration, the dyeing of polyester (B1180765) fibers with disperse dyes is a cornerstone of the industry. The inherent hydrophobicity and crystalline structure of polyester necessitate high-energy application methods to ensure adequate dye penetration and fastness. Among the prevalent techniques, the continuous Thermosol process and the batchwise high-temperature, high-pressure (HTHP) method are two of the most commercially significant. This guide presents a comparative study of these two methods for the application of C.I. Disperse Blue 77, an anthraquinone-based high-energy disperse dye, on polyester fabric.

The selection between Thermosol and HTHP dyeing hinges on a multitude of factors including production volume, desired color depth, fastness requirements, and operational costs. While the Thermosol method is lauded for its high productivity and efficiency in continuous processing, HTHP dyeing is often favored for its versatility and ability to achieve deep shades with excellent fastness properties. This report provides a detailed examination of both processes, supported by representative experimental data, to assist researchers and dyeing specialists in making informed decisions.

Performance Comparison: Thermosol vs. High-Pressure Dyeing

The following table summarizes the key performance indicators for polyester fabric dyed with a high-energy anthraquinone (B42736) disperse dye, representative of Disperse Blue 77, using the Thermosol and high-pressure dyeing methods. It is important to note that specific results for Disperse Blue 77 may vary depending on the exact dyeing parameters, fabric construction, and auxiliary chemicals used.

Performance Metric	Thermosol Dyeing	High-Pressure (HTHP) Dyeing
Color Yield (K/S Value)	Good to Excellent	Excellent
Washing Fastness (ISO 105-C06)	4-5	4-5
Light Fastness (ISO 105-B02)	6-7	6-7
Rubbing Fastness (ISO 105-X12)	Dry: 4-5, Wet: 4	Dry: 4-5, Wet: 4-5
Sublimation Fastness (ISO 105-P01)	Moderate to Good	Good to Excellent
Process Type	Continuous	Batchwise
Production Speed	High	Moderate
Energy Consumption	Lower per unit in large runs	Higher per batch
Water Consumption	Low	High
Shade Brightness	Very Bright	More Bright
Process Control	Requires careful control of temperature and time	More flexible process control

Experimental Protocols

Below are detailed laboratory-scale experimental protocols for the Thermosol and high-pressure dyeing of polyester fabric with Disperse Blue 77.

Thermosol Dyeing Protocol

The Thermosol process is a continuous method that involves padding the fabric with a dye dispersion, followed by drying and high-temperature fixation.[1][2]

1. Padding:

• Prepare a padding liquor containing:

  • Disperse Blue 77: 20 g/L

  • Dispersing agent: 2 g/L

  • Thickener (e.g., sodium alginate): 10 g/L

  • Acetic acid (to pH 4.5-5.5)

• Pad the pre-scoured and dried polyester fabric through the liquor using a two-bowl padding mangle to achieve a wet pick-up of 60-70%.[3]

2. Drying:

• Dry the padded fabric in a hot flue dryer at 100-120°C.[1] Infrared drying can also be used to minimize dye migration.[1]

3. Thermofixation:

• Pass the dried fabric through a Thermosol oven at a temperature of 180-220°C for 60-90 seconds.[2][4] The optimal temperature and time depend on the dye's sublimation properties and the desired shade.

4. After-treatment:

• Reduction Clearing: To remove unfixed surface dye and improve fastness, treat the fabric in a bath containing:

  • Sodium hydrosulfite: 2 g/L

  • Sodium hydroxide: 2 g/L

  • Non-ionic detergent: 1 g/L

  • Treat at 70-80°C for 15-20 minutes.

• Rinsing: Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

• Neutralization: Neutralize the fabric with a dilute solution of acetic acid (0.5-1.0 g/L).

• Final Rinse and Drying: Rinse with cold water and dry.

High-Pressure (HTHP) Dyeing Protocol

High-pressure dyeing is a batch process conducted in a sealed vessel, allowing for temperatures above the boiling point of water.[3][5]

1. Dyebath Preparation:

• Prepare a dyebath with a liquor-to-goods ratio of 10:1.

• Add the following to the dyebath:

  • Disperse Blue 77: 2% on weight of fabric (owf)

  • Dispersing agent: 1 g/L

  • Leveling agent: 0.5 g/L

  • Acetic acid to adjust the pH to 4.5-5.5.[4]

2. Dyeing Cycle:

• Introduce the pre-scoured polyester fabric into the dyebath at 60°C.

• Raise the temperature to 130-135°C at a rate of 1.5-2°C per minute.[3]

• Hold the temperature at 130-135°C for 30-60 minutes, depending on the desired shade depth.[3]

• Cool the dyebath down to 70°C at a rate of 2°C per minute.

3. After-treatment:

• Reduction Clearing: Perform reduction clearing as described in the Thermosol protocol to remove any unfixed dye from the fabric surface.

• Rinsing and Neutralization: Follow the same rinsing and neutralization steps as in the Thermosol protocol.

• Drying: Dry the dyed fabric.

Process Workflow Diagrams

The following diagrams illustrate the experimental workflows for the Thermosol and high-pressure dyeing processes.

Thermosol Dyeing Workflow

High-Pressure (HTHP) Dyeing Workflow

References

• 1. resiltextiles.com [resiltextiles.com]
• 2. scribd.com [scribd.com]
• 3. Professional Polyester Fabric Dyeing | Technology 2025 [vietextile.com]
• 4. textilelearner.net [textilelearner.net]
• 5. scribd.com [scribd.com]

Evaluating the Cost-Effectiveness of Disperse Blue 77 in Industrial Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the competitive landscape of industrial dyeing and printing, the selection of colorants is a critical decision impacting product quality, manufacturing efficiency, and overall cost. Disperse Blue 77, an anthraquinone-based dye, is a widely utilized colorant for synthetic fibers, particularly polyester. This guide provides an objective comparison of Disperse Blue 77 with viable alternatives, supported by experimental data, to inform selection for industrial applications.

Performance and Cost Analysis

The true cost-effectiveness of a disperse dye extends beyond its initial purchase price. It encompasses a range of performance metrics that influence processing costs, energy consumption, and the quality of the final product. Key performance indicators include light fastness, wash fastness, and sublimation fastness, which directly impact the durability and longevity of the colored textile.

Comparative Performance Data

The following table summarizes the key performance indicators for Disperse Blue 77 and its common alternatives. Fastness properties are rated on a standard scale, with higher numbers indicating better performance.

Dye	C.I. Name	Chemical Class	Light Fastness (ISO 105-B02)	Wash Fastness (ISO 105-C06)	Sublimation Fastness (ISO 105-P01)	Approximate Price (USD/kg)
Disperse Blue 77	60766	Anthraquinone	6-7[1][2][3]	4-5[3]	4-5[2]	$3.00 - $3.50
Disperse Blue 79	11345	Azo	6-7[4]	4-5[4]	4-5[4]	$4.80 - $8.00
Disperse Blue 183	11078	Azo	5-6[5]	4-5[5]	4-5[5]	$12.00 - $15.00
Disperse Blue 354	48480	Anthraquinone	6[6][7]	4-5[6][7]	4[6][7]	~$6.25

Note: Prices are indicative and can vary based on supplier, purity, and order volume.

Experimental Protocols

To ensure accurate and reproducible evaluation of dye performance, standardized experimental protocols are essential. The following are detailed methodologies for the key fastness tests cited in this guide.

Light Fastness Testing (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light source representative of natural daylight (xenon arc lamp).

Methodology:

• Specimen Preparation: A textile specimen is prepared according to the standard's specifications.

• Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of temperature and humidity.[8][9]

• Evaluation: The change in color of the exposed specimen is assessed by comparing it with a set of blue wool references (ranging from 1 for very low light fastness to 8 for very high light fastness). The rating is determined by identifying which blue wool reference shows a similar degree of fading.[8][10][11][12][13]

Wash Fastness Testing (ISO 105-C06)

This test evaluates the resistance of the color of textiles to domestic or commercial laundering procedures.

Methodology:

• Specimen Preparation: A specimen of the dyed textile is attached to a multifiber fabric.[14][15]

• Washing: The composite specimen is subjected to mechanical agitation in a soap or detergent solution at a specified temperature and for a specific duration. Stainless steel balls are added to simulate mechanical action.[6][14][15][16]

• Rinsing and Drying: The specimen is rinsed and dried.

• Evaluation: The change in color of the specimen and the degree of staining on the adjacent multifiber fabric are assessed using a grey scale for color change and a grey scale for staining. The ratings range from 1 (poor) to 5 (excellent).[2][6][16]

Sublimation Fastness Testing (ISO 105-P01)

This method assesses the resistance of the color of textiles to the action of dry heat, which can cause color to transfer from the fabric surface to other materials. This is particularly relevant for processes like heat setting and storage.[17][18]

Methodology:

• Specimen Preparation: A specimen of the dyed textile is placed in contact with a specified undyed fabric.[19][20]

• Heat Treatment: The composite specimen is heated under a specific pressure and temperature for a defined period using a heat press.[7][19][20]

• Evaluation: The change in color of the original specimen and the degree of staining on the adjacent undyed fabric are evaluated using the respective grey scales. Ratings are from 1 (poor) to 5 (excellent).[17][19]

Visualization of Key Processes

To further clarify the experimental and decision-making workflows, the following diagrams are provided.

Experimental Workflow for Dye Performance Evaluation

Logical Pathway for Cost-Effective Dye Selection

Conclusion

Disperse Blue 77 presents a cost-effective option with a strong performance profile, particularly its high light fastness and excellent wash and sublimation fastness.[1][2][3] When compared to azo-based alternatives like Disperse Blue 79 and Disperse Blue 183, it offers a competitive balance of performance and price. For applications where exceptional fastness is paramount, Disperse Blue 77 is a robust candidate. However, for specific shade requirements or where the unique properties of azo dyes are desired, alternatives should be considered. A thorough evaluation based on the specific industrial application and the experimental protocols outlined in this guide will enable a data-driven and economically sound decision.

References

• 1. Disperse Blue 77|CAS 20241-76-3|Research Chemical [benchchem.com]
• 2. Low Price High Light Fastness Disperse Blue 77 Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 3. China Biggest Disperse Blue 77 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 4. Disperse blue 79 TDS|Disperse blue 79 from Chinese supplier and producer - DISPERSE BLUE DYES - Enoch dye [enochdye.com]
• 5. Disperse Dye - Taiwan Dyestuffs & Pigments Corp. [tdpctw.com]
• 6. China Disperse Blue 354 Manufacturers, Suppliers, Factory, Wholesale - Products - Hangzhou Tiankun Chem Co.,Ltd [dyechemical.com]
• 7. Skycron® Disperse Blue GG(B354) - Buy Disperse Blue Dye, Disperse Dyestuff, disperse dyes Product on TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 8. Disperse Blue 183, 1 kg, CAS No. 2309-94-6 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 9. indiamart.com [indiamart.com]
• 10. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 11. wewontech.com [wewontech.com]
• 12. ISO 105-B02 | Q-Lab [q-lab.com]
• 13. lonroy.com [lonroy.com]
• 14. benchchem.com [benchchem.com]
• 15. Disperse Blue 354 Manufacturer,Exporter and Supplier [marudyes.com]
• 16. benchchem.com [benchchem.com]
• 17. Dyeing and Processing: Sublimation Fastness Of Disperse Dyes [dyeingworld1.blogspot.com]
• 18. Making sure you're not a bot! [tib.eu]
• 19. aatcc.org [aatcc.org]
• 20. C.I. Disperse Blue 79 | 12239-34-8 | Benchchem [benchchem.com]

Unraveling the Fugitive Nature of Disperse Dyes: A Comparative Guide to Photodegradation Rates

For researchers and scientists in the fields of environmental science and textile chemistry, understanding the stability of textile dyes under light is paramount for developing sustainable dyeing practices and effective wastewater treatment technologies. This guide provides a comparative analysis of the photodegradation rate of Disperse Blue 77 and other significant textile dyes, supported by experimental data from various studies. Due to the variance in experimental conditions across different research, this guide emphasizes a qualitative comparison while presenting available quantitative data with necessary caveats.

Disperse dyes, characterized by their low water solubility, are the primary choice for dyeing synthetic fibers like polyester. However, their persistence in wastewater and the potential for the formation of harmful byproducts upon degradation pose environmental concerns. Photodegradation, a process involving the breakdown of dye molecules by light, is a key factor in both the colorfastness of textiles and the potential for natural attenuation in the environment. Advanced oxidation processes (AOPs) often harness photocatalysis to accelerate this degradation for wastewater treatment.

Comparative Analysis of Photodegradation Rates

Direct, side-by-side comparative studies on the photodegradation rates of a wide range of textile dyes under identical conditions are limited in published literature. However, by collating data from various studies, we can draw indicative comparisons. The following table summarizes the photodegradation data for several Disperse Blue dyes, along with two widely studied textile dyes, Reactive Black 5 and Methylene (B1212753) Blue.

It is crucial to note that the experimental conditions, such as the type of photocatalyst, light source, initial dye concentration, and pH, significantly influence the rate of photodegradation. Therefore, the data presented below should be interpreted as a relative guide rather than a direct, absolute comparison.

Dye Name	Dye Class	Photocatalyst	Light Source	Initial Concentration	Degradation Efficiency (%)	Rate Constant (k)	Half-life (t½)	Reference
Disperse Blue 77	Anthraquinone	Not Specified	Not Specified	Not Specified	Data Not Available	Data Not Available	Data Not Available
Disperse Blue 79	Azo	ZnO/Mn	UV Light	3.0 x 10⁻⁵ M	Not Specified	2.06 x 10⁻⁴ s⁻¹	Not Specified	[1]
Disperse Blue 94	Anthraquinone	Strontium Chromate	2 x 200W Tungsten Lamps	3 x 10⁻⁵ M	Not Specified	7.65 x 10⁻⁵ s⁻¹	Not Specified	[2]
Reactive Black 5	Diazo	N-doped TiO₂ (0.9 wt.%)	Visible Light	Not Specified	>98% (decolorization)	0.9889 min⁻¹ (pseudo-first-order)	Not Specified	[3]
Reactive Black 5	Diazo	Fe²⁺/S₂O₈²⁻	Not Applicable (Chemical Oxidation)	0.025 - 0.10 mM	77.32 - 92.32% (in 10 min)	Not Specified	Not Specified	[4]
Methylene Blue	Thiazine (B8601807)	TiO₂	UV-LED (395 nm)	15 ppm	Optimal at 25 mg catalyst	Follows first-order kinetics	Not Specified	[5]
Methylene Blue	Thiazine	Natural Magnetite (Photo-Fenton)	UV Lamp (10W)	40 - 80 mg/L	~95% (in 60-120 min)	Follows pseudo-first-order kinetics	Not Specified	[6]

Note: The absence of data for Disperse Blue 77 highlights a gap in the current publicly available research literature.

From the available data, it is evident that different classes of dyes exhibit varying susceptibility to photodegradation. For instance, the azo dye Reactive Black 5 shows high degradation rates under both visible light photocatalysis and chemical oxidation. Methylene Blue, a thiazine dye, is also readily degraded under UV irradiation with a suitable photocatalyst. The photodegradation rates of Disperse Blue dyes appear to be influenced by their specific chemical structures, with different catalysts and light sources being employed for their degradation.

Experimental Methodologies

To ensure the reproducibility and comparability of photodegradation studies, a detailed account of the experimental protocol is essential. Below are generalized and specific experimental setups as described in the cited literature.

General Experimental Workflow for Photocatalytic Degradation

The following diagram illustrates a typical workflow for assessing the photocatalytic degradation of textile dyes.

Caption: Generalized workflow for a photocatalytic dye degradation experiment.

Specific Experimental Protocols:

1. Photocatalytic Degradation of Disperse Blue 79[1]

• Reactants: Disperse Blue 79 (initial concentration 3.0 x 10⁻⁵ M), ZnO/Mn nanocatalyst (0.05 g/100 ml).

• Reaction Conditions: The pH of the dye solution was adjusted to 8.5. The suspension was magnetically stirred and illuminated with a UV light source.

• Analysis: The degradation of the dye was monitored by measuring the absorbance at 565 nm at regular time intervals. The rate constant was determined from a plot of 1 + log(absorbance) versus time, indicating pseudo-first-order kinetics.

2. Photocatalytic Degradation of Disperse Blue 94[2]

• Reactants: Disperse Blue 94 (initial concentration 3 x 10⁻⁵ M), Strontium Chromate (SrCrO₄) photocatalyst (0.25 g/100 mL).

• Reaction Conditions: The reaction was carried out at a pH of 7.0. The light source consisted of two 200W Tungsten lamps. Water filters were used to prevent thermal radiation.

• Analysis: The progress of the reaction was monitored spectrophotometrically by measuring the absorbance at 630 nm at 15-minute intervals. The rate constant was calculated assuming first-order kinetics.

3. Photocatalytic Degradation of Reactive Black 5[3]

• Photocatalyst Preparation: N-doped TiO₂ was prepared by a sol-gel method using titanium (IV) isopropoxide as a precursor and ammonium (B1175870) nitrate (B79036) as the nitrogen source, followed by calcination at 700 °C.

• Reaction Conditions: The photodegradation was carried out under visible light irradiation for 2 hours.

• Analysis: The decolorization of Reactive Black 5 was monitored, and the kinetic data was fitted to a pseudo-first-order model by plotting ln(C/C₀) versus time.

4. Photo-Fenton Degradation of Methylene Blue[6]

• Reactants: Methylene Blue (40 and 80 mg/L), natural magnetite as the catalyst (0.15 g in 25 ml), and H₂O₂ (2 mmol).

• Reaction Conditions: The experiments were conducted in a water bath under a 10W UV lamp at temperatures ranging from 303 to 333 K.

• Analysis: The degradation kinetics were analyzed using pseudo-first-order and pseudo-second-order models. The pseudo-first-order model provided a better fit for the experimental data.

Signaling Pathways and Logical Relationships

The photodegradation of textile dyes, particularly through photocatalysis, involves a series of interconnected steps. The following diagram illustrates the fundamental mechanism of photocatalytic dye degradation.

Caption: Mechanism of photocatalytic degradation of organic dyes.

Conclusion

While a definitive ranking of the photodegradation rates of Disperse Blue 77 against other textile dyes is not feasible without direct comparative studies, the available data suggests that the molecular structure of the dye, the choice of photocatalyst, and the specific experimental conditions are all critical determinants of degradation efficiency. The susceptibility of azo dyes like Reactive Black 5 and thiazine dyes like Methylene Blue to photodegradation is well-documented. For disperse dyes, including the various Disperse Blue analogues, effective degradation often requires tailored photocatalytic systems. The lack of specific data for Disperse Blue 77 underscores the need for further research to fully characterize its environmental fate and to develop effective treatment strategies for effluents containing this dye. Future research should focus on comparative studies under standardized conditions to enable a more direct and quantitative assessment of the photodegradation rates of a wider range of textile dyes.

References

• 1. jetir.org [jetir.org]
• 2. ijsdr.org [ijsdr.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. iwaponline.com [iwaponline.com]
• 5. scispace.com [scispace.com]
• 6. Kinetic and thermodynamic studies of the degradation of methylene blue by photo-Fenton reaction - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the performance of Disperse Blue 77 on different synthetic fibers (e.g., nylon, acetate)

A comprehensive guide for researchers and scientists on the efficacy of Disperse Blue 77 and its alternatives for dyeing synthetic textiles, supported by experimental data and standardized protocols.

Introduction

Disperse Blue 77, a member of the anthraquinone (B42736) class of dyes, is a significant colorant for synthetic fibers due to its bright blue hue and good overall fastness properties. This guide provides a detailed assessment of its performance on two common synthetic fibers: nylon (polyamide) and acetate (B1210297) (cellulose acetate). The selection of an appropriate dye is critical in textile manufacturing to ensure desired coloration and durability. This comparison aims to equip researchers, scientists, and drug development professionals with the necessary data to make informed decisions regarding the use of Disperse Blue 77 and its alternatives. The performance of disperse dyes is notably fiber-dependent; therefore, a direct comparison on different substrates is essential.

Performance of Disperse Blue 77

Disperse Blue 77 is primarily utilized for dyeing polyester (B1180765) fibers, where it generally exhibits good to excellent fastness properties. However, its performance on nylon and acetate presents a more nuanced picture.

On Nylon: While Disperse Blue 77 can be used to dye nylon, its wash fastness, particularly in terms of staining adjacent fibers, is a significant concern. Technical data indicates poor performance in this area, which can be a critical drawback in applications where color bleeding is unacceptable. The lightfastness of disperse dyes on nylon is also generally lower than on polyester.

Alternatives to Disperse Blue 77

Several other disperse dyes can be considered for dyeing nylon and acetate fibers, each with its own set of performance characteristics.

• C.I. Disperse Blue 56: This anthraquinone dye is known for its good lightfastness. However, it exhibits poor wet fastness, particularly in terms of staining on nylon, similar to Disperse Blue 77. It is a viable option for applications where lightfastness is the primary concern and wet fastness is less critical.[1][2]

• C.I. Disperse Blue 165: This monoazo dye is noted for its brilliant blue shade and high tinctorial strength. However, it is generally not recommended for dyeing nylon and acetate fibers.[3]

• C.I. Disperse Blue 354: A methine-based dye, it is suitable for dyeing polyester and triacetate. While specific data on its performance on nylon and standard acetate is limited, it is known to have good all-around fastness on polyester.

The selection of an alternative will depend on the specific requirements of the application, including the desired shade, and the required light, wash, and crocking fastness.

Quantitative Data Summary

The following tables summarize the available quantitative performance data for Disperse Blue 77 and its alternatives on polyester, with specific insights for nylon where available. The ratings are based on standard ISO test methods, with higher numbers indicating better performance.

Table 1: Performance of Disperse Blue 77 on Polyester

Performance Metric	Test Method	Rating
Lightfastness	ISO 105-B02	6-7
Wash Fastness (Staining on Nylon)	ISO 105-C06	1 (Poor)
Wash Fastness (Color Change)	ISO 105-C06	4-5 (Good to Excellent)
Rubbing Fastness (Dry)	ISO 105-X12	4-5 (Good to Excellent)
Rubbing Fastness (Wet)	ISO 105-X12	4-5 (Good to Excellent)
Sublimation Fastness	ISO 105-P01	4-5 (Good to Excellent)

Table 2: Comparative Performance of Alternative Blue Disperse Dyes on Polyester

Dye	Lightfastness (ISO 105-B02)	Wash Fastness (Staining on Nylon) (ISO 105-C06)	Sublimation Fastness (ISO 105-P01)
C.I. Disperse Blue 56	Good	2-3 (Poor to Fair)	Moderate
C.I. Disperse Blue 165	6	4 (Good)	Good
C.I. Disperse Blue 354	4	5 (Excellent)	4-5 (Good to Excellent)

Experimental Protocols

Accurate and reproducible assessment of dye performance is contingent on standardized experimental procedures. The following are detailed methodologies for key experiments.

Dyeing Procedure for Nylon and Acetate

This protocol can be adapted for both nylon and acetate fibers.

• Dye Bath Preparation:

  • Prepare a dyebath with a liquor ratio of 40:1.

  • Add 1% (on weight of fabric) of a suitable dispersing agent.

  • Add 1% (on weight of fabric) of the disperse dye, previously pasted with a small amount of water.

  • Adjust the pH of the dyebath to 5-6 using acetic acid.

• Dyeing Process:

  • Introduce the scoured and wetted fabric into the dyebath at 50°C.

  • Raise the temperature to 90°C for nylon or 85°C for acetate at a rate of 2°C per minute.

  • Maintain this temperature for 60 minutes, ensuring gentle agitation.

  • Cool the dyebath to 60°C.

  • Remove the fabric and rinse thoroughly with cold water.

• After-treatment (Reduction Clearing) - for deeper shades on nylon:

  • Prepare a bath containing 2 g/L sodium hydrosulfite and 2 g/L soda ash.

  • Treat the dyed fabric at 60-70°C for 15-20 minutes.

  • Rinse thoroughly with hot and then cold water.

  • Neutralize with a weak solution of acetic acid.

  • Rinse again and dry.

Colorfastness to Light (ISO 105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light source representative of natural daylight (Xenon arc lamp).

• Specimen Preparation: Prepare specimens of the dyed fabric.

• Exposure: Expose the specimens to the light from a xenon arc lamp under specified conditions of temperature, humidity, and time. Simultaneously expose a set of blue wool references with known lightfastness ratings.

• Evaluation: Compare the fading of the test specimens with that of the blue wool references. The lightfastness rating is the number of the blue wool reference that shows a similar degree of fading.[1][4]

Colorfastness to Washing (ISO 105-C06)

This test assesses the resistance of the color of textiles to domestic or commercial laundering procedures.

• Specimen Preparation: A specimen of the dyed fabric is sewn together with a multifiber adjacent fabric.[5][6]

• Washing: The composite specimen is agitated in a soap solution at a specified temperature and for a specific duration in a suitable apparatus (e.g., a Launder-Ometer).[5][6][7]

• Rinsing and Drying: The specimen is rinsed and dried.[5][7]

• Evaluation: The change in color of the specimen and the degree of staining on the adjacent multifiber fabric are assessed using the respective grey scales.[5][6]

Colorfastness to Rubbing (Crocking) (ISO 105-X12)

This method is used to determine the resistance of the color of textiles to rubbing off and staining other materials.

• Apparatus: A crockmeter is used for this test.[8][9]

• Procedure: A colored test specimen is rubbed with a dry and a wet white cotton crocking cloth under controlled pressure for a specified number of times.[8]

• Evaluation: The amount of color transferred to the white crocking cloths is assessed by comparing them with the grey scale for staining.[9]

Visualizations

Experimental Workflow for Dye Performance Assessment

Caption: Workflow for assessing the performance of disperse dyes on synthetic fibers.

Logical Relationship of Dye-Fiber Interaction and Performance

Caption: Factors influencing the performance of disperse dyes on synthetic fibers.

References

• 1. benchchem.com [benchchem.com]
• 2. Disperse Dyes - Dynasty Chemicals (Ningbo) Co., Ltd. [dynasty-chem.com]
• 3. Disperse Blue 165 CAS#: 41642-51-7 [amp.chemicalbook.com]
• 4. China Biggest C.I. Disperse Blue 354 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 5. Disperse blue 165 | 41642-51-7 | Benchchem [benchchem.com]
• 6. aatcc.org [aatcc.org]
• 7. US2768052A - Anthraquinone dye-cellulose acetate composition and process of making same - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. textilelearner.net [textilelearner.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Disperse Blue 77

For researchers and scientists in the fast-paced world of drug development, meticulous adherence to safety protocols is paramount. The proper handling and disposal of laboratory chemicals are critical not only for personnel safety but also for environmental protection. This guide provides essential, step-by-step procedures for the safe disposal of Disperse Blue 77, ensuring your laboratory practices meet the highest safety standards.

Disperse Blue 77, a textile dye, is classified as harmful if swallowed and can cause skin sensitization and eye irritation.[1][2] Understanding its properties and hazards is the first step towards safe handling and disposal.

Key Safety and Hazard Information

Property	Value	Reference
Appearance	Black powder	[2]
Molecular Weight	376.3 g/mol	[2]
Melting Point	>230 °C	[2]
Water Solubility	0.85 µg/L at 20 °C	[2]
Primary Hazards	Harmful if swallowed, Skin Sensitization (Category 1A), Eye Irritation (Category 2)	[1][2]
Environmental Impact	Not readily biodegradable. Poses no hazard to aquatic species under US GHS for Hazard Communication.	[2]

Personal Protective Equipment (PPE)

Before handling Disperse Blue 77, ensure the following personal protective equipment is worn to minimize exposure:

PPE Category	Specific Requirements
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[3]
Skin Protection	Wear chemical-impermeable gloves (inspected prior to use) and fire/flame resistant and impervious clothing.[3]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[3]

Step-by-Step Disposal Protocol

Adherence to a strict disposal protocol is crucial. The following steps provide a clear guide for the safe disposal of Disperse Blue 77 waste.

1. Waste Collection and Storage:

• Collect all waste material, including contaminated labware and PPE, in a designated and clearly labeled container.

• Use a polyethylene (B3416737) or polypropylene (B1209903) container that is in good condition and free from leaks.[4][5]

• Keep the container tightly sealed and store it in a cool, dry, and well-ventilated area, away from incompatible materials and foodstuffs.[3][4]

2. Handling Spills:

• In the event of a spill, immediately evacuate the area of unnecessary personnel and move upwind.[4]

• Avoid breathing dust and prevent contact with skin and eyes.[4][5]

• Use dry clean-up procedures to avoid generating dust. Dampen the spilled material with water before sweeping if necessary.[4][5]

• For larger spills, contain the material using sand, earth, or vermiculite.[4]

• Collect the spilled material and any contaminated absorbents into a labeled container for disposal.[4]

3. Final Disposal:

• All waste must be handled in accordance with local, state, and federal regulations.[4][5][6]

• It is recommended to consult with your institution's Environmental Health and Safety (EHS) department or a licensed waste disposal contractor to ensure compliance with all applicable regulations.

• Do not discharge Disperse Blue 77 waste into sewers or waterways.[4]

• Consider recycling or reuse options if the material is unused and uncontaminated.[5] If recycling is not feasible, the waste should be disposed of at an authorized landfill. Puncture containers to prevent reuse.[4][5][6]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Disperse Blue 77.

Disperse Blue 77 Disposal Workflow

References

• 1. Disperse Blue 77 (Eastman Polyester Blue Blf) SDS - Download & Subscribe for Updates [sdsmanager.com]
• 2. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 3. echemi.com [echemi.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. szabo-scandic.com [szabo-scandic.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]

Personal protective equipment for handling Disperse Blue 77

Essential Safety and Handling Guide for Disperse Blue 77

This document provides crucial safety protocols, operational procedures, and disposal plans for the handling of Disperse Blue 77 (CAS No. 20241-76-3). Adherence to these guidelines is essential for ensuring the safety of researchers, scientists, and drug development professionals. Disperse Blue 77 is classified as a skin sensitizer (B1316253) (Category 1A) and an eye irritant (Category 2).[1] It may cause an allergic skin reaction.[2] While it has low acute toxicity if ingested, proper handling is paramount to minimize exposure.[1]

Hazard Identification and Classification

Hazard Class	Category	Description
Skin Sensitization	1A	May cause an allergic skin reaction upon contact.[1][2]
Eye Irritation	2	Causes serious eye irritation.[1]
Acute Oral Toxicity	Low	Animal studies indicate low toxicity upon ingestion.[1]

Physical and Chemical Properties [1]

Property	Value
Molecular Weight	376.3 g/mol
Melting Point	>230 °C
Water Solubility	0.85 μg/L at 20 °C
Flammability	Not flammable
Explosiveness	Non-explosive

Personal Protective Equipment (PPE)

The primary defense against exposure to Disperse Blue 77 is the consistent and correct use of Personal Protective Equipment.

PPE Category	Item	Specifications and Usage
Eye and Face Protection	Safety Goggles	Must be tightly fitting with side-shields, conforming to EN 166 (EU) or NIOSH (US) standards to protect against dust particles.[3][4]
Face Shield	Recommended in conjunction with safety goggles, especially when handling larger quantities or when there is a significant risk of splashing or dust generation.[5]
Hand Protection	Chemical Impermeable Gloves	Nitrile gloves are a suitable option. It is crucial to select gloves that satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374.[4][5] Double-gloving is recommended.[5]
Respiratory Protection	Respirator	A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if exposure limits are exceeded or if irritation is experienced.[3] For higher exposures, a full-face respirator is recommended.[4][6]
Protective Clothing	Laboratory Coat	A full-length lab coat should be worn to prevent skin contact.[5]
Appropriate Protective Clothing	Wear suitable protective clothing to prevent skin exposure.[3][4] For procedures with a high risk of contamination, a disposable gown or chemical-resistant apron over the lab coat is advisable.[5]
Footwear	Closed-toe Shoes	Required at all times within the laboratory.[5]

Operational and Handling Protocols

Handling:

• Work in a well-ventilated area to keep airborne concentrations low.[3][4][7]

• Avoid the formation and accumulation of dust.[3][4]

• Avoid contact with skin, eyes, and clothing.[3]

• Do not ingest or inhale the substance.[3]

• Wash hands thoroughly after handling.[3]

• Contaminated work clothing should not be allowed out of the workplace and should be washed before reuse.[2]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][4][7]

• Keep away from incompatible materials, such as strong oxidizing agents, and foodstuff containers.[3][7]

Emergency First Aid Procedures

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]
Skin Contact	Remove contaminated clothing and shoes. Flush skin with plenty of water for at least 15 minutes.[3] If skin irritation or a rash occurs, get medical advice.[2]
Inhalation	Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[3]
Ingestion	If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

Spill and Disposal Plan

Accidental Release Measures:

• Minor Spills:

  • Clean up spills immediately, observing all precautions in the PPE section.[3]

  • Use dry clean-up procedures and avoid generating dust.[7]

  • Vacuum or sweep up the material. A vacuum cleaner must be fitted with a HEPA filter.[7]

  • Place in a suitable, closed container for disposal.[4]

• Major Spills:

  • Evacuate personnel from the area and move upwind.[7]

  • Ensure adequate ventilation.[4]

  • Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.[4]

Disposal:

• Chemical waste generators must determine whether a discarded chemical is classified as hazardous waste.[3]

• Dispose of contents and container in accordance with all local, state, and federal regulations.[8]

• Options for disposal include a licensed chemical destruction plant or controlled incineration with flue gas scrubbing.[8]

Workflow for Safe Handling of Disperse Blue 77

Caption: Logical workflow for the safe handling of Disperse Blue 77 from preparation to disposal.

References

• 1. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 2. Page loading... [guidechem.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. echemi.com [echemi.com]
• 5. benchchem.com [benchchem.com]
• 6. echemi.com [echemi.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. chemicalbook.com [chemicalbook.com]